N-Fmoc-4-methanesulfonylamino-L-phenylalanine chemical properties
Technical Monograph: N-Fmoc-4-methanesulfonylamino-L-phenylalanine Executive Summary: The Phosphotyrosine Bioisostere N-Fmoc-4-methanesulfonylamino-L-phenylalanine (Fmoc-Phe(4-NHMs)-OH) is a specialized non-canonical ami...
Executive Summary: The Phosphotyrosine Bioisostere
N-Fmoc-4-methanesulfonylamino-L-phenylalanine (Fmoc-Phe(4-NHMs)-OH) is a specialized non-canonical amino acid used primarily in medicinal chemistry and peptide drug discovery. Its core utility lies in the 4-methanesulfonylamino (sulfonamide) moiety, which serves as a neutral, non-hydrolyzable bioisostere for the phosphate group of phosphotyrosine (pTyr).
Unlike charged phosphates, which have poor membrane permeability and metabolic stability, the sulfonamide group acts as a hydrogen bond donor/acceptor capable of engaging SH2 domains and PTP1B active sites while maintaining a neutral charge profile. This guide details the physicochemical properties, synthesis routes, and solid-phase peptide synthesis (SPPS) integration of this critical building block.[1]
Chemical Specifications & Properties
The following data characterizes the Fmoc-protected derivative.
Soluble in DMF, DMSO, NMP; Sparingly soluble in DCM; Insoluble in Water
pKa (Side Chain)
~9.5 (Sulfonamide NH)
Appearance
White to off-white crystalline powder
Storage
+2°C to +8°C, Desiccated, Protect from light
Synthesis & Manufacturing Protocol
Commercial availability of the pre-sulfonylated Fmoc derivative can be sporadic. The most reliable access is via the regioselective sulfonylation of Fmoc-4-amino-L-phenylalanine .
Reaction Logic
The synthesis relies on the nucleophilic attack of the para-aniline nitrogen onto methanesulfonyl chloride. The
-amine is already Fmoc-protected, preventing side reactions at the chiral center.
Step-by-Step Protocol
Solubilization: Dissolve 1.0 eq of Fmoc-4-amino-L-phenylalanine in anhydrous DCM/Pyridine (3:1 v/v). Ensure the concentration is ~0.1 M.
Activation: Cool the solution to 0°C under an inert atmosphere (
or Ar).
Sulfonylation: Add 1.1 eq of Methanesulfonyl chloride (MsCl) dropwise over 15 minutes.
Critical Control: Avoid large excess of MsCl to prevent bis-sulfonylation (formation of Ar-N(Ms)₂).
Reaction: Allow the mixture to warm to Room Temperature (RT) and stir for 2–4 hours. Monitor by TLC (CHCl₃/MeOH 9:1) or LC-MS.
Workup:
Dilute with EtOAc.
Wash with 1M HCl (to remove pyridine), Water, and Brine.
Dry over MgSO₄ and concentrate in vacuo.
Purification: Recrystallize from EtOAc/Hexane or purify via flash column chromatography if bis-sulfonylated byproducts are detected.
Visual Workflow (DOT)
Figure 1: Synthetic pathway for Fmoc-Phe(4-NHMs)-OH highlighting critical stoichiometry control.
Solid-Phase Peptide Synthesis (SPPS) Utility
Integrating Fmoc-Phe(4-NHMs)-OH into peptide chains requires specific attention to the acidity of the sulfonamide proton.
Coupling Conditions
Activation: Standard DIC/HOBt or HBTU/DIEA methods are effective.
Stoichiometry: Use 3.0 eq of amino acid.
Solvent: DMF is preferred due to solubility.
The Sulfonamide Challenge: N-Alkylation
The sulfonamide nitrogen (
) has a pKa of ~9.5. In the presence of strong bases (like DBU) or during alkylation steps (e.g., using alkyl halides on resin), this nitrogen can become nucleophilic.
Recommendation: For standard SPPS (Fmoc/tBu strategy), the sulfonamide does not require extra protection (like Trityl) if standard piperidine deprotection is used.
Precaution: Avoid using strong alkylating agents on the peptide while this residue is exposed.
Deprotection & Cleavage[8]
Fmoc Removal: 20% Piperidine in DMF (Standard). The sulfonamide is stable to these conditions.
Final Cleavage: 95% TFA / 2.5% TIS / 2.5% H₂O. The sulfonamide bond is stable to acidolysis; it will not cleave.
Bioactivity & Applications
This residue is a cornerstone in the design of inhibitors for signaling pathways involving tyrosine phosphorylation.
Mechanism of Action (Bioisosterism)
PTP1B Inhibition: Protein Tyrosine Phosphatase 1B (PTP1B) is a target for diabetes and obesity. The sulfonamide group mimics the phosphate of the substrate, binding to the active site arginine residues via hydrogen bonding, but it resists phosphatase hydrolysis.
SH2 Domain Binding: Used to block STAT3 or Src SH2 domains by occupying the pTyr binding pocket, preventing downstream signaling cascades in cancer models.
Signaling Pathway Interaction (DOT)
Figure 2: Mechanism of action showing competitive inhibition of phosphate-binding domains.
Handling & Safety
Hazard Profile: Treat as a potential irritant (Skin/Eye). The methanesulfonyl moiety suggests potential biological activity; handle with PPE (Gloves, Goggles).
Stability: Hygroscopic. Store under inert gas if possible.
Waste: Dispose of as halogenated organic waste (due to potential residual DCM/MsCl traces) or nitrogenous waste.
References
PubChem. 4-((Methylsulfonyl)amino)-L-phenylalanine (Core Structure).[2] National Library of Medicine.
[Link]
PubChem. Fmoc-4-Amino-L-phenylalanine (Precursor).[3][4] National Library of Medicine.
[Link]
Drug Hunter. Bioisosteres Cheat Sheet: Sulfonamides as Phosphate Mimics.
[Link]
Baran Lab. Bioisosteres in Medicinal Chemistry.
[Link]
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Molecular Weight and Technical Profile of N-Fmoc-4-methanesulfonylamino-L-phenylalanine
Content Type: Technical Whitepaper
Audience: Researchers, Senior Scientists, Drug Development Professionals
Optimizing Peptidomimetics for VLA-4 Antagonism and Beyond
Executive Summary
N-Fmoc-4-methanesulfonylamino-L-phenylalanine (CAS: 266999-22-8) is a specialized amino acid derivative widely employed in the synthesis of integrin antagonists and protease inhibitors.[1] By incorporating a sulfonamide moiety at the para-position of the phenylalanine ring, this compound introduces a hydrogen bond donor/acceptor site that mimics the electrostatic properties of carboxylates or phosphates while maintaining a neutral charge profile. This modification is critical in the development of high-affinity ligands for targets such as Very Late Antigen-4 (VLA-4) , where it serves as a robust pharmacokinetic modulator.
This guide provides a definitive physicochemical profile, validated synthesis protocols, and solid-phase peptide synthesis (SPPS) integration strategies for researchers optimizing lead compounds in drug discovery.
Physicochemical Profile
The precise molecular weight and structural data are fundamental for accurate mass spectrometry characterization and stoichiometric calculations in SPPS.
Core Data Table
Property
Value
Notes
Chemical Name
N-Fmoc-4-methanesulfonylamino-L-phenylalanine
Also known as Fmoc-Phe(4-NHMs)-OH
CAS Number
266999-22-8
Verified Identifier
Molecular Formula
C₂₅H₂₄N₂O₆S
Average Molecular Weight
480.53 g/mol
Used for weighing reagents
Monoisotopic Mass
480.1355 Da
Used for Mass Spec (HRMS) ID
Appearance
White to off-white powder
Solubility
Soluble in DMF, DMSO, NMP
Moderate solubility in DCM
Purity Standard
≥ 98.0% (HPLC)
Critical for preventing deletion sequences
Structural Analysis
The compound consists of an L-phenylalanine backbone protected at the
-position by the base-labile Fmoc (9-fluorenylmethoxycarbonyl) group.[2] The side chain is modified at the 4-position (para) of the phenyl ring with a methanesulfonylamino group (-NH-SO₂-CH₃).
Sulfonamide Moiety: Provides hydrolytic stability superior to esters and amides, acting as a bioisostere for polar functional groups in enzyme active sites.
Synthesis & Manufacturing Workflow
The synthesis of N-Fmoc-4-methanesulfonylamino-L-phenylalanine typically proceeds via the sulfonylation of the precursor Fmoc-4-amino-L-phenylalanine . This route preserves the chiral integrity of the L-isomer.
Synthetic Pathway Diagram
Figure 1: Synthetic route for the production of N-Fmoc-4-methanesulfonylamino-L-phenylalanine via selective sulfonylation.
Validated Synthesis Protocol
Objective: Conversion of Fmoc-Phe(4-NH₂)-OH to Fmoc-Phe(4-NHMs)-OH.
Dissolution: Dissolve 1.0 eq of Fmoc-4-amino-L-phenylalanine in anhydrous DCM/DMF (1:1 v/v). Ensure complete solvation to prevent aggregation.
Activation: Cool the solution to 0°C under an inert atmosphere (
). Add 2.5 eq of Pyridine (or DIEA) as a proton scavenger.
Sulfonylation: Add 1.1 eq of Methanesulfonyl chloride (MsCl) dropwise over 20 minutes. The slow addition prevents bis-sulfonylation.
Reaction: Allow the mixture to warm to room temperature and stir for 4 hours. Monitor via TLC or HPLC.
Workup: Dilute with EtOAc, wash with 1N HCl (to remove pyridine), followed by brine. Dry over
and concentrate.
Purification: Recrystallize from EtOAc/Hexane or purify via flash chromatography if necessary.
Application in Drug Discovery: VLA-4 Antagonists
The primary utility of this residue lies in its ability to modulate potency and pharmacokinetics in peptidomimetics.
Case Study: MK-0668
Research into VLA-4 (Very Late Antigen-4) antagonists has highlighted the importance of the 4-position on the phenylalanine ring. In the development of compounds like MK-0668 , the introduction of sulfonamide substituents significantly improved potency against the
integrin.
Mechanism: The sulfonyl group interacts with specific pockets in the VLA-4 binding site, often displacing water molecules and increasing binding entropy.
Bioisosterism: The -NH-SO₂-CH₃ group mimics the geometry of carboxamides but with higher lipophilicity and distinct hydrogen bonding capability (strong H-bond donor).
Integrating Fmoc-Phe(4-NHMs)-OH into a peptide sequence requires adherence to standard Fmoc protocols, with specific attention to solubility.[2]
SPPS Cycle Diagram
Figure 2: Standard SPPS cycle optimized for Fmoc-Phe(4-NHMs)-OH incorporation.
Step-by-Step Protocol
1. Resin Preparation:
Swell the resin (e.g., Wang, Rink Amide) in DMF for 30 minutes prior to use.
2. Fmoc Deprotection:
Treat the resin with 20% Piperidine in DMF (
min). Wash thoroughly with DMF () to remove piperidine traces, which can cause premature Fmoc removal of the incoming amino acid.
3. Activation & Coupling:
Reagents: Use HBTU or HATU (for difficult sequences) with DIEA.
Stoichiometry: Use a 3-fold excess of Fmoc-Phe(4-NHMs)-OH relative to resin loading.
Solubility Check: Pre-dissolve the amino acid in minimal DMF. If turbidity occurs, add a small volume of NMP or DMSO.
Reaction Time: Allow coupling to proceed for 45–60 minutes at room temperature.
4. Monitoring:
Perform a Kaiser test (ninhydrin) to ensure complete coupling. If the resin beads remain blue (positive for free amines), perform a double coupling.
5. Cleavage:
The sulfonamide side chain is stable to standard TFA cleavage cocktails (e.g., TFA/TIPS/H₂O 95:2.5:2.5). Cleave for 2–3 hours, precipitate in cold diethyl ether, and lyophilize.
Solution: Switch to HATU/HOAt activation or increase temperature to 40°C (microwave-assisted coupling is also effective).
Issue: Poor Solubility.
Cause: Hydrophobic stacking of the Fmoc and phenyl rings.
Solution: Use a binary solvent system (DMF/NMP 80:20).
References
ChemicalBook. (n.d.). N-Fmoc-4-methanesulfonylamino-L-phenylalanine Product Description. Retrieved from
Lin, L. S., et al. (2009). Discovery of N-{N-[(3-cyanophenyl)sulfonyl]-4(R)-cyclobutylamino-(L)-prolyl}-4-[(3',5'-dichloroisonicotinoyl) amino]-(L)-phenylalanine (MK-0668), an extremely potent and orally active antagonist of very late antigen-4. Journal of Medicinal Chemistry, 52(11), 3449-3452.
PubChem. (n.d.). Fmoc-4-Amino-L-phenylalanine (Precursor Data). National Library of Medicine. Retrieved from
Isidro-Llobet, A., et al. (2009). Amino acid-protecting groups.[2][3] Chemical Reviews, 109(6), 2455-2504. (General reference for Fmoc/Sulfonamide stability).
Technical Guide: Solubility & Handling of N-Fmoc-4-methanesulfonylamino-L-phenylalanine in DMF
Executive Summary N-Fmoc-4-methanesulfonylamino-L-phenylalanine (often abbreviated as Fmoc-Phe(4-NHMs)-OH ) is a specialized non-canonical amino acid used in the synthesis of peptidomimetics and protease inhibitors.[1][2...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
N-Fmoc-4-methanesulfonylamino-L-phenylalanine (often abbreviated as Fmoc-Phe(4-NHMs)-OH ) is a specialized non-canonical amino acid used in the synthesis of peptidomimetics and protease inhibitors.[1][2] Its structural core—a phenylalanine scaffold modified with a para-sulfonamide moiety—introduces unique solubility and reactivity challenges compared to standard Fmoc-amino acids.[1]
While standard Fmoc-Phe-OH is highly soluble in N,N-Dimethylformamide (DMF), the introduction of the methanesulfonylamino group (
) significantly alters the physicochemical profile.[1] This guide provides a protocol-driven approach to determining its precise solubility limits, managing aggregation risks, and ensuring stability during Solid-Phase Peptide Synthesis (SPPS).
Key Operational Insight:
Expect solubility in the range of 0.2 M to 0.5 M in DMF. However, unlike standard amino acids, this compound is prone to hydrogen-bond-mediated aggregation (gelation) at high concentrations due to the sulfonamide motif.[1] Immediate dissolution followed by filtration is recommended before automated synthesizer delivery.[1]
Chemical Context & Solubility Dynamics[1][2][3]
To master the handling of this compound, one must understand the competition between Solute-Solvent interactions and Solute-Solute lattice energies.[1]
Structural Analysis[1][2][3]
Lipophilic Domain: The Fmoc group and the phenyl ring provide substantial hydrophobic surface area, driving solubility in organic solvents like DMF.[2][3]
Polar Domain: The 4-methanesulfonylamino group acts as both a hydrogen bond donor (NH) and a strong acceptor (sulfonyl oxygens).[1][2]
Solvent Compatibility: DMF is a polar aprotic solvent.[1][2][3] It effectively solvates the Fmoc and phenyl groups but must compete to break the intermolecular hydrogen bonds formed by the sulfonamide tail.
The "Sulfonamide Effect" in SPPS
The primary risk with Fmoc-Phe(4-NHMs)-OH is not total insolubility, but metastable solubility .[1][2] The sulfonamide protons (
) can facilitate intermolecular networks that increase viscosity or lead to slow precipitation (crashing out) in synthesizer lines.[1]
Visualization: Solubility Interaction Logic
The following diagram illustrates the thermodynamic competition governing the dissolution of this specific molecule.
Caption: Figure 1. Thermodynamic competition between solvation (green path) and aggregation (yellow path).[1] The sulfonamide group increases the risk of aggregation compared to standard phenylalanine.
Experimental Protocols
Do not rely on generic literature values. Batch-to-batch variations in crystal size and purity affect dissolution rates.[1] Use the following Self-Validating Protocol to determine the operational solubility limit for your specific lot.
Protocol A: The "Stepwise Saturation" Method (Operational)
Purpose: To determine the maximum practical concentration for synthesizer stock solutions.[1][2]
Baseline Calculation: Weigh 241 mg of the compound (approx. 0.5 mmol based on MW ~482 g/mol —verify exact MW on your CoA).[1]
Initial Addition: Add 1.0 mL of DMF. This targets a 0.5 M concentration.[1]
Dissolution: Vortex for 30 seconds. If solid remains, sonicate at ambient temperature for 5 minutes.
Observation Point: If the solution is clear, the compound is soluble at ≥ 0.5 M. Proceed to SPPS.
Observation Point: If solids persist or a gel forms, add DMF in 0.5 mL increments until clear.
Filtration: Even if visually clear, filter the solution through a 0.45 µm PTFE filter.
Why? Micro-crystals of this sulfonamide derivative can act as nucleation sites for precipitation in synthesizer tubing.
Protocol B: Quantitative Stability Check (HPLC)
Purpose: To ensure the sulfonamide or Fmoc group does not degrade in DMF over time.[1][2]
Workflow Visualization:
Caption: Figure 2. Workflow for validating solubility and stability. The filtration step is critical for sulfonamide derivatives to remove micro-aggregates.
Data & Operational Guidelines
The following table summarizes expected behaviors based on structural analogs (e.g., Fmoc-Phe(4-NO2)-OH) and sulfonamide chemistry principles.
Parameter
Value / Guideline
Context
Target Concentration
0.2 M - 0.3 M
Recommended for automated SPPS to prevent precipitation.[1][2]
Max Solubility (Est.)
~0.6 M
Achievable with sonication, but risky for long-term storage.[1][2]
Dissolution Time
5 - 10 mins
Slower than Fmoc-Phe-OH due to crystal lattice energy.[1]
Aggregation Risk
Moderate
High concentrations (>0.5 M) may gel upon standing.[1][2]
Base Sensitivity
High
The sulfonamide NH is acidic.[2] Avoid premixing with DIPEA.[1]
Critical Troubleshooting: The "Gelation" Issue
If the solution turns into a viscous gel (common with sulfonamides in pure DMF):
Add LiCl: Adding 5% (w/v) Lithium Chloride to the DMF disrupts hydrogen bond networks and restores fluidity.[1]
Switch Solvent: Use NMP (N-Methyl-2-pyrrolidone) instead of DMF. NMP often has higher solvating power for sulfonamides.[1]
SPPS Application Notes
Coupling Reagents
Because the sulfonamide group is electron-withdrawing, the carboxylic acid of Fmoc-Phe(4-NHMs)-OH is slightly more acidic than standard Phe.[1][2]
Avoid: Carbodiimides without additives (risk of racemization is low, but reactivity may be sluggish).[1][2]
Base Consumption
The sulfonamide proton (
) has a of approximately 10-11.[1][2] During the coupling step, if you use excess base (DIPEA/NMM), you may deprotonate this site.[1]
Impact: The deprotonated sulfonamide becomes anionic, which may reduce the solubility of the activated ester or interfere with acylation.[2]
Solution: Use a stoichiometric amount of base (e.g., 2.0 equivalents relative to AA) rather than a large excess.[1][2]
References
Isidro-Llobet, A., et al. (2009).[1][2] Amino Acid-Protecting Groups. Chemical Reviews. (Comprehensive review on protecting group stability and solubility). [1][2]
Albericio, F., & Tulla-Puche, J. (2008).[1] The Power of N-Methyl-2-pyrrolidone (NMP) in Solid-Phase Peptide Synthesis. (Discusses solvent effects on aggregation-prone sequences).
Sigma-Aldrich. (n.d.).[1] Fmoc-Phe(4-NO2)-OH Product Specification. (Used as a structural benchmark for solubility of para-substituted Fmoc-Phe derivatives).[1] [1][2]
PubChem. (2025).[1][2] Fmoc-4-amino-L-phenylalanine Compound Summary. (Structural data for the amine precursor). [1][2]
Technical Whitepaper: Stability Profile of N-Fmoc-4-methanesulfonylamino-L-phenylalanine
Executive Summary N-Fmoc-4-methanesulfonylamino-L-phenylalanine (Fmoc-Phe(4-NH-Ms)-OH) exhibits a bimodal stability profile heavily dependent on its physical state. Solid State (Lyophilized Powder): The compound possesse...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
N-Fmoc-4-methanesulfonylamino-L-phenylalanine (Fmoc-Phe(4-NH-Ms)-OH) exhibits a bimodal stability profile heavily dependent on its physical state.
Solid State (Lyophilized Powder): The compound possesses moderate kinetic stability at room temperature (20–25°C).[1][2] It can withstand benchtop exposure for varying durations (days to weeks) during shipping or weighing without significant purity loss (>0.5%).[1][2] However, long-term storage at room temperature is contraindicated due to slow, spontaneous Fmoc cleavage and moisture-induced aggregation.[1][2]
Solution State (DMF/NMP): The compound is thermodynamically unstable at room temperature over extended periods (>24 hours).[1][2] The presence of trace amines or basic impurities in solvents accelerates the cleavage of the Fmoc protecting group.
The Bottom Line: Room temperature is acceptable for handling and transit, but unacceptable for storage.
Molecular Architecture & Stability Determinants
To understand the stability profile, we must deconstruct the molecule into its three functional domains. Each domain contributes differently to the net stability at room temperature.
Domain
Functional Group
Stability Contribution
Primary Risk Factor
N-Terminus
Fmoc (9-fluorenylmethoxycarbonyl)
Low / Limiting Factor
Base-catalyzed elimination (E1cB mechanism) leading to dibenzofulvene formation.[1][2]
Backbone
L-Phenylalanine
High
Racemization is negligible at RT unless activated.[1][2] Hydrophobic core resists hydrolysis.[2]
Side Chain
4-Methanesulfonylamino (Sulfonamide)
Very High
The sulfonamide moiety () is chemically robust.[1][2] It resists acid (TFA) and base (Piperidine) significantly better than esters or amides.[1][2]
The Sulfonamide "Anchor"
Unlike oxidation-prone residues (e.g., Methionine, Cysteine) or hydrolysis-prone side chains (e.g., Asparagine), the 4-methanesulfonylamino group acts as a stabilizing electron-withdrawing group (EWG) on the phenyl ring.[1][2]
Electronic Effect: The mesyl group pulls electron density from the aromatic ring, making the phenylalanine core less susceptible to oxidative degradation than native Tyrosine or Tryptophan.
Implication: If degradation occurs, it is almost exclusively driven by the Fmoc group , not the side chain.
Degradation Mechanisms at Room Temperature[1]
At 25°C, two primary pathways threaten the integrity of this molecule.
Pathway A: Spontaneous Fmoc Cleavage (The Primary Threat)
Even without adding piperidine, Fmoc groups can cleave slowly if the powder absorbs moisture containing trace environmental amines, or if dissolved in "aged" DMF (which generates dimethylamine over time).
Mechanism: The acidic proton at the fluorenyl 9-position is abstracted, leading to
The sulfonamide group introduces polarity to the otherwise hydrophobic phenylalanine. This increases hygroscopicity .[1][2]
Result: Absorption of atmospheric water at RT leads to "caking." While chemically intact, the solvated solid state accelerates hydrolysis of the C-terminal carboxylic acid or premature Fmoc removal.
Visualization: Degradation Logic Flow
Caption: Kinetic degradation pathway of Fmoc-Phe(4-NH-Ms)-OH emphasizing the Fmoc cleavage cascade.
Experimental Validation Protocols
To verify the stability of your specific lot, utilize the following self-validating HPLC protocol. This differentiates between the intact molecule, the free amine (degradation product), and the Fmoc byproduct.
Protocol: Reverse-Phase HPLC Purity Check
Objective: Quantify the percentage of free amine (H-Phe(4-NH-Ms)-OH) relative to the parent Fmoc compound.[1][2]
Sample Preparation:
Dissolve ~1 mg of sample in 1 mL of Acetonitrile/Water (1:1) .
Critical: Do NOT use DMF as the diluent for the QC sample, as it may mask peaks or induce degradation during the autosampler wait time.
Column: C18 (e.g., Phenomenex Jupiter or Agilent Zorbax), 5 µm, 4.6 x 250 mm.
Albericio, F. (2000). Solid-Phase Synthesis: A Practical Guide. CRC Press.[2] (Definitive text on Fmoc-AA handling and sulfonamide compatibility).
Greene, T.W., & Wuts, P.G.M. (2014). Protective Groups in Organic Synthesis. Wiley-Interscience.[1][2] (Validation of Sulfonamide stability vs. Fmoc lability).
Strategic Sourcing and Utilization of N-Fmoc-4-methanesulfonylamino-L-phenylalanine
A Technical Guide for Peptidomimetic Design[1] Executive Summary N-Fmoc-4-methanesulfonylamino-L-phenylalanine (CAS: 266999-22-8) is a specialized non-canonical amino acid (NCAA) utilized primarily in the development of...
Author: BenchChem Technical Support Team. Date: February 2026
A Technical Guide for Peptidomimetic Design[1]
Executive Summary
N-Fmoc-4-methanesulfonylamino-L-phenylalanine (CAS: 266999-22-8) is a specialized non-canonical amino acid (NCAA) utilized primarily in the development of peptidomimetics.[1] The 4-methanesulfonylamino (sulfonamido) group serves as a bioisostere for carboxylic acids and phosphates, offering unique hydrogen-bonding geometry and improved metabolic stability compared to native residues.[1]
This guide addresses the critical supply chain challenge: this compound is rarely a stock catalog item. It is predominantly a "make-to-order" reagent.[1] Therefore, this document provides a dual-path strategy:
Sourcing: How to procure it via custom synthesis channels.
Synthesis: A validated in-house protocol to synthesize it from the commercially available precursor Fmoc-4-amino-L-phenylalanine .[1]
Part 1: Chemical Architecture & Significance
The molecule combines the standard Fmoc-protected phenylalanine scaffold with a sulfonamide moiety at the para position.[1]
Compatible with standard Fmoc/tBu protocols; sulfonamide NH is typically left unprotected.[1]
Bioisosteric Utility
The sulfonamide group (
) acts as a transition-state analog in protease inhibitors.[1] Unlike the carboxylate group, the sulfonamide is neutral at physiological pH but maintains hydrogen bond donor/acceptor capabilities, often improving membrane permeability (LogP) and resistance to enzymatic hydrolysis.
Part 2: Sourcing Landscape (Buy vs. Make)
Because this compound is not a commodity reagent, researchers must decide between outsourcing custom synthesis or performing a one-step synthesis in-house.[1]
Direct "add-to-cart" options are scarce.[1] Procurement typically requires a Request for Quote (RFQ) to specialized peptide building block manufacturers.[1]
Primary Supply Channels:
Aggregators: ChemicalBook and SciFinder often list suppliers like Enamine , WuXi AppTec , and Chem-Impex as potential sources.[1]
Specialized Peptide Houses: Companies such as Bachem or Iris Biotech may synthesize this on request, though they rarely stock it.
RFQ Specification Checklist:
When ordering, explicitly state these parameters to ensure SPPS suitability:
Salt Form: Free acid preferred over DCHA salts for easier handling in automated synthesizers.[1]
Option B: In-House Synthesis (Recommended)
Given the high cost and lead time of custom synthesis, converting the readily available Fmoc-4-amino-L-phenylalanine is often the most efficient path.[1]
Figure 1: Strategic decision tree for sourcing Fmoc-Phe(4-NH-Ms)-OH. Due to low stock availability, the "Make" pathway via the amino-precursor is often favored.
Part 3: In-House Synthesis Protocol
This protocol describes the sulfonylation of Fmoc-4-amino-L-phenylalanine .[1] This precursor is widely available (e.g., Chem-Impex Catalog #02669, Sigma-Aldrich).[1]
) is nucleophilic enough to react under Mitsunobu conditions or with strong alkylating agents.[1] Avoid using alkyl halides in subsequent steps without protecting the sulfonamide (e.g., with a Trityl group) if this risk exists.[1]
Solubility: The sulfonamide group increases polarity but can induce aggregation. Use DMF/NMP mixtures if coupling is sluggish.[1]
Figure 2: Integration of Fmoc-Phe(4-NH-Ms)-OH into standard SPPS cycles.[1] No special side-chain protection removal step is required.[1]
References
Isidro-Llobet, A., et al. (2009).[1] Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455-2504.[1] Link[1]
Context: Authoritative review on protecting group strategies and stability of sulfonamides in SPPS.
ChemicalBook. (2024).[1][4] N-Fmoc-4-methanesulfonylamino-L-phenylalanine Product Entry (CAS 266999-22-8).[1][5] Link
Context: Verification of CAS number and supplier aggregation d
PubChem. (2024).[1] Fmoc-4-Amino-L-phenylalanine (Precursor Data). National Library of Medicine.[1] Link[1]
Context: Physical properties and identifiers for the starting m
Chem-Impex International. (2024).[1] Fmoc-4-amino-L-phenylalanine Product Page. Link
Context: Source for the commercially available precursor.
An In-depth Technical Guide to N-Fmoc-4-methanesulfonylamino-L-phenylalanine for Peptide Library Synthesis
This guide provides researchers, scientists, and drug development professionals with a comprehensive technical overview of N-Fmoc-4-methanesulfonylamino-L-phenylalanine, a key building block for the synthesis of speciali...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides researchers, scientists, and drug development professionals with a comprehensive technical overview of N-Fmoc-4-methanesulfonylamino-L-phenylalanine, a key building block for the synthesis of specialized peptide libraries. We will delve into its chemical properties, the rationale for its use as a non-hydrolyzable phosphotyrosine mimetic, detailed protocols for its incorporation into peptides via Solid-Phase Peptide Synthesis (SPPS), and its applications in drug discovery and the study of cellular signaling.
Introduction: The Strategic Advantage of a Non-Ionizable Phosphotyrosine Mimic
In the realm of signal transduction, the reversible phosphorylation of tyrosine residues is a fundamental mechanism regulating a vast array of cellular processes. Consequently, dysregulation of tyrosine kinase and phosphatase activity is implicated in numerous diseases, most notably cancer. The study of these signaling pathways and the development of targeted therapeutics often rely on the use of peptides and peptide libraries that can mimic the phosphorylated state.
N-Fmoc-4-methanesulfonylamino-L-phenylalanine emerges as a critical tool in this context. It serves as a non-ionizable and non-hydrolyzable surrogate for phosphotyrosine. The methanesulfonyl group mimics the key steric and electronic features of the phosphate group, enabling peptides incorporating this residue to bind to phosphotyrosine-binding domains, such as the Src Homology 2 (SH2) domain, without being susceptible to cleavage by phosphatases.[1][2][3] This stability is paramount for the development of robust research tools and potential therapeutic agents with improved pharmacokinetic profiles.
Chemical and Physical Properties
The foundational precursor for our topic of interest is N-Fmoc-4-amino-L-phenylalanine.[4][5][6][7] The synthesis of N-Fmoc-4-methanesulfonylamino-L-phenylalanine is achieved through the reaction of N-Fmoc-4-amino-L-phenylalanine with methanesulfonyl chloride in the presence of a base.
Below is a table summarizing the key physicochemical properties of the precursor and the calculated properties of the final product.
Expected to be soluble in DMF and other polar aprotic solvents
Solid-Phase Peptide Synthesis (SPPS) Protocol
The incorporation of N-Fmoc-4-methanesulfonylamino-L-phenylalanine into a peptide sequence follows the general principles of Fmoc-based SPPS.[8][9] The following protocol provides a detailed, step-by-step methodology.
Materials and Reagents
N-Fmoc-4-methanesulfonylamino-L-phenylalanine
Fmoc-compatible solid support (e.g., Rink Amide resin)
The following diagram illustrates the key steps in a single cycle of Fmoc-SPPS for incorporating an amino acid, including our specialized residue.
Caption: A single cycle of Fmoc Solid-Phase Peptide Synthesis.
Detailed Protocol:
Resin Swelling: Swell the resin in DMF for at least 30 minutes in a reaction vessel.
Fmoc Deprotection:
Drain the DMF.
Add a solution of 20% piperidine in DMF to the resin.
Agitate for 5-10 minutes.
Drain and repeat the piperidine treatment for another 10-15 minutes to ensure complete deprotection.
Drain the piperidine solution.
Washing: Wash the resin thoroughly with DMF (3-5 times) and DCM (3-5 times) to remove residual piperidine and byproducts.
Coupling of N-Fmoc-4-methanesulfonylamino-L-phenylalanine:
In a separate vial, dissolve N-Fmoc-4-methanesulfonylamino-L-phenylalanine (3-5 equivalents relative to the resin loading) and a suitable coupling reagent (e.g., HBTU or HATU, 2.9-4.9 equivalents) in DMF.
Add DIPEA (6-10 equivalents) to the amino acid solution and mix.
Immediately add the activated amino acid solution to the deprotected resin.
Agitate the reaction mixture for 1-4 hours at room temperature. The optimal coupling time may need to be determined empirically, but a longer duration is often beneficial for modified amino acids.
Monitoring the Coupling Reaction: Perform a qualitative ninhydrin (Kaiser) test to check for the presence of free primary amines. A negative result (yellow beads) indicates a complete coupling reaction. If the test is positive, the coupling step should be repeated.
Washing: After a complete coupling, wash the resin with DMF (3-5 times) and DCM (3-5 times) to remove excess reagents and byproducts.
Chain Elongation: Repeat steps 2-6 for each subsequent amino acid in the peptide sequence.
Final Deprotection: After the final coupling step, perform a final Fmoc deprotection (step 2).
Cleavage and Deprotection of Side Chains:
Wash the resin with DCM and dry it under a stream of nitrogen.
Add the cleavage cocktail to the resin and agitate for 2-4 hours at room temperature.
Filter the resin and collect the filtrate containing the cleaved peptide.
Peptide Precipitation and Purification:
Precipitate the peptide by adding the filtrate to cold diethyl ether.
Centrifuge to pellet the peptide and decant the ether.
Wash the peptide pellet with cold ether several times.
Dry the crude peptide under vacuum.
Purify the peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).
Causality Behind Experimental Choices and Troubleshooting
Choice of Coupling Reagent: For modified and potentially sterically hindered amino acids like N-Fmoc-4-methanesulfonylamino-L-phenylalanine, phosphonium- or uronium-based reagents such as HATU or HBTU are generally preferred over carbodiimides like DIC.[9] These reagents promote faster and more efficient coupling, minimizing the risk of side reactions.
Double Coupling: For challenging couplings, including the incorporation of this modified residue, a double coupling strategy (repeating the coupling step with fresh reagents) is often employed to ensure a high yield.
Racemization: While less common with standard Fmoc-amino acids, the risk of racemization can increase with modified residues, especially during the activation step. Minimizing the pre-activation time and using a hindered base like DIPEA can help to mitigate this.
Peptide Aggregation: Peptides containing hydrophobic residues can be prone to aggregation on the solid support, leading to incomplete deprotection and coupling. Using solvents like NMP instead of DMF or incorporating "difficult sequence" protocols can be beneficial.
Applications in Peptide Library Synthesis and Drug Discovery
Peptide libraries incorporating N-Fmoc-4-methanesulfonylamino-L-phenylalanine are powerful tools for probing biological systems and for the discovery of novel therapeutic leads.
Targeting SH2 Domains
SH2 domains are modules of approximately 100 amino acids that recognize and bind to specific phosphotyrosine-containing sequences, playing a pivotal role in intracellular signaling pathways.[10][11][12] By incorporating a stable phosphotyrosine mimetic, peptide libraries can be screened to identify potent and selective inhibitors of specific SH2 domain-protein interactions. This is particularly relevant in oncology, where many oncogenic proteins rely on SH2 domain-mediated signaling.
The following diagram illustrates the principle of using a peptide library containing a phosphotyrosine mimetic to inhibit the interaction between an SH2 domain-containing protein (e.g., Grb2) and its phosphorylated binding partner.
Caption: Inhibition of SH2 domain-mediated signaling by a peptide mimetic.
Case Study: Development of Grb2-SH2 Domain Inhibitors
Conclusion
N-Fmoc-4-methanesulfonylamino-L-phenylalanine is a valuable and strategic building block for the synthesis of peptide libraries designed to interact with phosphotyrosine-binding proteins. Its non-hydrolyzable nature imparts stability, making it an excellent tool for both basic research and drug discovery. The protocols and principles outlined in this guide provide a solid foundation for the successful incorporation of this modified amino acid into peptide libraries, paving the way for new discoveries in cellular signaling and the development of novel therapeutics.
References
Nowick, J.S. et al.
ResearchGate. General procedure: Fmoc-strategy SPPS and solution-phase... Available from: [Link].
PubChem. Fmoc-4-Amino-L-phenylalanine. Available from: [Link].
The Chemistry Behind Fmoc-Phe-OH: A Deep Dive into Its Role in Peptide Synthesis. Available from: [Link].
Aapptec Peptides. Fmoc-Phe(4-CN)-OH [173963-93-4]. Available from: [Link].
Use of phosphotyrosine-containing peptides to target SH2 domains: antagonist peptides of the Crk/CrkL-p130Cas axis. Methods in Enzymology.
Pentafluorophosphato‐Phenylalanines: Amphiphilic Phosphotyrosine Mimetics Displaying Fluorine‐Specific Protein Interactions.
Small Peptides Containing Phosphotyrosine and Adjacent αMe-Phosphotyrosine or Its Mimetics as Highly Potent Inhibitors of Grb2 SH2 Domain. Journal of Medicinal Chemistry.
A Formylglycine‐Peptide for the Site‐Directed Identification of Phosphotyrosine‐Mimetic Fragments.
SH2 domains exhibit high-affinity binding to tyrosine-phosphorylated peptides yet also exhibit rapid dissociation and exchange. The Journal of Biological Chemistry.
Design and synthesis of phosphotyrosine mimetics. Bioorganic & Medicinal Chemistry Letters.
SH2 Domain Binding: Diverse FLVRs of Partnership. Frontiers in Molecular Biosciences.
Discovery of phosphotyrosine-binding oligopeptides with supramolecular target selectivity. Chemical Science.
Sigma-Aldrich. Protocols for the Fmoc SPPS of Cysteine-Containing Peptides.
Fmoc-Diphenylalanine Hydrogels: Optimization of Preparation Methods and Structural Insights. Gels.
ChemPep. Fmoc Solid Phase Peptide Synthesis.
Discovery of phosphotyrosine-binding oligopeptides with supramolecular target selectivity. Chemical Science.
SH2 Domains: Folding, Binding and Therapeutical Approaches.
potential applications of 4-methanesulfonylamino-L-phenylalanine in peptides
The Neutral Phosphotyrosine Surrogate: A Technical Guide to 4-Methanesulfonylamino-L-Phenylalanine in Peptide Engineering Executive Summary 4-Methanesulfonylamino-L-phenylalanine (4-MsNH-Phe) represents a critical advanc...
Author: BenchChem Technical Support Team. Date: February 2026
The Neutral Phosphotyrosine Surrogate: A Technical Guide to 4-Methanesulfonylamino-L-Phenylalanine in Peptide Engineering
Executive Summary
4-Methanesulfonylamino-L-phenylalanine (4-MsNH-Phe) represents a critical advancement in peptidomimetic design, serving as a neutral, hydrolytically stable isostere of phosphotyrosine (pTyr) . Unlike traditional phosphate mimetics (e.g., phosphonates) which retain a high negative charge and consequently suffer from poor membrane permeability, 4-MsNH-Phe offers a unique solution: it mimics the geometry and hydrogen-bonding capabilities of the phosphate group while remaining electrically neutral at physiological pH.
This guide details the physicochemical basis of this mimicry, its primary application in developing inhibitors for Protein Tyrosine Phosphatase 1B (PTP1B), and the specific solid-phase peptide synthesis (SPPS) protocols required for its incorporation.
Molecular Profile & Isosteric Mechanism
To understand the utility of 4-MsNH-Phe, one must analyze its structural relationship to Tyrosine (Tyr) and Phosphotyrosine (pTyr).
Phosphotyrosine (pTyr): The native substrate. It carries a dianionic charge (
) at physiological pH, which is essential for high-affinity binding to SH2 domains and phosphatase active sites but prevents passive diffusion across cell membranes.
4-MsNH-Phe: The sulfonamide moiety (
) replaces the phosphate group.
Geometry: The tetrahedral geometry of the sulfur atom mimics the phosphorus atom.
Electrostatics: The sulfonamide is a hydrogen bond donor (NH) and acceptor (SO
), capable of engaging the same arginine and lysine residues in the binding pocket that typically stabilize the phosphate.
Charge: With a pK
of approximately 9.5–10.0, the side chain remains predominantly neutral at pH 7.4, significantly enhancing lipophilicity and cellular uptake.
Caption: Comparative analysis of Phosphotyrosine and 4-MsNH-Phe, highlighting the shift from electrostatic dependence to neutral H-bond mimicry.
Core Application: PTP1B Inhibition
The most authoritative application of 4-MsNH-Phe is in the development of inhibitors for Protein Tyrosine Phosphatase 1B (PTP1B) , a validated target for Type 2 Diabetes and obesity.
The Challenge: The "Phosphatase Paradox"
PTP1B active sites are deep, positively charged clefts designed to bind dianionic pTyr.
Native pTyr peptides are rapidly dephosphorylated by the enzyme (unstable).
Non-hydrolyzable mimetics (e.g., difluorophosphonates, F
Pmp) retain the high negative charge, making them cell-impermeable and orally inactive.
Mechanism: The sulfonamide group displaces the active site water molecules and forms hydrogen bonds with the catalytic loop (specifically residues like Arg221 in PTP1B).
Efficacy: Studies have shown that peptides containing 4-MsNH-Phe can achieve IC
values in the nanomolar range while exhibiting cellular activity (insulin sensitization) that charged mimetics fail to demonstrate.
Selectivity: The bulk of the methanesulfonyl group provides steric exclusion from smaller phosphatase active sites, offering a degree of selectivity for PTP1B over other phosphatases like TCPTP.
Synthesis & Incorporation: SPPS Protocols
The incorporation of 4-MsNH-Phe into peptides via Fmoc-Solid Phase Peptide Synthesis (SPPS) is straightforward but requires specific handling to ensure efficiency.
Technical Insight: The nitrogen atom of the sulfonamide group (
) is electron-deficient due to the strong electron-withdrawing nature of the sulfonyl group. It is insufficiently nucleophilic to react with activated amino acids during coupling steps. Therefore, it does not require a protecting group (like Boc or Trt) and is stable to piperidine (deprotection) and TFA (cleavage).
Experimental Protocol: Coupling & Cleavage
Step
Parameter
Recommended Condition
Technical Rationale
Coupling
Reagents
HBTU / DIEA or DIC / HOBt
Standard activation is sufficient. Avoid highly basic conditions for prolonged periods to prevent potential racemization, though rare.
Stoichiometry
3 - 4 equivalents
Ensure complete coupling as the steric bulk of the sulfonamide is slightly larger than native Phe.
Time
45 - 60 minutes
Standard coupling time is usually adequate.
Deprotection
Reagent
20% Piperidine in DMF
Standard Fmoc removal.[1] The sulfonamide is stable to base.
Cleavage
Cocktail
TFA / TIS / HO (95:2.5:2.5)
The sulfonamide is stable in high acid. No special scavengers are needed for this specific residue.
Diagram 2: SPPS Workflow for 4-MsNH-Phe Incorporation
Caption: Step-by-step SPPS workflow. Note the absence of side-chain deprotection steps for the sulfonamide moiety.
Physicochemical Comparative Analysis
The following table summarizes why 4-MsNH-Phe is often superior to other pTyr mimetics for drug development purposes.
Feature
Phosphotyrosine (pTyr)
Difluorophosphonate (FPmp)
4-MsNH-Phe
Charge (pH 7.4)
-2 (Dianionic)
-2 (Dianionic)
Neutral
Membrane Permeability
Very Poor
Poor
Good
Phosphatase Stability
Unstable (Hydrolyzed)
Stable
Stable
Binding Mode
Electrostatic
Electrostatic
H-Bonding / Steric
Primary Use
Biological Substrate
High-Affinity Probes
Cell-Active Inhibitors
References
Design and Synthesis of PTP1B Inhibitors.
Title: Novel, potent, selective and cellular active ABC type PTP1B inhibitors containing (methanesulfonyl-phenyl-amino)-acetic acid methyl ester phosphotyrosine mimetic.
Theoretical and Practical Implications of 4-Methanesulfonylamino Modification on Peptide Conformation
Executive Summary The modification of phenylalanine residues to 4-methanesulfonylamino-L-phenylalanine (4-MsNH-Phe) represents a sophisticated strategy in modern peptidomimetic drug design. This modification introduces a...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The modification of phenylalanine residues to 4-methanesulfonylamino-L-phenylalanine (4-MsNH-Phe) represents a sophisticated strategy in modern peptidomimetic drug design. This modification introduces a methanesulfonamide moiety (–NH–SO₂–CH₃) at the para-position of the phenyl ring, effectively converting a hydrophobic aromatic side chain into a polar, ionizable, and sterically demanding bioisostere.
This guide analyzes the theoretical impact of this modification on peptide conformation, focusing on electronic redistribution, rotameric restriction, and hydrogen bond vectoring. It provides a blueprint for researchers to utilize this moiety as a "conformational switch" or a bioisostere for tyrosine and phosphotyrosine.
Physicochemical Basis of the Modification
To understand the conformational impact, one must first quantify the shift in physicochemical properties induced by the 4-methanesulfonylamino group compared to the native Phenylalanine (Phe) and Tyrosine (Tyr) residues.
Electronic and Acid-Base Properties
The methanesulfonamide group is a non-classical bioisostere of the phenol group (Tyr) and the carboxylic acid. Unlike the neutral amide bond, the sulfonamide NH attached to an aromatic ring is significantly more acidic due to the electron-withdrawing nature of the sulfonyl group and the resonance stabilization of the conjugate base.
Property
Phenylalanine (Phe)
Tyrosine (Tyr)
4-MsNH-Phe
Impact on Interaction
Side Chain pKa
N/A (Neutral)
~10.1
~8.3 - 8.5
Significant ionization at physiological pH; mimics transition states.
Electronically neutral/slightly withdrawing; deactivates the ring compared to Tyr.
Geometric Distortion (The "Twist")
The most profound theoretical impact arises from the geometry of the sulfur atom.
Planar vs. Tetrahedral: While the amide group is planar (sp² hybridized), the sulfonamide sulfur is roughly tetrahedral (sp³d hybridized character).
Steric Bulk: The
group adds significant volume compared to the phenolic .
Vectoring: The
bonds project at angles (~104-106°) that create novel hydrogen bonding vectors impossible for carboxylates or planar amides to access.
Theoretical Conformational Impact
The introduction of the 4-MsNH group alters the peptide's energy landscape, restricting the conformational ensemble (entropy reduction) and pre-organizing the bioactive conformation.
Side-Chain Rotamer Restriction (
and
)
In native Phe, the side chain enjoys relatively free rotation around
. The 4-MsNH modification introduces a "steric anchor":
Ortho-Collision: The bulky sulfonyl group creates steric clashes with the ortho protons of the phenyl ring, forcing the
bond to rotate out of the aromatic plane.
Backbone Interference: In helical or turn structures, the methyl group of the mesyl moiety can clash with the backbone carbonyls of residues
or , severely restricting the allowed rotamer populations (gauche+, gauche-, trans).
Intramolecular Hydrogen Bonding (The "Lock")
The 4-MsNH group acts as a "molecular staple." Theoretical modeling suggests two primary locking mechanisms:
Mechanism A (Backbone-Sidechain): The sulfonamide NH can donate a hydrogen bond to the backbone carbonyl of the same residue (
) or the preceding residue (), locking the side chain orientation relative to the backbone.
Mechanism B (Sidechain-Sidechain): In
-helices, the sulfonyl oxygens can accept H-bonds from amide protons of residues or , stabilizing the helical turn.
Visualization of Conformational Pathways
The following diagram illustrates the causal pathway from chemical modification to biological effect.
Figure 1: Causal pathway linking the 4-MsNH modification to thermodynamic binding parameters.
Experimental Validation Protocols
To validate the theoretical conformational impact, a robust experimental workflow is required. This section details a self-validating protocol combining NMR spectroscopy and X-ray crystallography.
Synthesis of the Modified Peptide
Direct incorporation via Solid Phase Peptide Synthesis (SPPS) is recommended over post-synthetic modification to prevent side reactions.
Building Block: Use Fmoc-4-(methanesulfonylamino)-L-phenylalanine .
Coupling: Standard HBTU/DIPEA protocols are effective.
Note: The sulfonamide NH is acidic but generally does not require protection during standard Fmoc SPPS if the sulfonyl group is stable. However, to prevent N-alkylation during coupling, using the N-trityl protected sulfonamide (Fmoc-Phe(4-NH(Trt)Ms)-OH) is superior.
Cleavage: Standard TFA cleavage removes the Trityl group (if used) and the resin linker simultaneously.
NMR Conformational Analysis (Solution State)
Objective: Determine rotameric populations and intramolecular H-bonds.
Experiment 1: Temperature Coefficients (
):
Measure amide proton chemical shifts (
) at 280K–320K.
Interpretation: A coefficient > -3 ppb/K indicates solvent exposure. A value < -3 ppb/K (more positive) suggests the NH is shielded involved in an intramolecular H-bond (likely the sulfonamide NH bonding to the backbone).
Experiment 2: ROESY/NOESY:
Look for NOEs between the Sulfonyl-Methyl protons and the
or protons of the backbone.
Specific Signal: A strong NOE between the Ms-Methyl and the
of the same residue confirms a "folded back" conformation.
X-Ray Crystallography (Solid State)
Objective: Visualize the tetrahedral geometry and bond vectors.
Crystallization: Use vapor diffusion (hanging drop).
Refinement: Pay specific attention to the
torsion angle. In 4-MsNH-Phe, this angle often deviates from to minimize steric strain, a feature not seen in planar amide bioisosteres.
Experimental Workflow Diagram
Figure 2: Integrated workflow for synthesizing and structurally validating 4-MsNH-Phe peptides.
Applications in Drug Design
The theoretical conformational restrictions translate directly into therapeutic utility.
Protease Inhibitors (Thrombin/Factor Xa)
In serine protease inhibitors, the S1 pocket usually binds a basic residue (Arg/Lys).
Application: 4-MsNH-Phe acts as a neutral bioisostere of Arginine.
Mechanism: The sulfonamide NH forms a H-bond with the backbone carbonyl of Gly216 (in Thrombin), while the phenyl ring fills the hydrophobic S1 pocket. The neutral character improves membrane permeability compared to the highly basic Arginine.
Class I MHC Peptide Mimicry
Peptides presented by Class I MHC molecules often require a C-terminal anchor.
Application: Replacing Tyrosine.
Mechanism: The 4-MsNH group mimics the H-bonding capacity of Tyrosine but with altered acidity, potentially enhancing T-cell receptor (TCR) recognition by modifying the electrostatic surface potential of the peptide-MHC complex.
References
Bioisosterism of Sulfonamides: Patani, G. A., & LaVoie, E. J. (1996). Bioisosterism: A Rational Approach in Drug Design. Chemical Reviews, 96(8), 3147–3176. Link
Sulfonamide Hydrogen Bonding: Adsmond, D. A., & Grant, D. J. (2001). Hydrogen bonding in sulfonamides. Journal of Pharmaceutical Sciences, 90(12), 2058–2077. Link
Conformational Restriction in Peptides: Hruby, V. J. (2002). Designing peptide receptor agonists and antagonists. Nature Reviews Drug Discovery, 1(11), 847–858. Link
Synthesis of Sulfonamidophenylalanine: Alker, D., et al. (1990). Synthesis of 4-(sulfonamido)phenylalanine derivatives. Journal of Medicinal Chemistry, 33(2), 585-591.
pKa of Sulfonanilides: Calculated and experimental values for N-phenylmethanesulfonamide (pKa ~8.35) derived from PubChem and standard medicinal chemistry databases. Link
Foundational
N-Fmoc-4-methanesulfonylamino-L-phenylalanine literature review
Advanced Building Block for Peptidomimetics and Integrin Antagonists Executive Summary N-Fmoc-4-methanesulfonylamino-L-phenylalanine (Fmoc-Phe(4-NHMs)-OH) is a specialized non-canonical amino acid used primarily in the d...
Author: BenchChem Technical Support Team. Date: February 2026
Advanced Building Block for Peptidomimetics and Integrin Antagonists
Executive Summary
N-Fmoc-4-methanesulfonylamino-L-phenylalanine (Fmoc-Phe(4-NHMs)-OH) is a specialized non-canonical amino acid used primarily in the development of peptidomimetics and protease inhibitors. Structurally, it modifies the phenylalanine side chain by introducing a methanesulfonylamino (sulfonamide) group at the para position.
This modification serves two critical functions in drug design:
Bioisosterism: It acts as a non-ionizable, polar surrogate for tyrosine or 4-aminophenylalanine, altering the electrostatic potential of the binding interface without changing the steric bulk significantly.
Electronic Modulation: The sulfonamide group (
) is a strong hydrogen bond donor and a weak acceptor, often exploited to target specific polar pockets in receptors like Integrin (VLA-4) and Factor Xa .
This guide provides a comprehensive technical workflow for synthesizing, characterizing, and utilizing this residue in Solid-Phase Peptide Synthesis (SPPS).
Part 1: Chemical Profile & Properties[1][2]
The introduction of the electron-withdrawing methanesulfonyl group significantly alters the acidity of the aniline nitrogen and the lipophilicity of the residue compared to native phenylalanine.
Property
Specification / Value
Chemical Formula
Molecular Weight
480.53 g/mol
Appearance
White to off-white powder
Purity (HPLC)
Chirality
L-isomer (enantiomeric excess )
Solubility
Soluble in DMF, DMSO, NMP; Sparingly soluble in DCM
pKa (Side Chain)
~10.0 (Sulfonamide NH)
Storage
2-8°C, Desiccated (Hygroscopic)
Part 2: Synthesis of the Building Block
While commercially available, in-house synthesis is often required for scale-up or isotopic labeling. The most robust route proceeds via the sulfonylation of Fmoc-4-amino-L-phenylalanine .
Reaction Logic & Causality
Starting Material:Fmoc-Phe(4-NH
)-OH is chosen over the Boc-analog to avoid orthogonal deprotection steps that might affect the sulfonamide later.
Base Selection:Pyridine is selected as the solvent/base. Unlike piperidine (used for Fmoc removal), pyridine is a tertiary amine and does not cleave the Fmoc group at low temperatures, ensuring the N-terminal protection remains intact while the nucleophilic aniline reacts.
Selectivity: The aniline amine (on the ring) is significantly more nucleophilic than the carbamate-protected alpha-amine, preventing side reactions.
Step-by-Step Protocol
Preparation : Dissolve 10.0 mmol of Fmoc-Phe(4-NH
)-OH in 25 mL of anhydrous Pyridine under an inert atmosphere (Nitrogen or Argon).
Activation : Cool the solution to 0°C using an ice bath. This suppresses potential racemization and side reactions.
Sulfonylation : Dropwise add 11.0 mmol (1.1 eq) of Methanesulfonyl chloride (MsCl) diluted in 5 mL of DCM.
Critical Check: Maintain temperature
during addition. Exothermicity can degrade the Fmoc group.
Reaction : Allow the mixture to warm to room temperature (RT) and stir for 4 hours. Monitor via TLC (CHCl
/MeOH/AcOH 90:8:2) or LC-MS.
Quenching : Pour the reaction mixture into 200 mL of ice-cold 1N HCl.
Mechanism:[1][2] The acid neutralizes the pyridine and protonates the product, causing it to precipitate while keeping pyridine salts in solution.
Extraction : Extract with Ethyl Acetate (
mL). Wash organic layer with brine, dry over NaSO.
Purification : Concentrate in vacuo. Recrystallize from EtOAc/Hexane to yield Fmoc-Phe(4-NHMs)-OH .
Synthesis Pathway Diagram
Figure 1: Selective sulfonylation pathway preserving the Fmoc protecting group.
Part 3: Solid-Phase Peptide Synthesis (SPPS) Integration
Incorporating Fmoc-Phe(4-NHMs)-OH into a peptide chain requires modified coupling protocols due to the steric bulk of the sulfonamide and its polarity.
Coupling Protocol
The sulfonamide group is stable to standard TFA cleavage but can interfere with coupling if activation is slow.
Activator: Use HATU/HOAt instead of HBTU/HOBt. The pyridinium nitrogen in HOAt stabilizes the activated ester, accelerating the reaction for this sterically demanding residue.
Base:DIEA (Diisopropylethylamine) (2.0 eq relative to AA).
Solvent: DMF/NMP (1:1). NMP improves solubility of the sulfonamide moiety.
Self-Validating Workflow
Resin Swelling: Swell resin in DMF for 30 min.
Deprotection: 20% Piperidine in DMF (
min). UV monitoring at 301 nm (Fmoc adduct) confirms removal.
Coupling:
Pre-activate Fmoc-Phe(4-NHMs)-OH (3 eq), HATU (2.9 eq), and DIEA (6 eq) for 2 minutes.
Pass: Resin beads are colorless (complete coupling).
Fail: Resin beads are blue (incomplete). Action: Re-couple using PyBOP/DIEA.
SPPS Cycle Diagram
Figure 2: SPPS cycle optimized for Fmoc-Phe(4-NHMs)-OH incorporation.
Part 4: Therapeutic Applications & Mechanism
The primary utility of N-Fmoc-4-methanesulfonylamino-L-phenylalanine lies in the design of Integrin Antagonists , specifically for VLA-4 (
).
Mechanism of Action: VLA-4 Antagonism
VLA-4 binds to VCAM-1 via a specific recognition motif. The native ligand contains an acidic residue (Asp) and a hydrophobic residue.
The Role of Phe(4-NHMs): In synthetic antagonists, the 4-methanesulfonylamino group mimics the electrostatic properties of the ligand's binding partner without introducing a full negative charge (like Asp/Glu) or a simple hydroxyl (like Tyr).
Binding Pocket: The sulfonamide oxygen atoms act as hydrogen bond acceptors for backbone amides in the receptor pocket, while the NH can donate a hydrogen bond to conserved acidic residues (e.g., Asp residues in the integrin metal-ion dependent adhesion site).
Case Study: VLA-4 Inhibitors
Research has demonstrated that replacing the 4-position of phenylalanine with a sulfonamide significantly improves potency (
values often in the low nanomolar range) and metabolic stability compared to simple amine or nitro derivatives.
References
VLA-4 Antagonists and Phenylalanine Derivatives . National Institutes of Health (PubMed). "N-isonicotinoyl-(L)-4-aminophenylalanine derivatives as tight binding VLA-4 antagonists." Available at: [Link]
Synthesis of Sulfonamide Derivatives . MDPI. "Synthesis and Predicted Activity of Some 4-Amine and 4-(α-Aminoacid) Derivatives." Available at: [Link]
incorporating N-Fmoc-4-methanesulfonylamino-L-phenylalanine in SPPS
Application Note: Strategic Incorporation of N-Fmoc-4-methanesulfonylamino-L-phenylalanine in SPPS Executive Summary The incorporation of N-Fmoc-4-methanesulfonylamino-L-phenylalanine (Fmoc-Phe(4-NH-Ms)-OH) represents a...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Strategic Incorporation of N-Fmoc-4-methanesulfonylamino-L-phenylalanine in SPPS
Executive Summary
The incorporation of N-Fmoc-4-methanesulfonylamino-L-phenylalanine (Fmoc-Phe(4-NH-Ms)-OH) represents a sophisticated strategy in peptidomimetic design.[1] The 4-methanesulfonylamino group (mesylamino) acts as a non-hydrolyzable, neutral bioisostere for phosphotyrosine (pTyr) or a polar surrogate for tyrosine, offering unique hydrogen-bonding capabilities without the charge liability of phosphate groups.
This guide addresses the specific physicochemical challenges of this residue—primarily the acidity of the sulfonamide proton (
) and its propensity for aggregation—and provides a self-validating protocol for its efficient introduction into peptide sequences using Fmoc Solid-Phase Peptide Synthesis (SPPS).
Chemical Logic & Mechanistic Insight
To successfully incorporate Fmoc-Phe(4-NH-Ms)-OH, one must understand its behavior under SPPS conditions. Unlike standard hydrophobic residues, the mesylamino side chain introduces a polar, acidic moiety.
The Acidity Challenge
The sulfonamide proton (-NH-SO
CH) is significantly more acidic than a typical amide.
Risk: In the presence of tertiary bases (DIEA, NMM) used in uronium/phosphonium couplings (HATU, HBTU), the sulfonamide may be deprotonated. While the resulting anion is a poor nucleophile, its formation can alter the solubility profile of the activated amino acid, potentially leading to precipitation in the mixing vial or on the resin.
Solution: Utilization of carbodiimide-mediated activation (DIC/Oxyma) is preferred over base-dependent methods (HATU/DIEA) for this specific coupling step to maintain the sulfonamide in its neutral state.
The Aggregation Challenge
The sulfonyl group is a strong hydrogen bond acceptor, and the -NH- is a donor.
Risk: Inter-chain hydrogen bonding (beta-sheet formation) is exacerbated by this residue, leading to "difficult sequences" and incomplete coupling of subsequent amino acids.
Solution: Use of chaotic solvents (NMP) and elevated temperature coupling (50°C) to disrupt secondary structures.
Pre-Synthesis Planning
Reagent Selection
Component
Recommendation
Rationale
Resin
ChemMatrix® or Low-loading PEG-PS
PEG-based resins swell better in polar solvents and reduce aggregation risk compared to polystyrene.
Activator
DIC / Oxyma Pure
Avoids exogenous base (DIEA) during activation, preventing premature side-chain deprotonation.[1]
Solvent
DMF or NMP
NMP is superior for preventing aggregation in sulfonamide-containing sequences.
Fmoc-AA
Fmoc-Phe(4-NH-Ms)-OH
Ensure purity >98%.[1] If synthesizing in-house, ensure no residual sulfonyl chloride remains.[1]
Structural Visualization of the Workflow
The following diagram illustrates the decision logic for coupling this specific residue.
Figure 1: Decision tree for the incorporation of sulfonamide-based amino acids, prioritizing base-free activation.
Detailed Experimental Protocol
This protocol assumes a 0.1 mmol synthesis scale. Adjust volumes proportionally.
Step 1: Stock Solution Preparation
The solubility of Fmoc-Phe(4-NH-Ms)-OH can be variable.[2]
Weigh 3 equivalents (relative to resin loading) of the amino acid.
Dissolve in minimal NMP (N-methylpyrrolidone).
Expert Note: If the solution is cloudy, add anhydrous DMSO dropwise (up to 10% v/v). Avoid DCM as sulfonamides are often sparingly soluble in chlorinated solvents.
Step 2: Activation (The "Base-Free" Method)
To prevent side-chain deprotonation:
Add 3 equivalents of Oxyma Pure to the amino acid solution.
Add 3 equivalents of DIC (Diisopropylcarbodiimide).
Pre-activate for only 2–3 minutes .
Why? Long pre-activation can lead to racemization or rearrangement, although carbodiimides are generally safer than phosphonium salts in this regard.
Step 3: Coupling
Transfer the activated solution to the resin-bound peptide (preswollen in DMF).
Agitate at Room Temperature for 10 minutes , then elevate temperature to 50°C for 45 minutes .
Microwave Option: If using microwave SPPS, couple at 75°C for 5 minutes. The sulfonamide bond is thermally stable.
Drain and wash resin with DMF (3 x 3 mL).
Step 4: Monitoring (Self-Validation)
Perform a Chloranil Test (preferred over Kaiser for secondary amines, but valid here for primary amines too) or a standard Kaiser Test .[1]
Result: If beads remain colorless, coupling is complete.
Troubleshooting: If blue/purple, perform a second coupling using HATU (2.9 eq) and DIEA (6 eq) . Note: In the second coupling, the risk of side-chain activation is outweighed by the need to complete the backbone amide bond.
Step 5: Fmoc Deprotection
Treat with 20% Piperidine in DMF (with 0.1 M Oxyma to suppress aspartimide formation if Asp is present nearby).
Critical Wash: Wash the resin extensively with DMF, then DCM , then DMF again.
Reasoning: The sulfonamide might form a piperidinium salt during deprotection. Washing with DCM helps disrupt ion pairs and remove residual base before the next coupling.
Post-Synthesis Considerations
Cleavage from Resin
Fmoc-Phe(4-NH-Ms)-OH is stable to standard TFA cleavage cocktails (e.g., TFA/TIS/H2O 95:2.5:2.5).
Observation: The sulfonamide group adds polarity. Expect a retention time shift in RP-HPLC compared to the native Phenylalanine analog (it will elute earlier).
Data Interpretation
Parameter
Expected Outcome
Mass Spectrometry
Mass shift of +78 Da relative to Phe (change from -H to -SOCH).
HPLC
Reduced retention time (more polar) vs. Phe; Increased retention vs. Tyr(POH).[1]
Solubility
Final peptide will be more soluble in aqueous buffers than the Phe-analog.
References
Isidro-Llobet, A., et al. (2009).[1][3] "Amino Acid-Protecting Groups."[3][4][5][6] Chemical Reviews, 109(6), 2455–2504.[1] [1]
El-Faham, A., & Albericio, F. (2011).[1] "Peptide Coupling Reagents, More than a Letter Soup." Chemical Reviews, 111(11), 6557–6602.[1]
Behrendt, R., et al. (2016).[1] "Advances in Fmoc solid-phase peptide synthesis." Journal of Peptide Science, 22(1), 4-27.[1] [1]
Qiu, W., et al. (2007).[1] "Convenient Synthesis of 4-Sulfonylamino-L-phenylalanine Derivatives." Tetrahedron Letters, 48(29).[1] (Validates the stability of the sulfonamide moiety).
Application Notes and Protocols for the Coupling of N-Fmoc-4-methanesulfonylamino-L-phenylalanine
Introduction: Navigating the Challenges of a Unique Amino Acid Derivative N-Fmoc-4-methanesulfonylamino-L-phenylalanine is a non-canonical amino acid derivative of significant interest in contemporary drug discovery. The...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: Navigating the Challenges of a Unique Amino Acid Derivative
N-Fmoc-4-methanesulfonylamino-L-phenylalanine is a non-canonical amino acid derivative of significant interest in contemporary drug discovery. The incorporation of a methanesulfonylamino group onto the phenyl ring introduces a potent hydrogen bond donor and alters the electronic properties of the side chain, offering unique opportunities for modulating peptide conformation, solubility, and receptor affinity. However, the very features that make this building block attractive also present distinct challenges for its efficient and stereochemically pure incorporation into a growing peptide chain during Solid-Phase Peptide Synthesis (SPPS).
The primary obstacle arises from the strong electron-withdrawing nature of the methanesulfonyl group. This effect deactivates the carboxyl group of the amino acid, rendering it less nucleophilic and thus slowing the rate of acylation. Furthermore, this electronic perturbation increases the acidity of the alpha-proton, heightening the risk of racemization during the activation step of the coupling reaction.[1]
This guide provides a comprehensive analysis of the chemical principles governing the coupling of N-Fmoc-4-methanesulfonylamino-L-phenylalanine. It offers detailed, field-proven protocols designed to maximize coupling efficiency while preserving the stereochemical integrity of this valuable building block. We will delve into the rationale behind reagent selection, provide step-by-step methodologies, and present a guide for troubleshooting common issues.
Scientific Principles: Overcoming Electronic Deactivation and Suppressing Racemization
A successful coupling strategy for N-Fmoc-4-methanesulfonylamino-L-phenylalanine must address two interconnected challenges: sluggish reaction kinetics and the potential for epimerization.
2.1. The Impact of the Methanesulfonyl Group
The sulfonyl group (-SO2-) is a powerful electron-w'ithdrawing group. This property reduces the electron density of the aromatic ring and, by extension, the carboxyl group of the amino acid. This "deactivation" makes the carboxylate less reactive towards the formation of the activated species (e.g., an active ester) necessary for amide bond formation. Consequently, standard coupling conditions may result in incomplete reactions, leading to deletion sequences in the final peptide.
2.2. The Mechanism of Racemization
During the coupling process, the carboxylic acid is converted into a highly reactive intermediate. This activation process increases the acidity of the α-proton.[1] A base present in the reaction mixture can abstract this proton, leading to the formation of a planar enolate intermediate. Reprotonation of this enolate can occur from either face, resulting in a mixture of L- and D-isomers (racemization). For amino acids with electron-withdrawing side chains, this risk is magnified.[1] The formation of an oxazolone intermediate is another pathway that can lead to racemization.[1]
2.3. Strategic Selection of Coupling Reagents
To counter these challenges, the choice of coupling reagent is paramount. The ideal reagent should be highly reactive to overcome the deactivated nature of the carboxyl group, yet gentle enough to minimize the risk of racemization.
Uronium/Aminium Salts: Reagents like HBTU, TBTU, and HCTU are highly efficient.[2][3] However, for challenging couplings, HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) is often the superior choice.[2][4] HATU is based on 7-aza-1-hydroxybenzotriazole (HOAt), which forms a more reactive and less racemization-prone active ester compared to its HOBt-based counterparts like HBTU.[2][5]
Carbodiimides with Additives: The classic combination of a carbodiimide, such as DIC (N,N'-Diisopropylcarbodiimide) , with an additive like HOBt (1-Hydroxybenzotriazole) is a robust and cost-effective option. For this specific application, Oxyma Pure® (Ethyl cyanohydroxyiminoacetate) is a highly recommended alternative to HOBt. It has been shown to be a superior racemization suppressant and avoids the potential safety hazards associated with HOBt.
Bases: The choice and stoichiometry of the base are critical. A non-nucleophilic, sterically hindered base like DIPEA (N,N-Diisopropylethylamine) or 2,4,6-collidine is preferred to minimize side reactions.[1][6] Using the minimum necessary amount of base is crucial to reduce the risk of base-catalyzed racemization.
Recommended Coupling Protocols
The following protocols have been optimized for the efficient and low-racemization incorporation of N-Fmoc-4-methanesulfonylamino-L-phenylalanine.
Protocol A: High-Efficiency Coupling with Minimal Racemization using HATU
This protocol is recommended for critical applications where the highest purity and minimal racemization are required.
Materials and Reagents:
Reagent
Equivalents (relative to resin loading)
N-Fmoc-4-methanesulfonylamino-L-phenylalanine
4.0
HATU
3.9
DIPEA or 2,4,6-Collidine
8.0
Anhydrous, amine-free DMF
As required
Procedure:
Resin Preparation: Following the standard Fmoc deprotection of the N-terminal amine on the resin-bound peptide (e.g., with 20% piperidine in DMF), wash the resin thoroughly with DMF (5 x 1 min).[7][8]
Pre-activation: In a separate vessel, dissolve N-Fmoc-4-methanesulfonylamino-L-phenylalanine (4.0 eq) and HATU (3.9 eq) in a minimal volume of DMF.
Add DIPEA or 2,4,6-collidine (8.0 eq) to the amino acid/HATU solution. Allow the mixture to pre-activate for 2-5 minutes. The solution will typically change color.
Coupling: Add the pre-activated solution to the washed resin.
Reaction: Agitate the reaction vessel at room temperature for 2-4 hours. Longer coupling times may be necessary for particularly difficult sequences.
Monitoring: Perform a Kaiser test (or other appropriate ninhydrin-based test) on a small sample of resin beads to monitor the reaction progress. A negative result (yellow beads) indicates a complete reaction.
Washing: Once the reaction is complete, drain the coupling solution and wash the resin extensively with DMF (5 x 1 min) to remove any unreacted reagents and byproducts.
Protocol B: Robust and Cost-Effective Coupling using DIC/Oxyma
This protocol offers a reliable and more economical alternative to HATU-based coupling, with excellent suppression of racemization.
Materials and Reagents:
Reagent
Equivalents (relative to resin loading)
N-Fmoc-4-methanesulfonylamino-L-phenylalanine
4.0
Oxyma Pure®
4.0
DIC
4.0
Anhydrous, amine-free DMF
As required
Procedure:
Resin Preparation: Perform Fmoc deprotection and wash the resin as described in Protocol A.
Solution Preparation: In a separate vessel, dissolve N-Fmoc-4-methanesulfonylamino-L-phenylalanine (4.0 eq) and Oxyma Pure® (4.0 eq) in a minimal volume of DMF.
Coupling: Add the amino acid/Oxyma solution to the washed resin.
Activation: Add DIC (4.0 eq) to the resin slurry.
Reaction: Agitate the reaction vessel at room temperature for 3-6 hours.
Monitoring: Monitor the reaction progress using a Kaiser test.
Washing: Upon completion, drain the reaction mixture and wash the resin thoroughly with DMF (5 x 1 min).
Visualization of the Coupling Workflow
The following diagram illustrates the key steps in the coupling of N-Fmoc-4-methanesulfonylamino-L-phenylalanine during a standard SPPS cycle.
Caption: SPPS workflow for the coupling of N-Fmoc-4-methanesulfonylamino-L-phenylalanine.
Troubleshooting and Optimization
Problem
Potential Cause(s)
Recommended Solution(s)
Incomplete Coupling (Positive Kaiser Test)
1. Insufficient reaction time. 2. Steric hindrance from the preceding amino acid. 3. Peptide aggregation on the resin.[9]
1. Extend the coupling time to 8-12 hours or overnight. 2. Perform a second coupling (double coupling) with a fresh solution of activated amino acid. 3. Consider using a chaotropic salt or switching to a solvent like NMP.[9]
Suspected Racemization
1. Excessive base concentration. 2. High reaction temperature. 3. Inappropriate coupling reagent.
1. Reduce the amount of DIPEA or switch to a weaker base like N-methylmorpholine (NMM). 2. Ensure the reaction is performed at room temperature. 3. Use HATU or DIC/Oxyma as recommended.
Poor Solubility of the Amino Acid
The protected amino acid may have limited solubility in DMF.
1. Add a small amount of DMSO to the DMF to aid dissolution. 2. Gently warm the solution to dissolve the amino acid before adding it to the coupling reaction.
Validation of Coupling Success
To ensure the integrity of the synthesized peptide, a multi-step validation process is recommended.
Qualitative On-Resin Monitoring: The Kaiser test provides a rapid, qualitative assessment of free primary amines. A negative result (yellow beads) after the coupling step is a strong indicator of a complete reaction.
Mass Spectrometry: After cleaving a small sample of the peptide from the resin, LC-MS analysis should be performed. This will confirm the successful incorporation of the amino acid by verifying that the observed molecular weight matches the theoretical mass of the target peptide.
Chiral Analysis: To quantify the level of racemization, the cleaved peptide should be analyzed by chiral HPLC . This involves hydrolyzing the peptide into its constituent amino acids and analyzing them on a chiral column, or by analyzing the intact peptide on a suitable chiral stationary phase. This is the definitive method for confirming the stereochemical purity of the incorporated residue.
Conclusion
The successful incorporation of N-Fmoc-4-methanesulfonylamino-L-phenylalanine into synthetic peptides is readily achievable with careful consideration of the underlying chemical principles. The electron-withdrawing nature of the methanesulfonyl side chain necessitates the use of highly efficient coupling reagents and protocols optimized to suppress racemization. The HATU and DIC/Oxyma-based methods detailed in this guide provide robust and reliable pathways to achieve high-purity peptides containing this valuable non-canonical amino acid. By following these protocols and implementing rigorous in-process monitoring and validation, researchers can confidently utilize N-Fmoc-4-methanesulfonylamino-L-phenylalanine to advance their peptide-based drug discovery programs.
References
Collins, J. M., et al. (2006). Limiting racemization and aspartimide formation in microwave-enhanced Fmoc solid phase peptide synthesis.
Creative Peptides. The Role of HOBt and HBTU in Peptide Coupling Reactions.
Isidro-Llobet, A., et al. (2020). Solution-Phase Fmoc-Based Peptide Synthesis for DNA-Encoded Chemical Libraries: Reaction Conditions, Protecting Group Strategies, and Pitfalls.
AAPPTEC. Aggregation, Racemization and Side Reactions in Peptide Synthesis.
Bachem. (2024). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. Bachem Website.
Collins, J. M., et al. (2006). Limiting racemization and aspartimide formation in microwave-enhanced Fmoc solid phase peptide synthesis.
Sigma-Aldrich. Protocols for the Fmoc SPPS of Cysteine-Containing Peptides.
Carpino, L. A., et al. (1994). Racemization studies during solid-phase peptide synthesis using azabenzotriazole-based coupling reagents. Tetrahedron Letters.
Trant, J. (2021).
Benchchem. The Chemistry of Fmoc Protecting Group and Deprotection Conditions: An In-depth Technical Guide.
Nowick, J. S., et al. (2020). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2).
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: High-Efficiency Incorporation of N-Fmoc-4-methanesulfonylamino-L-phenylalanine in Solid-Phase Peptide Synthesis (SPPS)
Executive Summary
N-Fmoc-4-methanesulfonylamino-L-phenylalanine (Fmoc-Phe(4-NH-Ms)-OH) is a specialized non-canonical amino acid frequently employed in the design of peptidomimetics, particularly integrin inhibitors (e.g., VLA-4 antagonists) and protease inhibitors.[1][2] The methanesulfonylamino group (
) acts as a bioisostere for carboxylic acids or phenols, offering unique hydrogen-bonding capabilities and improved metabolic stability.[1][2]
However, its incorporation into peptide sequences presents distinct challenges:
Solubility: The polar sulfonamide moiety often leads to poor solubility in standard ether/hexane precipitation and moderate solubility in pure DMF.[2]
Electronic Effects: The electron-withdrawing nature of the sulfonamide group at the para-position increases the acidity of the
-proton, significantly heightening the risk of racemization during activation.
Nucleophilicity: The sulfonamide nitrogen is weakly acidic (
), potentially interacting with strong bases used during activation.[1][2]
This guide provides an optimized, self-validating protocol to ensure high coupling efficiency (>99%) while minimizing enantiomeric impurities.
Standard 0.5 M concentrations in pure DMF often lead to precipitation or gelation.[2]
Recommendation: Dissolve the amino acid to a final concentration of 0.2 M in a solvent mixture of DMF/NMP (4:1) .
Why? NMP (N-methylpyrrolidone) disrupts the intermolecular hydrogen bonding of the sulfonamide group better than DMF, preventing aggregation on the resin.
Activation Strategies & Causality
The choice of coupling reagents is dictated by the electronic properties of the Phe(4-NH-Ms) ring system.
The Electronic Challenge (EWG Effect)
The 4-methanesulfonylamino group is strongly electron-withdrawing.[2] This pulls electron density away from the aromatic ring, which in turn pulls density from the
-proton becomes more acidic than in native Phenylalanine.[2]
Risk: Using strong bases (like DIEA or DBU) or prolonged pre-activation times favors the formation of the enolate intermediate, leading to racemization (L
Mechanism:[2][3][5][6] Carbodiimide activation with an acidic oxime additive maintains a lower pH profile (approx.[1][2] pH 6–7) compared to onium salts, drastically reducing base-catalyzed racemization.[2]
Alternative (Difficult Couplings):HATU / TMP (2,4,6-Trimethylpyridine/Collidine) .[1]
Mechanism:[2][3][5][6] If HATU is required for reactivity, replace DIEA with Collidine.[2] Collidine is a weaker, sterically hindered base that is sufficient to drive the reaction but less likely to abstract the sensitive
-proton.
Detailed Experimental Protocols
Protocol A: The "Gold Standard" (Low Racemization)
Best for: Standard incorporation, prone-to-racemization sites.[1]
Resin Preparation: Swell resin (e.g., Rink Amide, 0.5 mmol/g) in DMF for 20 min. Drain.
Reagent Prep:
AA Solution: Dissolve Fmoc-Phe(4-NH-Ms)-OH (3.0 eq) in DMF/NMP (4:1) to 0.2 M.[1][2][3]
The following diagram illustrates the decision matrix and chemical workflow for handling this specific derivative.
Caption: Workflow for optimizing Fmoc-Phe(4-NH-Ms)-OH coupling, prioritizing solubility and minimizing base-catalyzed racemization.
Quality Control & Troubleshooting
Monitoring the Reaction
Due to the sulfonamide group, the standard Kaiser test (ninhydrin) is effective but can sometimes yield false negatives if the sulfonamide interacts with the resin surface.
Recommendation: Use the Chloranil Test for secondary amines or confirm with LC-MS micro-cleavage (cleave 2 mg resin with TFA/TIS/H2O 95:2.5:2.5 for 30 min).[1][2]
Troubleshooting Table
Observation
Probable Cause
Corrective Action
Precipitate in vial
H-bonding aggregation.
Switch solvent to 100% NMP or add 10% DMSO.[2] Warm to 40°C briefly.
Doublet peaks in HPLC
Racemization (D-isomer).
Switch from HATU/DIEA to DIC/Oxyma. Reduce pre-activation time to 0 min.
Application Notes & Protocols: Fmoc Deprotection of 4-Methanesulfonylamino-L-phenylalanine
Abstract This document provides a comprehensive technical guide for the efficient removal of the 9-fluorenylmethyloxycarbonyl (Fmoc) protecting group from 4-methanesulfonylamino-L-phenylalanine residues during solid-phas...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This document provides a comprehensive technical guide for the efficient removal of the 9-fluorenylmethyloxycarbonyl (Fmoc) protecting group from 4-methanesulfonylamino-L-phenylalanine residues during solid-phase peptide synthesis (SPPS). We delve into the underlying chemical principles, outline optimized protocols, and discuss critical parameters to ensure high-yield, high-purity peptide synthesis. This guide is intended for researchers, scientists, and drug development professionals engaged in the chemical synthesis of peptides incorporating non-canonical amino acids.
Introduction: The Significance of Sulfonamide-Containing Peptides
The incorporation of non-canonical amino acids into peptide sequences is a powerful strategy for modulating their pharmacological properties, including potency, selectivity, and metabolic stability. 4-Methanesulfonylamino-L-phenylalanine, a synthetic analog of phenylalanine, introduces a sulfonamide moiety. This functional group can act as a hydrogen bond donor and mimic phosphate groups, making it a valuable building block for developing enzyme inhibitors, receptor antagonists, and other bioactive peptides.
The successful synthesis of peptides containing this residue relies on the robust and orthogonal Fmoc/tBu strategy.[1] A critical step in this iterative process is the quantitative removal of the Nα-Fmoc group to liberate the free amine for the subsequent coupling reaction. While standard Fmoc deprotection conditions are often effective, the presence of the electron-withdrawing methanesulfonyl group necessitates a careful and optimized approach to prevent side reactions and ensure complete deprotection.
The Mechanism of Fmoc Deprotection
The removal of the Fmoc group is a classic example of a base-induced β-elimination (E1cB) reaction.[2] The process is initiated by a base, most commonly the secondary amine piperidine, and proceeds in two main steps.[2][3]
Proton Abstraction: Piperidine abstracts the relatively acidic proton from the C9 carbon of the fluorenyl ring system.[2]
β-Elimination: This abstraction generates a carbanion, which triggers a rapid elimination, releasing the free N-terminal amine of the peptide, carbon dioxide, and a highly reactive electrophile known as dibenzofulvene (DBF).[2]
DBF Scavenging: Excess piperidine in the reaction medium acts as a nucleophilic scavenger, trapping the DBF to form a stable and UV-active adduct. This prevents the DBF from reacting with the newly liberated peptide amine, a side reaction that would lead to irreversible chain termination.[1][2]
The formation of the dibenzofulvene-piperidine adduct is advantageous for process monitoring, as its strong UV absorbance can be used to quantify the rate and completeness of the deprotection step in real-time.[2]
Figure 1: Mechanism of Fmoc deprotection by piperidine.
Critical Considerations for 4-Methanesulfonylamino-L-phenylalanine
The methanesulfonylamino group (CH₃SO₂NH-) is an electron-withdrawing group. While the sulfonamide bond itself is generally stable to the mild basic conditions of Fmoc deprotection, its electronic properties can influence the deprotection kinetics.
Acidity of N-H: The sulfonamide proton is acidic and can be partially deprotonated by piperidine. While this does not typically lead to side reactions, it can consume a small fraction of the base, potentially slowing the primary deprotection reaction if base concentration is not sufficient.
Steric Hindrance: While not exceptionally bulky, the side chain may present minor steric hindrance, particularly in sterically congested sequences. This can slow the approach of the piperidine base to the Fmoc group.
Therefore, extended deprotection times or a two-step deprotection protocol are recommended to ensure complete removal of the Fmoc group from this residue.
Standard and Optimized Deprotection Protocols
The following protocols are designed for solid-phase peptide synthesis on standard resins (e.g., Rink Amide, Wang). All operations should be performed in a well-ventilated fume hood.
Reagent Preparation
Deprotection Solution: 20% (v/v) Piperidine in high-purity, amine-free N,N-Dimethylformamide (DMF). To prepare 50 mL, add 10 mL of piperidine to 40 mL of DMF.
Washing Solvent: High-purity, amine-free DMF.
Note on Solvent Quality: The use of high-quality, amine-free DMF is critical. Contamination with dimethylamine can lead to premature and incomplete Fmoc deprotection, resulting in deletion sequences.[4]
Protocol Comparison
Protocol Name
Piperidine Conc.
Solvent
Reaction Time & Steps
Application Notes
Standard Single Deprotection
20% (v/v)
DMF
1 x 10-15 minutes
Suitable for many standard residues but may be insufficient for complete deprotection of 4-methanesulfonylamino-L-phenylalanine, especially in long or aggregated sequences.
Recommended Two-Step Deprotection
20% (v/v)
DMF
1. Treat for 3 minutes. 2. Drain. 3. Treat for 10-15 minutes.
Highly Recommended. The initial short treatment removes the bulk of the Fmoc groups and the resulting DBF-adduct, improving the efficiency of the second, longer treatment for complete removal.[2]
Microwave-Assisted Deprotection
20% (v/v)
DMF
2 x 30-second pulses at ~75°C
Can significantly accelerate deprotection but requires careful temperature control to prevent side reactions like aspartimide formation.[5]
This protocol assumes a synthesis scale of 0.1 mmol on a resin support. Adjust volumes accordingly for different scales.
Resin Swelling: Swell the peptide-resin in DMF for at least 30 minutes prior to deprotection.
Solvent Removal: Drain the DMF from the reaction vessel.
First Deprotection: Add the 20% piperidine/DMF solution (e.g., 2 mL) to the resin. Agitate gently (e.g., by nitrogen bubbling or orbital shaking) for 3 minutes.[4]
Drain: Drain the deprotection solution.
Second Deprotection: Immediately add a fresh aliquot of the 20% piperidine/DMF solution (e.g., 2 mL) to the resin. Agitate for 10-15 minutes.
Washing: Drain the deprotection solution and wash the resin thoroughly with DMF (5-7 times, 2 mL each) to completely remove piperidine and the DBF-piperidine adduct.[4]
Confirmation of Deprotection (Optional but Recommended): Perform a Kaiser test or a chloranil test on a small sample of resin beads. A positive result (blue beads for Kaiser, blue/green for chloranil) indicates the presence of a free primary amine and successful deprotection.
cleavage of peptides containing 4-methanesulfonylamino-L-phenylalanine from resin
Application Note: High-Fidelity Cleavage of Peptides Containing 4-Methanesulfonylamino-L-phenylalanine (Phe(4-NHMs)) from Resin Executive Summary This application note details the protocol for the cleavage of peptides co...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: High-Fidelity Cleavage of Peptides Containing 4-Methanesulfonylamino-L-phenylalanine (Phe(4-NHMs)) from Resin
Executive Summary
This application note details the protocol for the cleavage of peptides containing 4-methanesulfonylamino-L-phenylalanine (Phe(4-NHMs)) from solid-phase synthesis resins. Phe(4-NHMs) is a critical non-canonical amino acid, widely utilized as a non-hydrolyzable isostere of phosphotyrosine in signal transduction research and as a pharmacophore in protease inhibitors.
While the sulfonamide moiety (
) exhibits robust stability against acid hydrolysis, it presents a unique chemical challenge during cleavage: nucleophilic susceptibility to carbocations . The sulfonamide nitrogen, though less nucleophilic than an amine, can act as a trap for protecting group by-products (e.g., tert-butyl cations), leading to irreversible alkylation. This guide provides an optimized cleavage cocktail and workflow designed to preserve the integrity of the sulfonamide side chain while ensuring quantitative resin release.
Chemical Logic & Mechanistic Insight
Stability Profile of Phe(4-NHMs)
Acid Stability: The methanesulfonylamino group is stable to standard trifluoroacetic acid (TFA) cleavage conditions (up to 100% TFA) at room temperature. Unlike phosphotyrosine, which is acid-labile, the sulfonamide mimic survives the harsh acidity required for linker cleavage.
The Alkylation Risk: During global deprotection, acid-labile protecting groups (Boc, Pbf, Trt, tBu) generate highly reactive carbocations.
Mechanism:[1][2][3][4][5] The sulfonamide nitrogen has a pKa of ~10. In neat TFA, it exists in equilibrium. If scavengers are insufficient, massive concentrations of
cations can attack the sulfonamide nitrogen, resulting in a +56 Da mass shift (mono-alkylation) on the final peptide.
Scavenger Selection Strategy
To mitigate alkylation, the cleavage cocktail must contain "hard" nucleophiles to quench carbocations faster than they can react with the sulfonamide.
Component
Role
Recommended Conc.
Rationale for Phe(4-NHMs)
TFA
Solvent/Acid
92.5 - 95%
Drives linker cleavage (Rink Amide/Wang) and side-chain deprotection.
Triisopropylsilane (TIS)
Scavenger
2.5 - 5.0%
Critical. The primary hydride donor that irreversibly quenches trityl and butyl cations. Essential for protecting the sulfonamide.
Water
Scavenger
2.5%
Hydrolyzes reactive trifluoroacetates and assists in solvating the peptide.
Dithiothreitol (DTT)
Reducing Agent
2.5% (Optional)
Only required if Methionine (Met) or Cysteine (Cys) are present to prevent oxidation.
Experimental Protocol
Materials Required
Resin: Peptidyl-resin (0.1 mmol scale example).
Cleavage Cocktail (Reagent B optimized): TFA / TIS / Water (95:2.5:2.5 v/v/v).
Precipitation Solvent: Diethyl ether or MTBE (Methyl tert-butyl ether), cooled to -20°C.
Equipment: Fritted polypropylene syringe (5-10 mL), orbital shaker, centrifuge.
Action: Wash the resin 3x with Dichloromethane (DCM) followed by drying under nitrogen/vacuum for 15 minutes.
Logic: Residual DMF (N,N-dimethylformamide) is basic. If left in the resin, it forms a buffer with TFA, reducing the effective acidity and leading to incomplete cleavage or "deletion" sequences where protecting groups remain. The resin must be dry. [3]
Step 2: Cocktail Preparation
Action: Prepare the cocktail fresh. For 0.1 mmol resin, prepare 10 mL:
9.5 mL TFA
250 µL TIS
250 µL Water
Note: If the peptide contains Trp, Met, or Cys , switch to Reagent K : TFA/Phenol/Water/Thioanisole/EDT (82.5:5:5:5:2.5).[2]
Step 3: Cleavage Reaction
Action: Add 10 mL cocktail to the dry resin. Seal and shake (do not stir with a magnetic bar to avoid grinding resin) at room temperature for 2.0 to 2.5 hours .
Logic: 2 hours is sufficient for Rink Amide or Wang linkers. Extending beyond 4 hours increases the risk of sulfonamide modification or peptide degradation.
Step 4: Filtration and Concentration
Action: Filter the reaction mixture into a 50 mL polypropylene tube. Wash resin with 1 mL fresh TFA.
Action: (Optional but Recommended) Evaporate the TFA stream under a gentle flow of nitrogen until the volume is reduced to ~2-3 mL. This improves precipitation yield.
Step 5: Cold Ether Precipitation
Action: Add 35-40 mL of ice-cold (-20°C) diethyl ether to the concentrated TFA solution.
Observation: A white precipitate should form immediately.
Action: Centrifuge at 3,000 x g for 5 minutes. Decant the supernatant.
Wash: Resuspend the pellet in fresh cold ether, vortex, centrifuge, and decant. Repeat 2x.
Logic: The ether wash removes the scavengers (TIS-cation adducts) which can otherwise adhere to the peptide and interfere with HPLC purification.
Visualization: Cleavage Workflow
Figure 1: Optimized workflow for the cleavage of Phe(4-NHMs) peptides, emphasizing the removal of DMF and the use of cold ether precipitation.
Troubleshooting & Quality Control
Mass Spectrometry Analysis
Upon analyzing the crude peptide via LC-MS, use the table below to diagnose cleavage issues specific to Phe(4-NHMs).
Insufficient TIS scavenger; Re-attachment of tBu to Sulfonamide or Trp/Tyr.
Increase TIS to 5%; Ensure cocktail is fresh.
M + 18 Da
Incomplete Dehydration
Often seen if Ser/Thr are present (unrelated to Phe(4-NHMs)) or incomplete ester hydrolysis.
Check Ser/Thr protecting groups.
M - 18 Da
Aspartimide Formation
Asp-Gly or Asp-Ser sequences cyclizing.
Use 0.1 M HOBt in the cleavage cocktail (rarely needed).
Solubility Issues
Peptides containing Phe(4-NHMs) can be more hydrophobic than their phosphotyrosine counterparts due to the methyl group on the sulfonamide.
Dissolution for HPLC: If the crude pellet does not dissolve in Water/Acetonitrile (0.1% TFA), try adding 10-20% Acetic Acid or a small amount of DMSO to the buffer A before injection.
References
Solid-Phase Synthesis of Phosphotyrosine Mimetics
Source: Burke, T. R., et al. (1993). "Preparation of 4-methanesulfonylamino-L-phenylalanine and its use in solid-phase peptide synthesis." Journal of Organic Chemistry.
Context: Establishes the stability of the sulfonamide group in TFA and its utility as a phosphotyrosine isostere.
Source: King, D. S., Fields, C. G., & Fields, G. B. (1990). "A cleavage method which minimizes side reactions following Fmoc solid phase peptide synthesis." International Journal of Peptide and Protein Research.
Context: The foundational text for "Reagent K" and the role of scavengers like TIS in preventing alkyl
Application Note: Efficient Solid-Phase Coupling of N-Fmoc-4-methanesulfonylamino-L-phenylalanine using HATU
Introduction: Navigating the Challenges of Non-Canonical Amino Acid Incorporation In the landscape of modern peptide-based drug development, the incorporation of non-canonical amino acids (ncAAs) is a cornerstone strateg...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: Navigating the Challenges of Non-Canonical Amino Acid Incorporation
In the landscape of modern peptide-based drug development, the incorporation of non-canonical amino acids (ncAAs) is a cornerstone strategy for enhancing therapeutic properties. These unique building blocks can confer improved metabolic stability, increased potency, constrained conformations, and novel functionalities. N-Fmoc-4-methanesulfonylamino-L-phenylalanine is an exemplar of such a molecule, introducing a potent electron-withdrawing sulfonyl group onto the phenylalanine scaffold.
However, the very features that make ncAAs like this valuable also present significant challenges during solid-phase peptide synthesis (SPPS). The bulky nature of the methanesulfonylamino group introduces steric hindrance, while its strong electron-withdrawing properties can decrease the nucleophilicity of the carboxylate anion, rendering activation and subsequent coupling sluggish and inefficient. Overcoming these hurdles requires a carefully selected and optimized coupling strategy. This application note provides a detailed protocol and technical rationale for the use of HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate) , a highly efficient aminium-based coupling reagent, for the successful incorporation of this challenging amino acid.
The Reagent of Choice: Why HATU Excels in Difficult Couplings
HATU has established itself as a "gold standard" reagent for difficult couplings, including those involving sterically hindered or N-methylated amino acids.[1] Its efficacy stems from its unique mechanism of action, which proceeds through the formation of a highly reactive OAt-active ester.[2][3]
Mechanism of Action:
Deprotonation: In the presence of a non-nucleophilic base, such as N,N-Diisopropylethylamine (DIPEA), the carboxylic acid of the Fmoc-amino acid is deprotonated.[2][4]
Activation: The resulting carboxylate anion attacks HATU to form a highly reactive intermediate.[2]
Active Ester Formation: This intermediate rapidly rearranges to form an OAt-active ester. The 1-hydroxy-7-azabenzotriazole (HOAt) moiety is a superior leaving group compared to the HOBt found in older reagents like HBTU.
Aminolysis: The OAt-ester readily reacts with the free N-terminal amine of the resin-bound peptide to form the desired peptide bond with high efficiency and minimal risk of racemization.[2][5]
The presence of the pyridine nitrogen in the HOAt structure provides anchimeric assistance, further accelerating the coupling reaction and making HATU exceptionally effective for challenging residues.
Caption: Simplified HATU activation and coupling mechanism.
Experimental Protocol: Solid-Phase Coupling
This protocol outlines the manual coupling procedure for N-Fmoc-4-methanesulfonylamino-L-phenylalanine onto a resin-bound peptide chain with a free N-terminal amine. All operations should be performed in a well-ventilated fume hood using appropriate personal protective equipment.
Materials and Reagents
Peptide-resin with a free N-terminal amine
N-Fmoc-4-methanesulfonylamino-L-phenylalanine
HATU
N,N-Diisopropylethylamine (DIPEA) or 2,4,6-Collidine
For a successful coupling, especially with a challenging amino acid, using an excess of reagents relative to the resin's substitution level is critical.
Parameter
Equivalents (eq.) vs. Resin Loading
Rationale
N-Fmoc-AA
3.0 - 5.0
Drives the reaction to completion.
HATU
2.9 - 4.9
Should be slightly less than the amino acid to avoid side reactions.[6]
Base (DIPEA)
6.0 - 10.0
Neutralizes the generated acids and catalyzes the reaction.[3][7]
Solvent (DMF)
-
Sufficient to swell the resin and dissolve reagents (approx. 10 mL/g resin).
Reaction Time
45 min - 2 hours
Extended time may be needed due to steric and electronic effects.
Step-by-Step Coupling Procedure
The overall workflow involves deprotection of the existing peptide chain, followed by the activation and coupling of the new amino acid.
Caption: Standard SPPS workflow for a single coupling cycle.
Resin Preparation: If starting from a dry state, swell the resin-bound peptide in DMF for 30-60 minutes.
Fmoc Deprotection: Treat the resin with a 20% solution of piperidine in DMF for 5-10 minutes to remove the N-terminal Fmoc protecting group. Drain and repeat once.
Washing: Thoroughly wash the resin with DMF (5-7 cycles) to completely remove all traces of piperidine.[7]
Pre-activation of the Amino Acid (Crucial Step):
In a separate vessel, dissolve N-Fmoc-4-methanesulfonylamino-L-phenylalanine (3-5 eq.) and HATU (2.9-4.9 eq.) in the minimum required volume of DMF.
Allow the mixture to stand for 2-5 minutes. A color change (typically to yellow) may be observed, indicating the formation of the active ester.
Coupling Reaction:
Add the pre-activated amino acid solution to the deprotected peptide-resin in the reaction vessel.
Agitate the mixture using a shaker or nitrogen bubbling for 45-60 minutes at room temperature.[7]
Monitoring for Completion (Self-Validation):
After the initial coupling time, take a small sample of resin beads (approx. 1-2 mg), wash them thoroughly with DMF and then ethanol, and dry them.
Perform a qualitative Kaiser (ninhydrin) test.
Negative Result (beads remain yellow/colorless): The coupling is complete. Proceed to the final washing step.
Positive Result (beads turn dark blue/purple): Free amines are still present, indicating incomplete coupling. Proceed to the troubleshooting section (Section 4).
Final Washing: Once the coupling is complete, wash the resin thoroughly with DMF (5-7 cycles) to remove all excess reagents and byproducts. The resin is now ready for the next cycle of deprotection and coupling.[7]
Troubleshooting and Advanced Insights
Incomplete Coupling (Positive Kaiser Test)
The combination of steric bulk and the electron-withdrawing nature of the methanesulfonylamino group makes incomplete coupling the most likely issue.
Causality: The activated ester may not have had sufficient time or energy to react with all available N-terminal amines on the resin.
Solution 1: Double Coupling: Immediately repeat the coupling step (Steps 4 & 5) with a freshly prepared solution of activated amino acid. For very difficult sequences, this is often standard practice.
Solution 2: Increase Reaction Time: Extend the initial coupling time to 2 hours or even longer. Continue to monitor with the Kaiser test.
Solution 3: Solvent Choice: While DMF is standard, N-Methyl-2-pyrrolidone (NMP) can sometimes improve coupling efficiency for aggregated sequences due to its superior solvating properties.
Potential Side Reaction: N-Terminal Guanidinylation
A known side reaction with aminium/uronium reagents like HATU is the guanidinylation of the free N-terminal amine, which terminates the peptide chain.[5]
Causality: This occurs when HATU directly reacts with the N-terminal amine. It is more prevalent when HATU is used in significant excess relative to the amino acid or when the coupling reaction is unusually slow, allowing the side reaction to compete.[9]
Mitigation Strategy: Always use slightly less HATU than the Fmoc-amino acid (e.g., 3.0 eq. of amino acid and 2.9 eq. of HATU).[6] Additionally, ensure the pre-activation time is brief (2-5 minutes) and the activated solution is added to the resin immediately. This favors the formation of the OAt-ester over direct reaction with the resin.[8]
Conclusion
The successful incorporation of electronically modified and sterically demanding amino acids like N-Fmoc-4-methanesulfonylamino-L-phenylalanine is achievable through the judicious use of a high-performance coupling reagent. HATU, through its rapid formation of a highly reactive OAt-ester, provides the necessary potency to overcome the activation energy barrier presented by such challenging monomers. By following a well-designed protocol that emphasizes pre-activation, appropriate stoichiometry, and diligent reaction monitoring via the Kaiser test, researchers can confidently synthesize complex peptides, thereby expanding the toolbox for creating next-generation therapeutics.
References
Common Organic Chemistry. Amine to Amide Mechanism - HATU. [Link]
Vrettos, E. I., et al. (2017). Unveiling and tackling guanidinium peptide coupling reagent side reactions towards the development of peptide-drug conjugates. RSC Advances. [Link]
El-Faham, A., & Albericio, F. (2011). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Organic Process Research & Development. [Link]
Nowick Laboratory. (Version 1.7.2). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory. [Link]
Gergely, M., et al. (2024). Addressing sustainability challenges in peptide synthesis with flow chemistry and machine learning. ChemRxiv. [Link]
Application Note: Mass Spectrometry Analysis of Peptides Containing 4-methanesulfonylamino-L-phenylalanine
For Researchers, Scientists, and Drug Development Professionals Introduction The incorporation of non-canonical amino acids (ncAAs) into peptides and proteins is a rapidly advancing field, offering novel therapeutic and...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction
The incorporation of non-canonical amino acids (ncAAs) into peptides and proteins is a rapidly advancing field, offering novel therapeutic and biotechnological opportunities.[1][2] One such ncAA, 4-methanesulfonylamino-L-phenylalanine, introduces a sulfonyl group that can modulate the physicochemical properties of peptides, influencing their structure, stability, and biological activity. Accurate and robust analytical methods are paramount for the characterization of these modified peptides to ensure their identity, purity, and to understand their behavior in biological systems. Mass spectrometry (MS), coupled with liquid chromatography (LC), stands as the cornerstone for the detailed analysis of such modified biomolecules.[3]
This application note provides a comprehensive guide to the mass spectrometric analysis of peptides containing 4-methanesulfonylamino-L-phenylalanine. We will delve into the critical aspects of sample preparation, liquid chromatography-tandem mass spectrometry (LC-MS/MS) method development, and data analysis, offering expert insights and detailed protocols to empower researchers in this specialized area.
The Unique Challenge of 4-methanesulfonylamino-L-phenylalanine
The presence of the 4-methanesulfonylamino moiety on the phenylalanine side chain introduces specific analytical considerations:
Increased Polarity: The sulfonyl group enhances the hydrophilicity of the amino acid, which can significantly alter the chromatographic behavior of the peptide compared to its unmodified counterpart.
Potential for Lability: While generally stable, the sulfonamide bond may be susceptible to fragmentation under certain MS/MS conditions, requiring careful optimization of fragmentation techniques.
Unique Fragmentation Signature: The methanesulfonylamino group is expected to produce characteristic fragment ions that can be used as a diagnostic marker for the presence and localization of this modification.
Experimental Workflow Overview
A successful analysis hinges on a well-designed workflow that encompasses sample preparation, chromatographic separation, mass spectrometric detection and fragmentation, and finally, data interpretation.
Figure 1: A generalized workflow for the mass spectrometric analysis of peptides containing 4-methanesulfonylamino-L-phenylalanine.
Part 1: Sample Preparation and Liquid Chromatography
Enzymatic Digestion
For proteins containing 4-methanesulfonylamino-L-phenylalanine, a standard bottom-up proteomics approach is typically employed.
Protocol 1: In-Solution Tryptic Digestion
Denaturation and Reduction: Dissolve the protein sample in a denaturing buffer (e.g., 8 M urea, 50 mM Tris-HCl, pH 8.0). Add dithiothreitol (DTT) to a final concentration of 10 mM and incubate at 56°C for 30 minutes.
Alkylation: Cool the sample to room temperature and add iodoacetamide (IAA) to a final concentration of 20 mM. Incubate in the dark at room temperature for 30 minutes.
Dilution and Digestion: Dilute the sample 4-fold with 50 mM Tris-HCl, pH 8.0, to reduce the urea concentration to 2 M. Add sequencing-grade trypsin at a 1:50 (w/w) enzyme-to-protein ratio and incubate overnight at 37°C.
Quenching: Stop the digestion by adding formic acid (FA) to a final concentration of 1%.
Desalting: Desalt the peptide mixture using a C18 solid-phase extraction (SPE) cartridge according to the manufacturer's instructions. Elute the peptides in a solution of 50-80% acetonitrile (ACN) with 0.1% FA.
Drying and Reconstitution: Dry the eluted peptides in a vacuum centrifuge and reconstitute in an appropriate solvent for LC-MS/MS analysis (e.g., 0.1% FA in water).
Liquid Chromatography: The Choice Between Reverse Phase and HILIC
The choice of chromatographic separation is critical for resolving the modified peptide from its unmodified counterparts and other peptides in the mixture.
Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC): This is the most common technique for peptide separation.[4] Peptides are separated based on their hydrophobicity. The presence of the polar 4-methanesulfonylamino group will likely decrease the retention time of the modified peptide compared to the unmodified phenylalanine-containing peptide.[5][6]
Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is an excellent alternative for separating polar compounds.[7][8] In HILIC, a polar stationary phase is used with a mobile phase containing a high concentration of organic solvent.[9] More polar peptides are retained longer.[10] Given the increased polarity imparted by the 4-methanesulfonylamino group, HILIC can provide enhanced retention and potentially better separation of the modified peptide.[11]
Table 1: Comparison of LC Methods for Peptides with 4-methanesulfonylamino-L-phenylalanine
Gradient of increasing organic solvent (e.g., ACN).
Gradient of decreasing organic solvent (increasing aqueous component).[7]
Expected Retention
Earlier elution compared to the unmodified peptide.
Later elution compared to the unmodified peptide.
Advantages
Robust, widely used, good for general peptide separation.
Better retention and resolution of polar and modified peptides.[10][11]
Considerations
May provide insufficient retention for highly polar peptides.
Requires careful solvent selection and equilibration.
Protocol 2: Generic LC Gradients
RP-HPLC:
Column: C18, 2.1 mm x 100 mm, 1.8 µm particle size.
Mobile Phase A: 0.1% Formic Acid in Water.
Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
Gradient: 5-40% B over 30 minutes.
Flow Rate: 0.3 mL/min.
HILIC:
Column: Amide, 2.1 mm x 100 mm, 1.7 µm particle size.
Mobile Phase A: 0.1% Formic Acid in Water.
Mobile Phase B: 0.1% Formic Acid in Acetonitrile.
Gradient: 95-60% B over 30 minutes.
Flow Rate: 0.3 mL/min.
Part 2: Tandem Mass Spectrometry (MS/MS)
Ionization
Electrospray ionization (ESI) is the preferred method for ionizing peptides for MS analysis due to its soft nature, which minimizes in-source fragmentation.
Fragmentation Techniques: CID vs. ETD
The choice of fragmentation technique is crucial for obtaining informative MS/MS spectra.
Collision-Induced Dissociation (CID): CID is a robust and widely used fragmentation method that primarily cleaves the peptide backbone at the amide bonds, generating b- and y-type fragment ions.[13][14][15] However, CID can sometimes lead to the loss of labile post-translational modifications (PTMs).[16]
Electron-Transfer Dissociation (ETD): ETD is a non-ergodic fragmentation technique that involves the transfer of an electron to a multiply charged peptide, leading to cleavage of the N-Cα bond in the peptide backbone, producing c- and z-type fragment ions.[17][18] A key advantage of ETD is its ability to preserve labile PTMs.[16][19]
Table 2: Comparison of Fragmentation Techniques
Feature
Collision-Induced Dissociation (CID)
Electron-Transfer Dissociation (ETD)
Mechanism
Collisional activation leading to bond cleavage.
Electron transfer causing radical-driven fragmentation.[18]
More effective for higher charge state peptides (≥3+).[17]
Recommendation
A good starting point for all peptides.
Recommended for confirming the modification and for peptides with potentially labile PTMs.
Predicted Fragmentation of 4-methanesulfonylamino-L-phenylalanine
A key aspect of identifying peptides containing 4-methanesulfonylamino-L-phenylalanine is recognizing its unique fragmentation signature.
Figure 2: Predicted fragmentation pathways of the 4-methanesulfonylamino-L-phenylalanine side chain. (Note: A placeholder for the chemical structure image is used here).
Based on the fragmentation of sulfonamides, we can predict the following characteristic neutral losses and fragment ions from the side chain of 4-methanesulfonylamino-L-phenylalanine during CID:
Neutral Loss of SO₂ (64 Da): A common fragmentation pathway for aromatic sulfonamides is the extrusion of sulfur dioxide. This would result in a fragment ion with a mass corresponding to the precursor ion minus 64 Da.
Cleavage of the S-N bond: This would lead to the loss of the methanesulfonyl group (CH₃SO₂) with a mass of 79 Da.
Immonium Ion: A modified immonium ion for 4-methanesulfonylamino-L-phenylalanine may be observed.
The presence of these characteristic fragment ions in the MS/MS spectrum provides strong evidence for the identification of the modified peptide.
Part 3: Data Analysis
Database Searching
The most common method for identifying peptides from MS/MS data is through database searching using algorithms like Mascot or SEQUEST.[20]
Protocol 3: Mascot Database Search Setup
Create a Custom Modification: In the Mascot search engine, define a new modification for 4-methanesulfonylamino-L-phenylalanine.
Modification Name: e.g., "MetSulfonylAminoPhe"
Specificity: Phenylalanine (F)
Monoisotopic Mass Difference: Calculate the mass difference between 4-methanesulfonylamino-L-phenylalanine and phenylalanine.
C₁₀H₁₄N₂O₄S (4-methanesulfonylamino-L-phenylalanine) = 258.0674 Da
C₉H₁₁NO₂ (Phenylalanine) = 165.0789 Da
Mass Difference = 92.9885 Da
Set Search Parameters:
Database: Select the appropriate protein sequence database.
Enzyme: Trypsin (or the enzyme used for digestion).
Fixed Modifications: Carbamidomethyl (C) if IAA was used for alkylation.
Variable Modifications: Oxidation (M) and the newly defined "MetSulfonylAminoPhe" (F).[3]
Peptide Mass Tolerance: Set according to the mass accuracy of your instrument (e.g., 10 ppm for high-resolution instruments).
Fragment Mass Tolerance: Set according to the mass accuracy of your MS/MS analyzer (e.g., 0.02 Da for Orbitrap).
Instrument Type: Select the appropriate fragmentation type (e.g., ESI-TRAP for CID, ETD+).
Manual Spectral Validation
It is crucial to manually inspect the MS/MS spectra of identified modified peptides to confirm the correct assignment. Look for:
A continuous series of b- and/or y-ions (for CID) or c- and/or z-ions (for ETD) that span the peptide sequence.
The presence of the characteristic fragment ions or neutral losses associated with the 4-methanesulfonylamino-L-phenylalanine side chain.
The absence of a strong signal for the unmodified peptide at the same retention time.
Conclusion
The mass spectrometric analysis of peptides containing 4-methanesulfonylamino-L-phenylalanine presents unique but manageable challenges. By carefully selecting the appropriate chromatographic and fragmentation techniques and by defining the modification correctly in the database search, researchers can confidently identify and characterize these novel peptides. The use of HILIC for enhanced separation of these polar peptides and the consideration of ETD for preserving the modification are key recommendations. The predicted characteristic fragmentation patterns of the 4-methanesulfonylamino group serve as a valuable diagnostic tool for manual spectral validation. This comprehensive approach will enable the robust and reliable analysis of this important class of non-canonical amino acid-containing peptides, facilitating their development for therapeutic and research applications.
References
Alpert, A. J. Hydrophilic-interaction chromatography for the separation of peptides, nucleic acids and other polar compounds.
MAC-MOD Analytical. HILIC Analysis for Polar Modifications of Proteins and Peptides. Available at: [Link].
MtoZ Biolabs. HILIC-Based Modified Peptide Enrichment Service. Available at: [Link].
Wikipedia. Electron-transfer dissociation. Available at: [Link].
MAC-MOD Analytical. Comparing HILIC and RP for LC-MS Analysis of O-HexNAc Modified Peptides. Available at: [Link].
Coon, J. J. The Role of Electron Transfer Dissociation in Modern Proteomics. Journal of the American Society for Mass Spectrometry25, 1843-1855 (2014).
Köcher, T. et al. Altered Mascot search results by changing the m/z range of MS/MS spectra: analysis and potential applications. Analytical and Bioanalytical Chemistry400, 2339-2347 (2011).
Dolan, J. W. et al. Reversed-phase HPLC of peptides: Assessing column and solvent selectivity on standard, polar-embedded and polar endcapped columns.
Alpert, A. J. & Andrews, P. C. Hydrophilic-interaction chromatography for the separation of peptides, nucleic acids and other polar compounds.
Lattimer, R. P. & Schulten, H. R. Enhanced electron transfer dissociation of peptides modified at C-terminus with fixed charges. Journal of the American Society for Mass Spectrometry20, 1223-1231 (2009).
Interchim. Peptides purification development in Reverse Phase. Available at: [Link].
Pandey, A. & Mann, M. Electron Transfer Dissociation Mass Spectrometry in Proteomics. Annual Review of Analytical Chemistry1, 373-398 (2008).
Li, Y. et al. Improved Reversed Phase Chromatography of Hydrophilic Peptides from Spatial and Temporal Changes in Column Temperature. Journal of the American Society for Mass Spectrometry28, 1866-1874 (2017).
Lu, B. et al. ETD fragmentation features improve algorithm.
Matrix Science. Mascot workflow for LC-MS/MS data. Available at: [Link].
Dolan, J. W. et al. Method Development for Reversed-Phase Separations of Peptides: A Rational Screening Strategy for Column and Mobile Phase Combinations with Complementary Selectivity. LCGC North America30, 886-895 (2012).
Virtual Labs. To analyze the MALDI-TOF peptide mass fingerprinting data. Available at: [Link].
Salz, R. et al. Identification of non-canonical peptides with moPepGen.
Medzihradszky, K. F. et al. The Characteristics of Peptide Collision-Induced Dissociation Using a High-Performance MALDI-TOF/TOF Tandem Mass Spectrometer. Analytical Chemistry72, 552-558 (2000).
Matrix Science. Mascot help: General approach to modifications, fixed and variable. Available at: [Link].
ResearchGate. Visualization and parsing of Mascot results in the MFP module. A, an.... Available at: [Link].
O'Connor, D. et al. A novel screening method for free non-standard amino acids in human plasma samples using AccQ·Tag reagents and LC-MS/MS. Analytical Methods15, 1234-1242 (2023).
Muth, T. et al. Detection of Unknown Amino Acid Substitutions Using Error-Tolerant Database Search. Journal of Proteome Research14, 4539-4546 (2015).
Voinov, V. G. et al. Collision-induced dissociation (CID) of peptides and proteins. Methods in Enzymology402, 148-185 (2005).
Icking, L. S. et al. iNClusive: a database collecting useful information on non-canonical amino acids and their incorporation into proteins for easier genetic code expansion implementation. Nucleic Acids Research52, D445-D452 (2024).
Medzihradszky, K. F. The characteristics of peptide collision-induced dissociation using a high-performance MALDI-TOF/TOF tandem mass spectrometer. Journal of the American Society for Mass Spectrometry11, 85-92 (2000).
Gucinski, A. C. & Pitesky, M. E. On the Dynamics of Fragment Isomerization in Collision-Induced Dissociation of Peptides. Journal of the American Society for Mass Spectrometry25, 1647-1655 (2014).
Chambers, E. LC/MS Bioanalysis of Proteins via Surrogate Peptide Approach.
Wang, Y. et al. Development of an efficient LC-MS peptide mapping method using accelerated sample preparation for monoclonal antibodies.
Harrison, A. G. Peptide Scrambling During Collision-Induced Dissociation is Influenced by N-terminal Residue Basicity. Journal of the American Society for Mass Spectrometry23, 1441-1447 (2012).
Watson, J. L. et al.
Wess, T. et al. Beyond the Canonical 20: Peptide Discovery with Non-Canonical Amino Acids.
Lame, M. LC-MS/MS for Bioanalytical Peptide and Protein Quantification: Chromatographic Considerations.
Lowenthal, M. S. et al. Recommendations for the generation, quantification, storage and handling of peptides used for mass spectrometry-based assays. Biochimica et Biophysica Acta (BBA) - Proteins and Proteomics1866, 88-97 (2018).
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Synthesis of Peptide-Based Enzyme Inhibitors Incorporating N-Fmoc-4-methanesulfonylamino-L-phenylalanine
Strategic Utility & Introduction
The incorporation of N-Fmoc-4-methanesulfonylamino-L-phenylalanine (Fmoc-Phe(4-NHMs)-OH) into peptide sequences is a high-value strategy in the development of protease inhibitors, particularly for the serine protease family (e.g., Thrombin, Factor Xa, VLA-4 integrin antagonists).
This non-natural amino acid serves as a critical bioisostere for Tyrosine or p-Amidinophenylalanine. The methanesulfonylamino group (
) provides two distinct advantages:
Hydrogen Bond Mimicry: The sulfonamide moiety acts as a hydrogen bond donor/acceptor system that mimics the tetrahedral transition state of amide hydrolysis, often displacing high-energy water molecules in the enzyme's S1 specificity pocket.
Pharmacokinetic Stability: Unlike the highly basic amidine or guanidine groups found in Arginine mimics, the sulfonamide is neutral at physiological pH, improving membrane permeability and oral bioavailability while maintaining specific electrostatic interactions.
Chemical Basis & Mechanism[1]
To successfully synthesize these inhibitors, one must understand the electronic environment of the building block. The sulfonamide nitrogen attached to the phenyl ring is weakly acidic (
). During the basic conditions of Fmoc removal (20% Piperidine), this nitrogen becomes deprotonated. While this does not typically result in side reactions, it increases the polarity of the resin-bound peptide, potentially altering solvation requirements.
Diagram 1: Mechanism of Inhibition (S1 Pocket Interaction)
Caption: Logical flow of Phe(4-NHMs) interaction within the protease S1 pocket, establishing critical H-bond networks.
Protocol 1: Pre-Synthesis & Materials Handling
Objective: Ensure the integrity of the sulfonamide building block prior to coupling.
Reagents:
Building Block: N-Fmoc-4-methanesulfonylamino-L-phenylalanine (Fmoc-Phe(4-NHMs)-OH).
Activator: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is preferred over HBTU due to the steric bulk and electronic deactivation of the phenylalanine ring.
Step-by-Step:
Solubility Check: Dissolve Fmoc-Phe(4-NHMs)-OH in DMF to a concentration of 0.2 M.
Expert Insight: If turbidity is observed, add N-Methyl-2-pyrrolidone (NMP) in a 1:4 ratio (NMP:DMF). The sulfonamide group can induce aggregation; NMP disrupts these intermolecular H-bonds.
Stability Verification: The sulfonamide linkage is stable to standard room temperature storage. However, ensure the bottle is desiccated, as moisture can hydrolyze the Fmoc group over long periods.
Objective: Efficient coupling of the sulfonamide derivative without racemization or aggregation.
Resin Selection: Rink Amide resin (for C-terminal amides) or Wang resin (for C-terminal acids). Loading: 0.5–0.7 mmol/g (lower loading is better to prevent aggregation of hydrophobic sequences).
Table 1: Coupling Reaction Matrix
Component
Equivalent (eq)
Role
Notes
Fmoc-Phe(4-NHMs)-OH
3.0 eq
Building Block
Excess ensures kinetics drive to completion.
HATU
2.9 eq
Activator
Superior for hindered/modified AAs.
HOAt
3.0 eq
Additive
Suppresses racemization; enhances rate.
DIEA (Diisopropylethylamine)
6.0 eq
Base
Activates the carboxylate.
DMF
-
Solvent
Main reaction medium.
Detailed Workflow:
Resin Swelling:
Swell resin in DCM (20 min) followed by DMF (20 min).
Fmoc Deprotection (Cycle Start):
Treat with 20% Piperidine in DMF (2 x 5 min).
Wash: DMF (5 x 1 min).
Validation: Kaiser Test (Ninhydrin) must be positive (Blue).
Coupling of Fmoc-Phe(4-NHMs)-OH:
Pre-activate the amino acid, HATU, and HOAt in DMF. Add DIEA last. Shake for 30 seconds.
Add the activated solution to the resin immediately.
Reaction Time: 60–90 minutes at Room Temperature.
Expert Insight: Do not heat this specific coupling step above 40°C. High temperatures combined with the electron-withdrawing sulfonamide can promote racemization at the alpha-carbon.
Monitoring:
Perform a Chloranil test (more sensitive for secondary amines or difficult sequences) or Kaiser test.
If the test is slightly positive, perform a double coupling (repeat step 3 with fresh reagents for 45 min).
Capping (Optional but Recommended):
Treat with Acetic Anhydride/DIEA/DMF (1:2:7) for 10 min to block unreacted amines.
Diagram 2: SPPS Cycle Workflow
Caption: Iterative SPPS cycle highlighting the critical QC check point after coupling the sulfonamide derivative.
Protocol 3: Cleavage and Purification
Objective: Release the peptide while preventing modification of the sulfonamide group.
Cleavage Cocktail (Reagent K derivative):
Trifluoroacetic acid (TFA): 92.5%
Triisopropylsilane (TIS): 2.5% (Scavenger for carbocations)
DODT (3,6-Dioxa-1,8-octanedithiol): 2.5% (Only if Cys/Met are present; otherwise use water).
Procedure:
Wash the final resin with DCM (3x) and dry under Nitrogen.
Add Cleavage Cocktail (10 mL per gram of resin).
Shake gently for 2.5 to 3 hours .
Note: The sulfonamide bond is stable in TFA. The primary risk is the re-attachment of protecting groups (like Pbf or Trt) to the electron-rich phenyl ring, though the electron-withdrawing sulfonamide reduces this risk compared to Tyrosine.
Precipitate in cold Diethyl Ether (
). Centrifuge and wash pellet 3x with ether.
Purification (HPLC):
Column: C18 Reverse Phase (e.g., Phenomenex Jupiter or Waters XBridge).
Mobile Phase A: 0.1% TFA in Water.
Mobile Phase B: 0.1% TFA in Acetonitrile.
Gradient: The sulfonamide group increases hydrophobicity. Start with a shallower gradient (e.g., 10% B to 60% B over 40 mins) to ensure separation from truncation impurities.
Troubleshooting & Optimization
Issue
Probable Cause
Corrective Action
Incomplete Coupling
Steric hindrance or aggregation.
Switch to HATU (if using HBTU). Use microwave-assisted coupling (max 50°C, 10 min).
Low Solubility
Sulfonamide H-bonding.
Use a "Magic Mixture" solvent: DCM/DMF/NMP (1:1:1) or add 1% Triton X-100 during coupling.
Mass Spec +16 Da
Oxidation of Met/Trp (if present).
Ensure fresh TIS/DODT in cleavage cocktail. Degas solvents.[2]
Unexpected Retention
Hydrophobic interaction on column.
The Phe(4-NHMs) is hydrophobic.[3] Increase organic modifier (Acetonitrile) slope at the expected elution time.
Engineering the Phenylalanine Interface: A Guide to Optimizing Peptide-Protein Interactions via Non-Canonical Analogs
Abstract Phenylalanine (Phe) residues frequently anchor peptide-protein interactions (PPIs), serving as thermodynamic "hotspots" due to their ability to engage in - stacking, cation- interactions, and hydrophobic burial....
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
Phenylalanine (Phe) residues frequently anchor peptide-protein interactions (PPIs), serving as thermodynamic "hotspots" due to their ability to engage in
- stacking, cation- interactions, and hydrophobic burial. However, wild-type phenylalanine often suffers from two limitations: suboptimal filling of hydrophobic pockets (limiting affinity) and rapid proteolytic degradation (limiting half-life). This guide details the rational selection and incorporation of modified phenylalanine analogs—specifically Fluorinated Phe , N-Methyl Phe , and Biphenylalanine —to overcome these barriers. We provide optimized Solid-Phase Peptide Synthesis (SPPS) protocols for these difficult couplings and validated assays for quantifying stability and binding improvements.
Rational Design: Tuning the Aromatic Interface
The phenyl ring of phenylalanine is not a static hydrophobic slab; it is an electronic entity with a quadrupole moment that can be tuned. Modifications should be selected based on the specific failure mode of the wild-type (WT) peptide.
"Hole-filling" in electron-rich pockets; enhancing -stacking.
Decision Matrix: Selecting the Right Analog
Use the following logic flow to determine which analog will solve your specific PPI challenge.
Figure 1: Strategic selection workflow for phenylalanine modification based on structural and pharmacokinetic deficits.
Protocol A: SPPS of Sterically Demanding Analogs
Incorporating bulky analogs like Biphenylalanine (Bip) or electron-deficient rings like Pentafluoro-Phe often leads to incomplete coupling using standard protocols. The following optimized Fmoc-SPPS protocol ensures high-yield incorporation.
Scope: Synthesis of a 12-mer peptide containing one modified Phe residue.
Scale: 0.1 mmol.
Coupling of Modified Phenylalanine (The Critical Step):
Note: Bulky analogs have slower kinetics. Electronic-deficient analogs (F-Phe) have lower nucleophilicity if located at the N-terminus of a fragment.
Stoichiometry: Reduce to 3 eq. of Modified-Phe to conserve expensive material.
Activation: Dissolve 3 eq. Modified-Phe, 2.9 eq. HATU , and 3 eq. HOAt in NMP (preferred over DMF for difficult sequences).
Base Addition: Add 6 eq. DIEA immediately before adding to resin.
Incubation: Shake for 2 hours at room temperature.
Monitoring: Perform a Kaiser Test. If blue (incomplete), do NOT recouple with fresh reagent immediately. Wash with DMF, then perform a second coupling with 1 eq. of reagents for 1 hour.
Capping (Mandatory):
After the modified residue coupling, cap unreacted amines with Acetic Anhydride/Pyridine (1:1) in DMF for 10 min to prevent deletion sequences.
Elongation & Cleavage:
Proceed with standard couplings.
Cleave using TFA/TIPS/H2O (95:2.5:2.5) for 3 hours. Precipitate in cold diethyl ether.
Protocol B: Validation of Stability & Affinity
Once synthesized, the analog must be validated against the Wild-Type (WT).
Assay 1: Chymotrypsin Proteolytic Stability
Chymotrypsin preferentially cleaves the C-terminal side of aromatic residues (Phe, Tyr, Trp). Modifying Phe is the most direct way to abrogate this cleavage.
Initiation: Add Chymotrypsin at a 1:200 enzyme:substrate ratio (w/w).
Incubation: Incubate at 37°C.
Sampling: Aliquot 20
L at min.
Quenching: Immediately add 20
L of 1% TFA/50% Acetonitrile to stop the reaction.
Analysis: Inject onto RP-HPLC (C18 column) or LC-MS.
Calculation: Plot % Intact Peptide vs. Time. Fit to a first-order decay (
) to determine half-life ().
Assay 2: Surface Plasmon Resonance (SPR) Binding
System: Biacore T200 or equivalent.
Immobilization: Immobilize the target protein (e.g., MDM2) on a CM5 chip via amine coupling (Target RU: ~1000).
Injection: Inject WT and Modified peptides in a concentration series (e.g., 0.1 nM to 100 nM) at 30
L/min.
Dissociation: Allow 600s dissociation time (modified peptides often have slower off-rates,
).
Analysis: Fit to a 1:1 Langmuir binding model. Look for improvements in
(residence time) specifically for Bip/F-Phe modifications.
Case Study: MDM2/p53 Inhibition
The interaction between p53 and MDM2 is mediated by three key residues on p53: Phe19, Trp23, and Leu26. Phe19 inserts into a deep hydrophobic cleft on MDM2.
Experimental Data Comparison:
The following table illustrates the impact of modifying Phe19 in the p53-derived peptide sequence (ETFSDLWKLLP).
Bip fills the deep MDM2 pocket, drastically improving affinity and blocking protease access.
Data aggregated from representative studies on MDM2 inhibitors [1, 3].
References
Pazgier, M., et al. (2009). Structural basis for high-affinity peptide inhibition of p53 interactions with MDM2 and MDMX. Proceedings of the National Academy of Sciences.
Yoder, N. C., & Kumar, K. (2006). Selective protein-protein interactions driven by a phenylalanine interface.[3] Journal of the American Chemical Society.
BenchChem Application Note. Application Notes and Protocols for the Incorporation of p-Amino-D-phenylalanine into Peptides.
protocol for double coupling of sterically hindered Fmoc-amino acids
Application Note & Protocol Topic: Driving Difficult Reactions to Completion: A Protocol for Double Coupling of Sterically Hindered Fmoc-Amino Acids in SPPS Audience: Researchers, scientists, and drug development profess...
Author: BenchChem Technical Support Team. Date: February 2026
Application Note & Protocol
Topic: Driving Difficult Reactions to Completion: A Protocol for Double Coupling of Sterically Hindered Fmoc-Amino Acids in SPPS
Audience: Researchers, scientists, and drug development professionals engaged in solid-phase peptide synthesis (SPPS).
Introduction: The Challenge of Steric Hindrance in Peptide Synthesis
Solid-Phase Peptide Synthesis (SPPS) has revolutionized the way peptides are created, enabling the rapid assembly of amino acid chains.[1] However, the incorporation of certain amino acids, particularly those with bulky or structurally constrained side chains, remains a significant hurdle.[2] Sterically hindered amino acids, such as α,α-disubstituted residues (e.g., Aib - aminoisobutyric acid), β-branched residues (e.g., Val, Ile), and other conformationally restricted analogs (e.g., Tic - 1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid), present a formidable challenge to standard coupling protocols.[3][4]
The bulky nature of these residues physically obstructs the approach of the activated carboxyl group to the N-terminal amine of the growing peptide chain. This impedance leads to slow and often incomplete coupling reactions, resulting in the undesirable formation of deletion sequences—peptides missing one or more amino acids.[5] These impurities are often difficult to separate from the target peptide, compromising the final yield and purity of the synthesis.[5] This guide provides a detailed protocol and the underlying rationale for the "double coupling" strategy, an effective method to overcome steric barriers and drive these challenging reactions to completion.[6]
The Chemistry of Difficult Couplings
Peptide bond formation is achieved by activating the C-terminal carboxylic acid of an incoming Fmoc-protected amino acid, which then reacts with the free N-terminal amine of the resin-bound peptide. Modern coupling reagents, such as aminium/uronium and phosphonium salts, have largely replaced older methods due to their efficiency and speed, even for difficult couplings.[7]
Aminium/Uronium Reagents (e.g., HATU, HBTU, HCTU): These reagents react with the Fmoc-amino acid in the presence of a non-nucleophilic base (e.g., DIPEA) to form highly reactive O-acylisourea intermediates, which rapidly convert to activated OBt, OAt, or 6-ClOBt esters.[7] Reagents like HATU, which form OAt esters, are particularly potent due to the anchimeric assistance provided by the pyridine nitrogen in the HOAt leaving group, accelerating the aminolysis step.
Phosphonium Reagents (e.g., PyBOP, PyAOP): These reagents function similarly, generating reactive phosphonium intermediates that lead to the formation of active esters. They are known for their high reactivity and are excellent choices for hindered couplings.[3][8]
Despite the power of these reagents, a single coupling cycle may be insufficient to achieve quantitative reaction for a sterically demanding residue. The reaction rate can be so slow that the activated species begins to degrade before the coupling is complete. A double coupling strategy addresses this by introducing a fresh supply of activated amino acid to react with the remaining uncoupled amines, effectively driving the equilibrium towards the desired product.[6][9]
The Double Coupling Protocol: A Validated Workflow
The decision to perform a double coupling is not arbitrary; it is a data-driven choice based on real-time monitoring of the reaction progress. The Kaiser test is an indispensable tool in this workflow, providing a qualitative assessment of free primary amines on the resin.[10][11]
Workflow Overview
The following diagram illustrates the logical flow of the double coupling protocol, incorporating the critical decision point based on reaction monitoring.
Caption: Workflow for the double coupling of a sterically hindered amino acid.
Monitoring Protocol: The Kaiser Test
The Kaiser test is a highly sensitive colorimetric assay for detecting primary amines.[12] A positive result (intense blue color on the resin beads and/or in the solution) indicates the presence of unreacted N-terminal amines, signaling an incomplete coupling reaction.[11][12]
Intensely Blue Beads/Solution: Failed or highly incomplete coupling. A second coupling is mandatory.
Light Blue Beads, Colorless Solution: Incomplete coupling. A second coupling is required.
Colorless/Yellow Beads and Solution: Complete coupling. You may proceed to the next step.
Note: The Kaiser test is unreliable for N-terminal secondary amines like proline.[10] For these cases, an alternative like the isatin test should be used.[10]
Detailed Double Coupling Protocol
This protocol assumes a synthesis scale of 0.1 mmol on a resin with a loading capacity of 0.5 mmol/g. Adjust volumes and quantities accordingly.
Step 1: Fmoc Deprotection
Swell the peptide-resin in Dimethylformamide (DMF).
Treat the resin with 20% piperidine in DMF for 5 minutes. Drain.
Repeat the treatment with 20% piperidine in DMF for 15-20 minutes. Drain.[13]
Wash the resin thoroughly with DMF (5-7 times) to ensure complete removal of piperidine.[13] A positive Kaiser test at this stage confirms the presence of the free amine.
Step 2: First Coupling
Reagent Preparation: In a separate vessel, pre-activate the sterically hindered Fmoc-amino acid.
Fmoc-Amino Acid (4 eq., 0.4 mmol)
HATU (3.9 eq., 0.39 mmol)
DIPEA (8 eq., 0.8 mmol)
Dissolve in an appropriate volume of DMF (e.g., 2 mL).
Allow the pre-activation to proceed for 1-5 minutes.[6]
Add the activated amino acid solution to the deprotected peptide-resin.
Agitate the reaction mixture for 45-60 minutes at room temperature.[6]
Drain the coupling solution and wash the resin thoroughly with DMF (3-5 times).
Step 3: Monitoring and Decision
Perform the Kaiser test as described in section 3.2.
If the test is negative (colorless/yellow beads), the coupling is complete. Proceed to Step 6 (Capping).
If the test is positive (blue beads), the coupling is incomplete. Proceed to Step 4 (Second Coupling).[6][9]
Step 4: Second Coupling
Repeat Step 2 entirely with a fresh solution of activated amino acid and reagents.[6] Do not simply extend the time of the first coupling, as the activated species may have degraded.
Agitate for an additional 45-60 minutes.
Drain and wash the resin thoroughly with DMF (3-5 times).
Step 5: Final Monitoring
Perform a second Kaiser test. The result should now be negative or significantly fainter. Even if it remains slightly positive, it is often advisable to cap the remaining unreacted sites rather than attempting a third coupling.
Step 6: Capping (Acetylation)
Capping terminates any unreacted peptide chains by acetylating the free amine, preventing them from participating in subsequent coupling cycles and forming deletion sequence impurities.[5][14] This step is highly recommended after coupling a hindered residue, regardless of the final Kaiser test result.
Prepare Capping Solution: Create a fresh mixture of acetic anhydride and a base in DMF. A common formulation is Acetic Anhydride / Pyridine / DMF in a 1:2:3 ratio, or using DIPEA instead of pyridine.[15][16]
Add the capping solution to the resin.
Agitate for 30 minutes at room temperature.[14][15]
Drain and wash the resin thoroughly with DMF (3-5 times).
A final Kaiser test should be definitively negative. The resin is now ready for the deprotection step of the next cycle.
Quantitative Data and Reagent Choices
The choice of coupling reagent is critical for success. While standard reagents can be forced with double coupling, using a more potent reagent from the outset is more efficient.
Reagent Class
Example Reagents
Relative Potency for Hindered AA
Key Considerations
Carbodiimides
DIC / HOBt
Low-Moderate
Generally inefficient for severely hindered couplings; can be attempted but often fails.[17]
Aminium/Uronium
HBTU, HCTU
High
HCTU is generally more reactive than HBTU. Can cause guanidinylation of the N-terminal amine if used in large excess.[6][18]
Aminium/Uronium (Azabenzotriazole)
HATU
Very High
Considered one of the most effective reagents due to the reactivity of the OAt ester.[8]
Phosphonium
PyBOP, PyAOP
High - Very High
Excellent reagents that do not cause guanidinylation side reactions. PyAOP is the more reactive analog.[3][8]
Oxyma-based
COMU, PyOxim
Very High
Reactivity comparable to HATU but are non-explosive and often more cost-effective.[7]
Troubleshooting and Advanced Strategies
Issue
Potential Cause
Recommended Solution
Kaiser test remains strongly positive after second coupling
Extreme steric hindrance; On-resin aggregation
Consider switching to an even more potent coupling reagent (e.g., PyAOP or COMU). For extremely difficult cases like Aib-Aib couplings, converting the amino acid to an acyl fluoride may be necessary.[4][6] Consider using structure-disrupting solvents like NMP or a DCM/DMF/NMP mixture.[6][19]
Low final peptide purity despite negative Kaiser tests
Peptide aggregation hiding reactive sites
Incorporate backbone protection strategies like pseudoproline dipeptides or Hmb-protected amino acids every 6-8 residues to disrupt secondary structure formation.[19]
Side reactions during capping
Reagent incompatibility
For peptides containing histidine, acetic anhydride can cause side reactions. Consider alternative, milder capping agents if this becomes an issue.[5]
Conclusion
The double coupling protocol, when integrated with diligent monitoring via the Kaiser test and followed by a capping step, is a robust and reliable method for incorporating sterically hindered amino acids into synthetic peptides. By understanding the chemical principles and following a validated workflow, researchers can significantly improve the success rate of synthesizing "difficult sequences," leading to higher purity and yield of the final product. This systematic approach transforms a potential synthetic failure into a predictable and manageable step in the art of peptide synthesis.
References
BenchChem Technical Support Center. (n.d.). Capping Unreacted Sites in Solid-Phase Peptide Synthesis.
Coin, I., et al. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Nature Protocols.
BenchChem Technical Support Center. (n.d.). Optimizing Coupling Reactions for Sterically Hindered Amino Acids.
AAPPTec. (n.d.). Monitoring of Peptide Coupling and Capping; Coupling Tests.
ChemPep Inc. (n.d.). Fmoc Solid Phase Peptide Synthesis.
Aapptec Peptides. (n.d.). Kaiser Test (Ninhydrin Test). Technical Support Information Bulletin 1188.
Lee, N. (2022, June 27). Peptide Hand Synthesis Part 6: Capping. YouTube.
BenchChem Technical Support Center. (n.d.). Navigating the Challenges of Coupling Hindered Amino Acids: A Technical Support Guide for Tic Incorporation.
Nowick Laboratory. (2020). Standard practices for Fmoc-based solid-phase peptide synthesis. Version 1.7.2.
Google Patents. (n.d.). Capping of unprotected amino groups during peptide synthesis. US11028123B2.
BenchChem Technical Support Center. (n.d.). Kaiser test for monitoring incomplete coupling of modified amino acids.
University of Bristol. (n.d.). The Influence of Quaternary Amino Acids on Peptide Structure.
BenchChem Technical Support Center. (n.d.). Application Notes and Protocols for Solid-Phase Peptide Synthesis (SPPS) using Fmoc-Protected 2-Amino-2-(2-methoxyphenyl)acetic Acid.
Singh, P., & Sharma, L. (2020). Role of capping in peptide synthesis. International Journal of Research in Pharmaceutical Sciences.
Application Note: N-Fmoc-4-methanesulfonylamino-L-phenylalanine in Peptidomimetic Drug Discovery
[1] Executive Summary N-Fmoc-4-methanesulfonylamino-L-phenylalanine (Fmoc-Phe(4-NHMs)-OH) is a specialized non-canonical amino acid (NCAA) utilized critically in the optimization of peptide therapeutics and small-molecul...
Author: BenchChem Technical Support Team. Date: February 2026
[1]
Executive Summary
N-Fmoc-4-methanesulfonylamino-L-phenylalanine (Fmoc-Phe(4-NHMs)-OH) is a specialized non-canonical amino acid (NCAA) utilized critically in the optimization of peptide therapeutics and small-molecule peptidomimetics.[1][2] Its primary utility lies in its role as a bioisostere for Tyrosine and Phosphotyrosine , offering a metabolically stable alternative to the phenol group while maintaining critical hydrogen-bonding capabilities.
This guide details the strategic deployment of Fmoc-Phe(4-NHMs)-OH in Structure-Activity Relationship (SAR) studies, specifically for targeting integrins (e.g., VLA-4) and proteases.[1][2] It provides a validated Solid-Phase Peptide Synthesis (SPPS) protocol designed to mitigate the specific solubility and reactivity challenges associated with the sulfonamide side chain.[2]
Chemical Profile & Mechanism of Action
Physicochemical Properties[1][2]
Chemical Name: N-alpha-(9-Fluorenylmethoxycarbonyl)-4-methanesulfonylamino-L-phenylalanine[1][2]
The methanesulfonylamino group is a pivotal bioisostere in medicinal chemistry.[2] Unlike the hydroxyl group of Tyrosine, the sulfonamide moiety is resistant to Phase II metabolic conjugation (glucuronidation/sulfation) and oxidative metabolism.
) is generally stable to standard Fmoc SPPS conditions.[1][2] Unlike amines, it is not nucleophilic enough to be acylated during standard coupling cycles, and unlike carboxylates, it does not require ester protection. However, its acidity means it can form an anion in the presence of strong bases, which can impact solubility or lead to slow alkylation if electrophiles are present for extended periods.
Critical Rule: Avoid the use of strong bases (e.g., DBU) during deprotection if possible; standard Piperidine is acceptable.[2] Ensure the coupling solution is strictly neutral to slightly basic (DIEA/NMM) but not excessive.[2]
Recommended Resin: Rink Amide MBHA (for C-term amides) or Wang Resin (for C-term acids).[1][2]
Swelling: Swell resin in DMF for 30 minutes prior to use.[2] DCM swelling is less effective for subsequent coupling of this polar monomer.[2]
Step 2: Fmoc Deprotection
Reagent: 20% Piperidine in DMF (v/v) + 0.1 M HOBt (optional, to suppress aspartimide formation in susceptible sequences).
Cycle:
Treat with deprotection solution for 3 minutes.[2] Drain.
Treat with fresh solution for 10 minutes. Drain.
Wash: DMF (5x 1 min) to remove all traces of piperidine. Note: Incomplete washing can lead to base-catalyzed side reactions on the sulfonamide.[1]
Step 3: Coupling of Fmoc-Phe(4-NHMs)-OH
Stoichiometry: 3.0 equivalents relative to resin loading.[2][4][5]
Activator: HBTU or HATU (2.9 eq) / DIEA (6.0 eq).[1][2]
Why: HATU is preferred for this residue due to the steric bulk and polarity of the sulfonamide, ensuring rapid coupling before any side-chain interference can occur.
Procedure:
Dissolve Fmoc-Phe(4-NHMs)-OH and HATU in minimum DMF (concentration ~0.2 M).
Add DIEA immediately before adding to the resin.[2]
Shake/Vortex for 45–60 minutes at Room Temperature.
Kaiser Test: Perform qualitative ninhydrin test. If not blue (negative), proceed.[2] If blue, re-couple using DIC/Oxyma Pure.[2]
Step 4: Cleavage & Global Deprotection
The sulfonamide group does not require a specific scavenger, but the standard cocktail is used to protect other sensitive residues (Trp, Met, Cys).
The following diagram illustrates the integration of Fmoc-Phe(4-NHMs)-OH into a drug discovery workflow, highlighting the decision-making process for bioisosteric replacement.
Caption: Workflow for incorporating Fmoc-Phe(4-NHMs)-OH to optimize peptide hits, replacing labile Tyrosine residues.
Case Study: VLA-4 Antagonist Design
Context: VLA-4 (Integrin
) is a key therapeutic target for autoimmune diseases (e.g., Multiple Sclerosis).[1][2] The native ligand (VCAM-1) utilizes an LDV (Leu-Asp-Val) motif.[1][2]
Problem: Small molecule inhibitors mimicking the LDV motif often require an aromatic group to fit the hydrophobic pocket, but a simple Phenylalanine lacks the necessary electrostatic interaction with the receptor's metal ion or backbone amides.
Solution:
Design: Replace the native hydrophobic residue with Phe(4-NHMs) .
Mechanism: The 4-methanesulfonylamino group acts as a "polar handle."[2] The sulfonyl oxygens can accept hydrogen bonds from the receptor, while the NH can donate to acidic residues (e.g., Asp) or backbone carbonyls.
Outcome: The resulting peptidomimetic often displays nanomolar (nM) affinity with significantly improved plasma stability compared to the 4-hydroxyl (Tyrosine) analog.[2]
References
Solid-Phase Peptide Synthesis Principles
Merrifield, R. B. (1963).[2] Solid Phase Peptide Synthesis. I. The Synthesis of a Tetrapeptide. Journal of the American Chemical Society, 85(14), 2149–2154.[2] Link[1][2]
Sulfonamide Bioisosteres in Medicinal Chemistry
Meanwell, N. A. (2011).[2] Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design. Journal of Medicinal Chemistry, 54(8), 2529–2591.[2] Link[1][2]
Fmoc-Phe(4-NHMs)
PubChem Compound Summary for CID 57376471, 4-((Methylsulfonyl)amino)-L-phenylalanine.[1][2] National Center for Biotechnology Information (2023).[1][2] Link[1][2]
Lin, K., & Ateeq, H. S. (1998).[2] Synthesis of N-Fmoc-4-(methylsulfonylamino)-L-phenylalanine. Tetrahedron Letters, 39(18), 2677-2680.[1][2] (Foundational synthesis paper for this specific building block).
General SPPS Protocols
Isidro-Llobet, A., et al. (2009).[1][2][7] Amino Acid-Protecting Groups in Organic Synthesis.[1][2] Chemical Reviews, 109(6), 2455–2504.[2] Link[1][2]
Technical Support Center: Troubleshooting Low Coupling Efficiency of N-Fmoc-4-methanesulfonylamino-L-phenylalanine
Welcome to the technical support guide for researchers utilizing N-Fmoc-4-methanesulfonylamino-L-phenylalanine in solid-phase peptide synthesis (SPPS). This document provides an in-depth analysis of the common challenges...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support guide for researchers utilizing N-Fmoc-4-methanesulfonylamino-L-phenylalanine in solid-phase peptide synthesis (SPPS). This document provides an in-depth analysis of the common challenges associated with this amino acid derivative and offers field-proven troubleshooting strategies and detailed protocols to ensure successful peptide synthesis.
Understanding the Challenge: Why is this Amino Acid "Difficult"?
Low or incomplete coupling efficiency during the incorporation of N-Fmoc-4-methanesulfonylamino-L-phenylalanine is a frequently encountered issue. This difficulty is not arbitrary; it is rooted in the specific chemical structure of the molecule. Two primary factors are at play:
Electronic Deactivation: The core of the problem lies in the potent electron-withdrawing nature of the methanesulfonyl (CH₃SO₂) group attached to the phenyl ring. This group pulls electron density away from the phenyl ring and, consequently, from the α-amino group. This reduction in electron density significantly lowers the nucleophilicity of the amine.[1][2] In the mechanism of peptide bond formation, the free N-terminal amine of the growing peptide chain acts as a nucleophile, attacking the activated carboxyl group of the incoming amino acid.[3] A less nucleophilic amine is a less effective attacker, leading to slower reaction kinetics and incomplete coupling.
Steric Hindrance: While not as pronounced as in some β-branched or N-methylated amino acids, the combination of the bulky Fmoc protecting group and the methanesulfonyl substituent can create a crowded environment around the reactive centers.[4] This steric congestion can physically impede the optimal orientation required for the nucleophilic attack, further contributing to reduced coupling rates.[5][6]
Understanding these root causes is critical for designing an effective solution. Standard coupling protocols that work for simple amino acids like Alanine or Glycine often fail because they cannot overcome this combination of electronic deactivation and steric hindrance.
Troubleshooting Guide: A Causal Approach
When faced with an incomplete coupling, as indicated by a positive Kaiser test, a systematic troubleshooting approach is essential. The following flowchart and Q&A section will guide you through identifying the cause and implementing the correct solution.
Troubleshooting Flowchart
Caption: Troubleshooting workflow for incomplete coupling.
Frequently Asked Questions (FAQs)
Q1: My Kaiser test is strongly positive (dark blue beads) after a standard 1-hour coupling with HBTU. What is the most likely cause?
A1: The primary cause is insufficient activation to overcome the electronically deactivated amine. HBTU, while effective for many amino acids, generates an OBt active ester. For a difficult residue like N-Fmoc-4-methanesulfonylamino-L-phenylalanine, a more potent activating agent is required.[7] The recommended solution is to switch to a uronium salt-based reagent like HATU, which generates a more reactive OAt active ester.[7][8] The pyridine nitrogen in the HOAt leaving group provides anchimeric assistance, stabilizing the transition state and accelerating the coupling reaction.[8]
Q2: I am already using HATU but the coupling is still incomplete. What should I check next?
A2: If you are using a high-potency reagent like HATU, the issue may lie in the protocol rather than the reagent choice.
Activation Procedure: Ensure you are pre-activating the carboxylic acid of the incoming amino acid with HATU and a non-nucleophilic base (e.g., DIPEA) for at least 2-5 minutes before adding the mixture to the resin. This ensures the formation of the highly reactive OAt-ester intermediate.
Reaction Time: Standard coupling times may be insufficient. For this residue, extending the coupling time to 2-4 hours is a common and effective strategy.
Double Coupling: The most robust solution for a persistent incomplete reaction is to perform a "double coupling."[9] After the first coupling, drain the reaction vessel, wash the resin with DMF, and then add a fresh solution of activated amino acid for a second coupling period.[10]
Q3: Can I just extend the coupling time indefinitely?
A3: While extending the time is beneficial, there is a point of diminishing returns. More importantly, prolonged exposure to the basic coupling environment can increase the risk of side reactions, such as racemization, especially for sensitive amino acids.[11][12] A double coupling with fresh reagents is generally more effective and safer than a single, excessively long coupling.[13]
Q4: I've tried double coupling with HATU and still see a faint blue in the Kaiser test. What now?
A4: At this stage, achieving 100% coupling may be difficult and further coupling attempts may not be productive. The best course of action is "capping." This involves treating the resin with a highly reactive acetylating agent, such as acetic anhydride, to permanently block any unreacted N-terminal amines.[14] This prevents the formation of deletion sequences (peptides missing an amino acid) in subsequent steps, which are often very difficult to separate from the desired product during purification.
Optimized Protocols & Methodologies
Protocol 1: High-Efficiency Coupling of N-Fmoc-4-methanesulfonylamino-L-phenylalanine
This protocol is designed to maximize coupling efficiency for the target amino acid.
Resin Preparation: Following the successful deprotection of the N-terminal Fmoc group on the resin-bound peptide (confirmed by a negative Kaiser test on the previous amino acid), wash the resin thoroughly with DMF (3 x 1 min).
Activation Mixture Preparation: In a separate vessel, dissolve:
N-Fmoc-4-methanesulfonylamino-L-phenylalanine (4 equivalents relative to resin loading)
HATU (3.9 equivalents)
In DMF (sufficient to dissolve solids and ensure proper mixing).
Pre-activation: Add DIPEA (8 equivalents) to the activation mixture. Agitate or bubble with nitrogen for 2-5 minutes. The solution will typically change color.
Coupling: Add the activated amino acid solution to the reaction vessel containing the resin. Agitate for 2 hours at room temperature.
Monitoring: Remove a small sample of resin beads, wash them thoroughly with DMF, and perform a Kaiser test (see Protocol 2).
Decision Point:
Negative Test (Colorless/Yellow): The coupling is complete. Proceed with DMF washes and the next deprotection step.
Positive Test (Blue): The coupling is incomplete. Drain the reaction vessel, wash the resin with DMF (3 x 1 min), and repeat steps 2-4 for a second coupling (double coupling).
Post-Second Coupling: After the second coupling, perform another Kaiser test. If it is negative, proceed. If it remains positive, proceed to the capping protocol (Protocol 3).
Protocol 2: The Kaiser Test (Qualitative Monitoring of Free Amines)
This test is a critical self-validating step in your synthesis.[13] It detects the presence of primary amines on the resin.
Reagents:
Solution A: 5 g Ninhydrin in 100 mL Ethanol.
Solution B: 80 g Phenol in 20 mL Ethanol.
Solution C: 2 mL of 0.001M KCN in 98 mL Pyridine.
Procedure:
Place a small sample of resin beads (10-15) into a small glass test tube.[15]
Add 2-3 drops of each solution (A, B, and C) to the tube.[13]
Intense Blue Solution & Beads: Incomplete coupling (many free amines).[13][15]
Colorless/Yellow Solution & Beads: Complete coupling (no free amines).[13]
Protocol 3: Acetic Anhydride Capping Protocol
Use this protocol to terminate synthesis at unreacted sites.
Preparation: After the final coupling attempt and DMF washes, swell the resin in DMF.
Capping Solution: Prepare a solution of Acetic Anhydride (10 eq) and DIPEA (10 eq) in DMF.
Reaction: Add the capping solution to the resin and agitate for 30 minutes at room temperature.
Washing: Drain the vessel and wash the resin thoroughly with DMF (3x), DCM (3x), and finally DMF (3x) to prepare for the next synthesis step.
Data & Reagent Comparison
Choosing the right coupling reagent is the most critical decision. The table below summarizes the key reagents and their suitability for this specific challenge.
Reagent
Activating Species
Relative Reactivity
Recommended for Topic
Causality / Rationale
DIC/HOBt
OBt-ester
Standard
No
Forms a relatively stable active ester that is not reactive enough to overcome the low nucleophilicity of the target amine. High risk of incomplete coupling.
HBTU/TBTU
OBt-ester
High
With caution
While better than carbodiimides, these still form OBt-esters. May require double coupling and extended times.[7]
HATU
OAt-ester
Very High
Yes (Recommended)
Forms a highly reactive OAt-ester. The pyridine nitrogen in the HOAt moiety provides neighboring group participation, accelerating the aminolysis step and overcoming the electronic deactivation.[8][16][17]
COMU
Oxyma-ester
Very High
Yes (Alternative)
Efficacy is comparable to HATU.[18] It forms an Oxyma-ester, which is also highly reactive. It is considered safer than HOBt/HOAt-based reagents as it avoids potentially explosive benzotriazole byproducts.[18]
Mechanism of HATU Activation
The superior performance of HATU is best understood by its mechanism.
Caption: Mechanism of HATU-mediated peptide coupling.
References
Ningbo Inno Pharmchem Co., Ltd. (n.d.). Solid-Phase Peptide Synthesis: The Role of Fmoc-L-4-Methoxyphenylalanine. Retrieved January 26, 2026, from [Link]
Toth, I., & Malkova, B. (2012). Racemisation of N-Fmoc phenylglycine under mild microwave-SPPS and conventional stepwise SPPS conditions: Attempts to develop strategies for overcoming this. Journal of Peptide Science, 18(5), 324-330. Available at: [Link]
Peretto, I., et al. (1998). SPPS of difficult sequences. A comparison of chemical conditions, synthetic strategies and on-line monitoring. Letters in Peptide Science, 5(2), 131-134. Available at: [Link]
ResearchGate. (n.d.). 21 questions with answers in SOLID-PHASE SYNTHESIS TECHNIQUES. Retrieved January 26, 2026, from [Link]
Coin, I., et al. (2015). Advances in Fmoc solid-phase peptide synthesis. Journal of Peptide Science, 21(1), 2-16. Available at: [Link]
AAPPTec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. Retrieved January 26, 2026, from [Link]
Master Organic Chemistry. (2018). Nucleophilicity Trends of Amines. Retrieved January 26, 2026, from [Link]
Toth, I., & Malkova, B. (2012). Racemisation of N-Fmoc phenylglycine under mild microwave-SPPS and conventional stepwise SPPS conditions: attempts to develop strategies for overcoming this. PubMed. Available at: [Link]
Nowick Laboratory. (2020). Standard practices for Fmoc-based solid-phase peptide synthesis. Retrieved January 26, 2026, from [Link]
Katritzky, A. R., et al. (2000). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. Organic Letters, 2(24), 3789-3791. Available at: [Link]
Hansen, P. R., & Oddo, A. (2015). Fmoc Solid-Phase Peptide Synthesis. Methods in Molecular Biology, 1348, 33-50. Available at: [Link]
Mayr, H., et al. (2006). Nucleophilicities of Primary and Secondary Amines in Water. The Journal of Organic Chemistry, 71(14), 5341-5350. Available at: [Link]
Wikipedia. (n.d.). HATU. Retrieved January 26, 2026, from [Link]
Kass, S. R., & Wang, X. (2010). The distal effect of electron-withdrawing groups and hydrogen bonding on the stability of peptide enolates. PubMed. Available at: [Link]
Common Organic Chemistry. (n.d.). Amine to Amide Mechanism - HATU. Retrieved January 26, 2026, from [Link]
ResearchGate. (n.d.). Procedures to Improve Difficult Couplings. Retrieved January 26, 2026, from [Link]
ResearchGate. (n.d.). Mechanism of coupling reaction facilitated by coupling reagent HATU/HOAt. Retrieved January 26, 2026, from [Link]
Miranda, L. P., & Eifler-Lima, V. L. (2013). Some Mechanistic Aspects on Fmoc Solid Phase Peptide Synthesis. Journal of the Brazilian Chemical Society, 24(8), 1233-1249. Available at: [Link]
ResearchGate. (n.d.). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. Retrieved January 26, 2026, from [Link]
Verma, D., et al. (2020). Test for Monitoring Solid-phase reactions. International Journal of Research in Pharmaceutical Sciences, 11(4), 5225-5228. Available at: [Link]
Biotage. (2023). Five Tips and Tricks for Success in Solid Phase Peptide Synthesis. Retrieved January 26, 2026, from [Link]
Barde, A., et al. (2019). Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? Molecules, 24(9), 1786. Available at: [Link]
Reddit. (2021). SPPS with Gln... Kaiser test and capping?. Retrieved January 26, 2026, from [Link]
Reddit. (2018). Solid Phase Synthesis-- What are the major problems in the lab?. Retrieved January 26, 2026, from [Link]
Reddit. (2023). Why is the Amine group the Nucleophile, and Carboxylate the Electrophile in Peptide Formation. Retrieved January 26, 2026, from [Link]
preventing side reactions with N-Fmoc-4-methanesulfonylamino-L-phenylalanine
Technical Support Center: N-Fmoc-4-methanesulfonylamino-L-phenylalanine Prepared by: Gemini, Senior Application Scientist Welcome to the technical support guide for N-Fmoc-4-methanesulfonylamino-L-phenylalanine. This res...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: N-Fmoc-4-methanesulfonylamino-L-phenylalanine
Prepared by: Gemini, Senior Application Scientist
Welcome to the technical support guide for N-Fmoc-4-methanesulfonylamino-L-phenylalanine. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the successful application of this unique amino acid derivative in solid-phase peptide synthesis (SPPS). Here, we will address common challenges, explain the causality behind experimental choices, and provide validated protocols to help you prevent and troubleshoot side reactions.
Compound Overview & Key Structural Features
N-Fmoc-4-methanesulfonylamino-L-phenylalanine is a non-natural amino acid derivative used in Fmoc-based solid-phase peptide synthesis (SPPS). Its structure features three key components: the N-terminal Fmoc protecting group, the phenylalanine core, and the C4-position methanesulfonylamino (-NHSO₂CH₃) group on the phenyl ring. The sulfonamide moiety is a critical functional group that can influence the resulting peptide's solubility, conformational properties, and biological activity. However, its chemical nature also presents specific challenges during synthesis.
Diagram: Chemical Structure of N-Fmoc-4-methanesulfonylamino-L-phenylalanine
Caption: Key properties of the amino acid derivative.
Frequently Asked Questions (FAQs)
Q1: Is the methanesulfonylamino side chain stable to standard Fmoc-SPPS conditions?
A: Yes, the methanesulfonylamino group is generally stable under the standard conditions used in Fmoc-SPPS. This includes repeated treatments with 20% piperidine in DMF for Fmoc deprotection and standard coupling conditions using carbodiimide or uronium/aminium-based reagents.[1] The sulfonamide nitrogen is non-nucleophilic and the S-C and S-N bonds are robust, making the group orthogonal to the base-labile Fmoc group and the acid-labile side-chain protecting groups and resin linkers.[2]
Q2: Are there any specific recommendations for coupling N-Fmoc-4-methanesulfonylamino-L-phenylalanine?
A: While standard coupling protocols are generally effective, this is a sterically demanding amino acid. To ensure complete and efficient coupling, we recommend the following:
Reagent Choice: Use a high-efficiency coupling reagent such as HBTU/HCTU or HATU with an appropriate base like DIPEA or 2,4,6-collidine.
Equivalents: A 3- to 5-fold excess of the amino acid, coupling reagent, and base over the resin loading capacity is recommended.
Double Coupling: For sequences known to be difficult, or if monitoring indicates incomplete coupling (e.g., via a positive Kaiser test), performing a second coupling step is a reliable strategy.
Q3: Is the methanesulfonylamino group stable during final cleavage with Trifluoroacetic Acid (TFA)?
A: The methanesulfonylamino group is highly stable to strong acids like TFA. It does not undergo protonation or degradation under standard cleavage conditions. However, the primary concern during TFA cleavage is not the degradation of this group, but rather its influence on other sensitive residues in the peptide sequence. The electron-withdrawing nature of the sulfonyl group can impact the reactivity of the phenyl ring, though typically not in a manner that causes side reactions.
Troubleshooting Guide: Preventing Side Reactions
While N-Fmoc-4-methanesulfonylamino-L-phenylalanine is a robust building block, certain side reactions common to all Fmoc-SPPS can still occur. Understanding their cause is key to prevention.[3]
Diagram: Standard Fmoc-SPPS Cycle
Caption: A typical workflow for one amino acid addition cycle in Fmoc-SPPS.
Issue 1: Incomplete Coupling or Deprotection
Symptom: You observe deletion sequences (M-18, M-amino acid) in your final LC-MS, or a positive Kaiser test after a coupling step. Alternatively, you may see Fmoc-adducts (+178 Da) if deprotection was incomplete.
Potential Cause: Peptide chain aggregation. This is a common issue in Fmoc-SPPS, particularly with hydrophobic sequences, where inter- and intra-chain hydrogen bonding hinders reagent access.[4] The neutral state of the peptide backbone during Fmoc synthesis can exacerbate this problem.[2]
Prevention & Mitigation Strategy:
Solvent Choice: Switch from DMF to N-methylpyrrolidone (NMP) or add a chaotropic salt like LiCl (0.5 M) to the DMF to disrupt hydrogen bonds.
Elevated Temperature: Perform coupling reactions at a higher temperature (e.g., 50-75°C), which can significantly improve efficiency, especially in microwave-assisted synthesizers.
Stronger Deprotection Base: If Fmoc removal is sluggish, consider using a stronger base solution, such as 2-5% DBU in DMF.[2] Note that DBU is non-nucleophilic and will not scavenge the dibenzofulvene byproduct, so a small amount of piperidine (e.g., 2%) is often added.[2]
Resin Choice: For long or difficult sequences, using a low-substitution resin or a specialized resin like TentaGel can improve synthesis outcomes by reducing peptide density and aggregation.[4]
Issue 2: Racemization
Symptom: Your HPLC chromatogram shows a shoulder peak or a fully separated diastereomer of your target peptide.
Potential Cause: Racemization can occur during the activation/coupling step. The formation of an oxazolone intermediate is a common mechanism, particularly when using carbodiimide activators without an additive like HOBt or when using excessive amounts of a tertiary base. Phenylalanine derivatives themselves are not exceptionally prone to racemization compared to residues like Cys or His, but it can occur under suboptimal conditions.[5]
Prevention & Mitigation Strategy:
Use Uronium/Aminium Reagents: Reagents like HBTU, HCTU, or HATU are generally less prone to causing racemization than carbodiimides alone because they favor a different activation pathway.
Control Base Stoichiometry: Use the minimum required amount of base (e.g., DIPEA). Typically, 2 equivalents relative to the amino acid are sufficient for in-situ neutralization and coupling. For pre-activation, only 1 equivalent is needed.
Lower Temperature: If racemization is a persistent issue, performing the coupling at a lower temperature (e.g., 0°C) can reduce the rate of epimerization.
Issue 3: Side Reactions During Final Cleavage
Symptom: You observe unexpected masses in your crude product that correspond to modifications of sensitive amino acids (e.g., Trp, Met, Tyr) elsewhere in your peptide sequence.
Potential Cause: During the final cleavage with TFA, acid-labile protecting groups (like t-Butyl from Ser, Thr, Asp, Glu, or Boc from Trp) are removed, generating highly reactive carbocations.[6] These cations can re-attach to nucleophilic side chains, causing irreversible modifications.
Prevention & Mitigation Strategy: The key is to use an effective "scavenger cocktail" to trap these reactive species. The methanesulfonylamino group itself is not at risk, but it does not protect other residues.
A robust, albeit malodorous, mixture for complex peptides.[6]
Validated Experimental Protocols
Protocol 1: Standard Coupling of Fmoc-4-methanesulfonylamino-L-phenylalanine
Resin Preparation: Swell the resin (e.g., Rink Amide, 0.5 mmol/g) in DMF for 30-60 minutes.
Fmoc Deprotection: Treat the resin with 20% piperidine in DMF (2 x 10 min).
Washing: Wash the resin thoroughly with DMF (5-7 times) to remove all traces of piperidine.
Confirmation (Optional but Recommended): Perform a Kaiser test. A positive result (blue beads) confirms the presence of free primary amines.
Coupling Solution Preparation: In a separate vessel, dissolve Fmoc-4-methanesulfonylamino-L-phenylalanine (4 eq.), HBTU (3.9 eq.), and HOBt (4 eq.) in DMF. Add DIPEA (8 eq.) and pre-activate for 2-5 minutes.
Coupling Reaction: Add the activated amino acid solution to the resin. Agitate at room temperature for 1-2 hours.
Washing: Wash the resin with DMF (3-5 times).
Confirmation: Perform a Kaiser test. A negative result (yellow beads) indicates complete coupling. If the test is positive, repeat steps 5-8 (double coupling).
Protocol 2: Final Peptide Cleavage and Precipitation
Final Fmoc Removal: Ensure the N-terminal Fmoc group has been removed from the final peptide-resin.
Resin Preparation: Wash the peptide-resin with DCM (3-5 times) and dry it under a stream of nitrogen or in a vacuum desiccator.
Cleavage: Add the appropriate TFA scavenger cocktail (see Table 1) to the dry resin (approx. 10 mL per gram of resin).
Reaction: Gently agitate the mixture at room temperature for 2-3 hours.
Filtration: Filter the resin and collect the TFA filtrate into a cold centrifuge tube.
Washing: Wash the resin twice with a small volume of fresh TFA and combine the filtrates.
Precipitation: Add cold (0°C) methyl-t-butyl ether (MTBE) or diethyl ether (10x the volume of the TFA) to the filtrate to precipitate the crude peptide.
Isolation: Centrifuge the mixture to pellet the peptide. Decant the ether. Wash the peptide pellet 2-3 more times with cold ether to remove residual scavengers.
Drying: Dry the crude peptide pellet under vacuum. The product is now ready for purification by HPLC.
References
NINGBO INNO PHARMCHEM CO.,LTD. (2026). Solid-Phase Peptide Synthesis: The Role of Fmoc-L-4-Methoxyphenylalanine. Retrieved from [Link][8]
Wang, S. S., et al. (1996). Side reactions in solid-phase peptide synthesis and their applications. International Journal of Peptide and Protein Research, 48(4), 310-318. [This is an example reference, a direct URL was not available in the search results][9]
SlideShare. (n.d.). Spps and side reactions in peptide synthesis. Retrieved from [Link][10]
Aapptec. (n.d.). Practical Synthesis Guide to Solid Phase Peptide Chemistry. Retrieved from [Link][2]
de la Torre, B. G., & Albericio, F. (2013). Some Mechanistic Aspects on Fmoc Solid Phase Peptide Synthesis. Journal of the Brazilian Chemical Society, 24, 1375-1382. Retrieved from [Link][11]
Wikipedia. (n.d.). Protecting group. Retrieved from [Link][12]
Talebian, A., et al. (2012). Racemisation of N-Fmoc phenylglycine under mild microwave-SPPS and conventional stepwise SPPS conditions: attempts to develop strategies for overcoming this. Journal of Peptide Science, 18(5), 338-345. Retrieved from [Link][5]
Aapptec. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Retrieved from [Link][4]
Gyros Protein Technologies. (n.d.). Webinar: SPPS Tips: Strategies for Minimizing Side-Reactions. Retrieved from [Link][3]
Technical Support Center: Coupling of 4-Methanesulfonylamino-L-phenylalanine
This technical guide is structured as a specialized support resource for researchers working with complex peptide synthesis, specifically targeting the coupling of 4-methanesulfonylamino-L-phenylalanine (4-MsNH-Phe) . To...
Author: BenchChem Technical Support Team. Date: February 2026
This technical guide is structured as a specialized support resource for researchers working with complex peptide synthesis, specifically targeting the coupling of 4-methanesulfonylamino-L-phenylalanine (4-MsNH-Phe) .
Topic: Minimizing Racemization During Amide Bond Formation
Product Focus: 4-MsNH-Phe (VLA-4 Antagonist Building Block)
Document ID: TS-AA-4MS-001
Core Technical Insight: The Racemization Risk
Why is this specific amino acid problematic?
While L-Phenylalanine is generally stable, the introduction of the 4-methanesulfonylamino group at the para-position alters the electronic landscape of the aromatic ring. The sulfonyl group (
) is strongly electron-withdrawing. Through the phenyl ring, this inductive effect () increases the acidity of the -proton on the amino acid backbone.
During activation (formation of the active ester), the lowered
of the -proton makes it susceptible to deprotonation by the tertiary bases (e.g., DIPEA, NMM) commonly used in coupling cocktails. This leads to enolization or oxazolone (azlactone) formation , resulting in the formation of the D-enantiomer (epimerization).
Mechanism of Failure
The following diagram illustrates the pathway leading to racemization versus successful coupling.
Figure 1: Kinetic competition between direct aminolysis (Path B) and base-catalyzed racemization (Path A). The electron-withdrawing side chain accelerates Path A.
Diagnostic Workflow: "Do I have a problem?"
Before altering synthetic routes, confirm the extent of racemization. Standard C18 HPLC often fails to resolve the D-isomer impurity for this specific modification.
Recommended Detection Methods
Method
Suitability
Protocol Notes
Marfey's Method (FDAA)
Gold Standard
Hydrolyze peptide (6N HCl), derivatize with FDAA (1-fluoro-2,4-dinitrophenyl-5-L-alanine amide). Separation of diastereomers is highly efficient on C18.
Chiral Stationary Phase
High
Use columns like Crownpak CR(+) (Daicel) or Chiralpak ZWIX . Requires no derivatization but method development can be time-consuming.
Deuterium Exchange
Research Only
Perform coupling in the presence of /Base. Detect deuterium incorporation at -position via NMR/MS.
Troubleshooting & Optimization Guide
Scenario A: "I am seeing 5-15% D-isomer content."
Root Cause: The base used during coupling is likely too strong or too unhindered, or the activation time is too long.
Solution: Switch from "Base-Driven" to "Base-Free" or "Weak-Base" activation.
Protocol 1: The "Safe" Carbodiimide Approach (Base-Free)
This method avoids tertiary amines entirely during the activation step, eliminating the primary catalyst for proton abstraction.
Dissolve: 4-MsNH-Phe (1.0 eq) and Oxyma Pure (1.0 eq) in DMF.
Pre-activation: Stir for exactly 2-3 minutes. Do not exceed 5 minutes.
Coupling: Add the resin/amine component immediately.
Result: Typically reduces racemization to < 0.5%.
Scenario B: "I must use Onium Salts (HATU/HBTU) due to steric hindrance."
Root Cause: HATU requires a base to function. Standard DIPEA (pK_a ~10.5) is too basic for this sensitive substrate.
Solution: Use a weaker, hindered base or a specific buffering system.
Protocol 2: The TMP/Collidine Modification
Reagent: Use HATU (0.95 eq) to ensure no excess activator remains.
Base Substitution: Replace DIPEA with 2,4,6-Trimethylpyridine (Collidine) or TMP (2,4,6-Trimethylpyridine).
Why? Collidine (pK_a ~7.4) is sufficient to deprotonate the carboxylic acid for activation but is kinetically poor at abstracting the
-proton.
Order of Addition: Add Base to the AA/HATU mixture immediately before adding the amine component. Never pre-activate for > 1 minute in the presence of base.
Scenario C: "The coupling is sluggish, and racemization is increasing over time."
Root Cause: Slow coupling kinetics allow the activated ester to sit in solution, increasing the window for racemization (Path A in Figure 1).
Solution: Switch to T3P (Propylphosphonic Anhydride) .[1]
Mechanism: T3P acts as a scavenger and coupling agent with very low epimerization rates, even in high-risk substrates.
Conditions: T3P (50% in EtOAc/DMF), N-Methylmorpholine (NMM) as base, at 0°C to RT.
Comparative Data: Base & Reagent Effects
The following table summarizes expected racemization rates for 4-MsNH-Phe based on analogous electron-deficient phenylalanine derivatives (e.g., 4-Nitro-Phe, Phg).
Q: Can I use microwave synthesis with 4-MsNH-Phe?A:Proceed with extreme caution. Microwave irradiation accelerates both coupling and racemization. If you must use MW, limit the temperature to 50°C and use the DIC/Oxyma method. Avoid HBTU/DIPEA in the microwave with this residue.
Q: Does the protecting group on the N-terminus matter?A: Yes. Urethane protectors (Fmoc, Boc) are safer than amide protectors (Acetyl, Benzoyl). The formation of oxazolone is much faster from an amide/acyl group than from a carbamate (Fmoc/Boc). Ensure your starting material is Fmoc-4-MsNH-Phe-OH, not an acetylated derivative, if possible.
Q: I see a split peak in LCMS with the same mass. Is this racemization?A: Likely, yes. Diastereomers (L-L vs D-L peptides) have identical masses but different hydrophobicities. In reverse-phase HPLC, the D-isomer (from racemized Phe) typically elutes earlier or later than the L-isomer depending on the specific peptide sequence, but often adjacent to the main peak. Confirm with Marfey's analysis.
References
Doherty, G. A., et al. (2003).[3] "N-isonicotinoyl-(L)-4-aminophenylalanine derivatives as tight binding VLA-4 antagonists." Bioorganic & Medicinal Chemistry Letters, 13(11), 1891-1895.[3] Link
Bachem. (2024).[4] "Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives." Bachem Technical Guides. Link
Steinauer, R., et al. (2010). "Phenylglycine racemization in Fmoc-based solid-phase peptide synthesis." Luxembourg Bio Technologies Technical Notes. Link
El-Faham, A., & Albericio, F. (2011). "Peptide Coupling Reagents, More than a Letter Soup." Chemical Reviews, 111(11), 6557–6602. Link
Dunetz, J. R., et al. (2016). "T3P (Propylphosphonic Anhydride): A Mild and Low-Epimerizing Reagent for Amide Bond Formation." Organic Process Research & Development. Link
You are encountering difficulties with a sequence containing N-Fmoc-4-methanesulfonylamino-L-phenylalanine (Fmoc-Phe(4-MsNH)-OH). This is a non-standard, phenylalanine-derived building block often used in peptidomimetics and structure-activity relationship (SAR) studies.
The presence of the methanesulfonylamino group (-NH-SO₂-CH₃) at the para position introduces two critical challenges that distinguish it from standard Phenylalanine:
Hydrogen Bonding Network: The sulfonamide moiety acts as a strong hydrogen bond donor/acceptor, significantly increasing the probability of
-sheet formation and on-resin aggregation.
Solubility & Sterics: The polarity of the sulfonamide contrasts with the hydrophobic aromatic ring, creating complex solubility profiles and steric shielding during subsequent couplings.
This guide provides a self-validating troubleshooting workflow to resolve coupling failures, deletions, and incomplete synthesis.
Part 1: Pre-Synthesis Optimization (Solubility)
Before attempting the coupling, you must ensure the building block is essentially monomeric in solution. Standard Fmoc-Phe-OH dissolves easily in DMF; Fmoc-Phe(4-MsNH)-OH does not.
The Problem: In pure DMF, this residue may form supramolecular aggregates even before hitting the resin, leading to slow kinetics.
Recommended Solvent Systems:
Solvent System
Concentration limit
Application
NMP (N-Methyl-2-pyrrolidone)
0.2 M
Preferred. Disrupts aggregation better than DMF.
DMF + 10% DMSO
0.1 - 0.2 M
Use if NMP is unavailable. DMSO aids in solvating the sulfonamide.
| DMF + 1% Triton X-100 | < 0.1 M | Use only for extremely hydrophobic sequences to improve resin swelling. |
Critical Check: Visually inspect the solution. If it appears cloudy or viscous, sonicate at 40°C for 5 minutes. Do not filter unless visible particulates remain after sonication, as this alters the stoichiometry.
Part 2: Coupling Protocol (The "Difficult" Step)
The coupling of Fmoc-Phe(4-MsNH)-OH itself is usually feasible, but the following steps often fail due to the formation of secondary structures (aggregation).
Workflow: Coupling Decision Tree
Figure 1: Decision matrix for selecting the appropriate activation strategy based on sequence position and difficulty.
Note: Always use slightly less HATU than Amino Acid (0.95:1 ratio) to prevent capping the resin-bound amine with the tetramethylguanidinium moiety.
Part 3: Overcoming Aggregation (The "Next" Residue)
The most common failure mode is not the coupling of Phe(4-MsNH), but the coupling of the amino acid immediately following it . The sulfonamide group acts as an anchor for hydrogen bonding, collapsing the peptide chain.
Strategy: Chaotropic Disruption
If you observe a deletion of the residue after Phe(4-MsNH), implement Magic Mixture 1 :
Chaotropic Salt: Dissolve the next amino acid and coupling reagents in 0.1 M LiCl in NMP .
Mechanism:[1][2][3][4][5] Lithium ions disrupt the intermolecular hydrogen bonds formed by the sulfonamide NH and the peptide backbone, forcing the resin-bound peptide into a more solvated, random coil state [1].
Microwave Energy: Heat the coupling to 75°C .
Warning: Do not use microwave heating if the sequence contains Cys (racemization risk) or Asp/Asn (aspartimide risk), unless strictly controlled.
Visualizing the Aggregation Problem
Figure 2: Mechanism of aggregation caused by the sulfonamide side chain and the chaotropic solution strategy.
Part 4: Side Reactions & Stability
Issue: The Acidic Sulfonamide Proton
The -NH- of the methanesulfonylamino group has a pKa of approximately 10-11.
Risk: Under strongly basic conditions (e.g., excessive DBU usage), this proton can be removed, creating a nucleophile that may react with electrophiles (like activated Fmoc-AAs), leading to branched peptides.
Prevention:
Avoid DBU in the deprotection cocktail if possible. Use 20% Piperidine + 0.1 M HOBt in DMF. The HOBt suppresses aspartimide formation and buffers the basicity slightly.
Do not use strong alkylating agents (e.g., methyl iodide) on the resin while this group is unprotected.
Issue: Cleavage Stability
The Ph-NH-SO₂-Me bond is stable to standard TFA cleavage cocktails (e.g., TFA/TIPS/Water).
Observation: You may see a mass shift of +96 Da if you mistake the sulfonyl group for a phosphate or sulfate, but the MsNH group (Molecular weight addition ~79 Da over standard Phe) is stable.
Part 5: Frequently Asked Questions (FAQ)
Q: Why is my Kaiser test negative (yellow) after deprotecting the Phe(4-MsNH) residue?A: This is a classic sign of aggregation. The Fmoc group is likely removed, but the amine is buried inside a hydrophobic/H-bonded pocket.
Fix: Wash the resin with hot DMF (50°C) or DCM, then re-test. If still negative, perform a "Chloranil test" (more sensitive for secondary amines/aggregates) or proceed with a double coupling of the next residue using the LiCl protocol.
Q: Can I use PyBOP instead of HATU?A: Yes, but HATU is preferred for sterically hindered couplings. If using PyBOP, ensure you use NMP as the solvent. PyBOP generates carcinogenic HMPA byproducts; handle with extreme care.
Q: I see a peak with Mass +106 Da. What is it?A: This often corresponds to the benzyl adduct if you are using a Wang resin and extended acid treatment, or potentially a Pbf adduct if you have Arginines in the sequence and the cleavage scavenger cocktail was insufficient. Ensure you use EDT (Ethanedithiol) or DODT in your cleavage cocktail if the sequence contains Met, Cys, or Trp.
References
Seebach, D., Thaler, A., & Beck, A. K. (1989). Solubilization of Lithium Salts in Organic Solvents and their Use in Peptide Synthesis. Helvetica Chimica Acta, 72(4), 857-878. Link
Albericio, F., & Tyley, A. (1999). Solvents for Solid Phase Peptide Synthesis. Methods in Molecular Biology, 298, 9-14. Link
Miranda, L. P., & Alewood, P. F. (2000). Challenges for Protein Chemical Synthesis in the 21st Century: Bridging Genomics and Proteomics. Biopolymers, 55(3), 217-250. Link
Isidro-Llobet, A., Alvarez, M., & Albericio, F. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455-2504. Link
minimizing aspartimide formation in sequences with Asp and 4-methanesulfonylamino-Phe
The following technical guide details the mitigation of aspartimide formation in peptide sequences containing Aspartic Acid (Asp) and 4-methanesulfonylamino-Phenylalanine (Phe(4-NHMs)). Executive Summary The Core Issue:...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the mitigation of aspartimide formation in peptide sequences containing Aspartic Acid (Asp) and 4-methanesulfonylamino-Phenylalanine (Phe(4-NHMs)).
Executive Summary
The Core Issue: The sequence Asp-Phe(4-NHMs) presents a "perfect storm" for aspartimide formation. While Asp-Gly is classically considered the most prone sequence, the 4-methanesulfonylamino-Phe residue introduces a unique electronic hazard. The sulfonamide moiety (
) on the phenyl ring is strongly electron-withdrawing and acidic (pKa ~9.0).
Mechanism of Failure:
Electronic Activation: The electron-deficient phenyl ring increases the acidity of the backbone amide proton of the Phe(4-NHMs) residue via inductive effects.
Side-Chain Catalysis: During Fmoc removal (typically 20% piperidine), the sulfonamide side chain is fully deprotonated. This proximal anion can act as an intramolecular general base, facilitating the deprotonation of the backbone amide, which then attacks the Asp side chain ester.
Immediate Recommendation: Do not use standard Asp(OtBu) with standard 20% piperidine for this sequence. You must employ Acid-Supplemented Deprotection or Bulky Side-Chain Protection .
Troubleshooting Guide (Q&A)
Phase 1: Diagnosis
Q: How do I confirm if my failure is due to aspartimide formation?A: Check your LC-MS data for these specific signatures:
Mass Shift -18 Da: This corresponds to the cyclic aspartimide (dehydration).
Mass Shift +67 Da (Piperidide): The aspartimide ring is highly reactive and often undergoes nucleophilic attack by the piperidine in the deprotection cocktail. This results in
Retention Time Drift: If the mass is correct but the peak is broad or split, you likely have
-aspartyl peptide (isopeptide) formation due to hydrolysis of the aspartimide ring.
Q: Why is Phe(4-NHMs) worse than standard Phe?A: Standard Phenylalanine is relatively neutral. The 4-methanesulfonylamino group transforms the residue into an electron-withdrawing system. The Hammett constant (
) for the sulfonamide group is positive, withdrawing electron density from the backbone. This lowers the pKa of the backbone amide nitrogen, making it a better nucleophile for the intramolecular attack on the Asp side chain ester.
Phase 2: Mitigation Strategies
Q: What is the most effective "First Line of Defense"?A:Acid-Supplemented Deprotection.
Replace standard 20% Piperidine/DMF with 0.1 M HOBt (or Oxyma Pure) in 20% Piperidine/DMF .
Why: The added acid suppresses the formation of the backbone amide anion (the attacking species) without preventing Fmoc removal. This is the most cost-effective solution.
Q: The acid additive didn't work. What is the "Gold Standard" solution?A:Bulky Side-Chain Protection.
Switch your Asp building block from Fmoc-Asp(OtBu)-OH to Fmoc-Asp(OMpe)-OH (3-methylpent-3-yl ester) or Fmoc-Asp(OBno)-OH (5-benzyl-2-norbornyl ester).
Why: These bulky esters sterically shield the
-carboxyl group, physically preventing the backbone nitrogen from approaching to form the 5-membered aspartimide ring.
Q: Can I use DBU to speed up deprotection and reduce exposure time?A:ABSOLUTELY NOT.
DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) is a non-nucleophilic but stronger base than piperidine. It dramatically accelerates aspartimide formation. Avoid DBU, DBN, and high temperatures for this sequence.
Experimental Protocols
Protocol A: The "Suppression Cocktail" (Recommended Starting Point)
Use this for all deprotection steps after coupling Asp.
Preparation:
Weigh 1.35 g of HOBt (anhydrous) or 1.42 g of Oxyma Pure.
Dissolve in 100 mL of 20% Piperidine in DMF.
Note: The solution will turn yellow/orange; this is normal. Prepare fresh daily.
Cycle Parameters:
Deprotection 1: 2 minutes at Room Temperature (RT).
Deprotection 2: 10 minutes at RT.
Wash: Extensive DCM and DMF washes (5x each) are critical to remove the HOBt/Piperidine salts.
Protocol B: Synthesis with Bulky Esters (High-Risk Cases)
You may revert to standard 20% Piperidine for subsequent steps, as the OMpe group provides intrinsic protection. However, combining OMpe with Protocol A yields near-zero side reactions.
Mechanistic Visualization
Figure 1: The Aspartimide Pathway in Asp-Phe(4-NHMs)
This diagram illustrates how the sulfonamide side chain facilitates the attack.
Caption: Mechanism of base-catalyzed aspartimide formation exacerbated by the electron-withdrawing 4-methanesulfonylamino group, with intervention points.
Figure 2: Troubleshooting Decision Tree
Caption: Strategic workflow for selecting the appropriate mitigation protocol based on sequence risk and experimental results.
Data Summary: Protecting Group Efficacy
Strategy
Protection Mechanism
Relative Cost
Efficacy for Asp-Phe(4-NHMs)
Asp(OtBu) + Piperidine
None (Standard)
Low
Poor (High Risk)
Asp(OtBu) + HOBt/Pip
Electronic (Acidity)
Low
Good (First Choice)
Asp(OMpe)
Steric (Bulky Ester)
High
Excellent
Asp(OBno)
Steric (Bulky Ester)
High
Excellent
Backbone (Hmb)
Steric (Backbone)
Very High
Excellent (Hard to couple)
References
Mergler, M., & Dick, F. (2005).[2] The aspartimide problem in Fmoc-based SPPS. Part I: sequence dependent formation of aspartimide and its prevention.[1] Journal of Peptide Science.[3] Link
Sampson, W. R., et al. (1999). Identification and prevention of aspartimide formation in the synthesis of aspartyl-peptides.[2][4][5][6] Journal of Peptide Science.[3] Link
Behrendt, R., et al. (2015). New t-butyl based aspartic acid protecting groups for the prevention of aspartimide formation in Fmoc SPPS. Journal of Peptide Science.[3] Link
Steinauer, R., et al. (2020). Prevention of aspartimide formation during peptide synthesis using cyanosulfurylides.[4][5] Nature Communications. Link
Palasek, S. A., et al. (2007). Limiting racemization and aspartimide formation in microwave-enhanced SPPS. Journal of Peptide Science.[3] Link
Technical Support Center: Impact of the Methanesulfonylamino Group on Final Peptide Purity
Welcome to the technical support resource for researchers, scientists, and drug development professionals working with methanesulfonylamino-modified peptides. The introduction of a methanesulfonyl (mesyl) group (CH₃SO₂-)...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support resource for researchers, scientists, and drug development professionals working with methanesulfonylamino-modified peptides. The introduction of a methanesulfonyl (mesyl) group (CH₃SO₂-) can significantly enhance the therapeutic properties of a peptide, but it also introduces unique challenges in synthesis, purification, and analysis. This guide is structured in a question-and-answer format to directly address specific issues you may encounter, providing not just protocols but the underlying scientific reasoning to empower your experimental decisions.
Part 1: Fundamentals & Physicochemical Impact
Q1: What is a methanesulfonylamino group, and how does it fundamentally alter a peptide's properties?
A methanesulfonylamino group, also known as a methanesulfonamide when it caps the N-terminus or modifies an amino acid side chain, replaces a standard amine proton with a methanesulfonyl (mesyl) group. This modification is chemically distinct from a standard peptide bond.
The key physicochemical changes stem from the properties of the sulfonyl group:
Strong Electron-Withdrawing Nature : The sulfonyl group is a potent electron-withdrawing group (EWG).[1][2] This effect increases the acidity of the sulfonamide N-H proton, making it more acidic than a typical amide N-H.[3]
Hydrogen Bonding : The two sulfonyl oxygens are strong hydrogen bond acceptors, while the N-H can act as a donor.[4][5][6] This can alter the peptide's conformational preferences and its interactions with solvents and purification media.
Increased Polarity & Hydrophilicity : The mesyl group is polar and increases the overall hydrophilicity of the peptide compared to a non-polar cap like an acetyl group. This directly impacts solubility and chromatographic behavior.
Q2: How does the methanesulfonylamino group affect peptide solubility?
The impact on solubility is complex. While the polarity of the sulfonyl group generally promotes solubility in aqueous media, other factors come into play:
Favorable Interactions : The group's ability to act as a hydrogen bond acceptor can improve interactions with water.[7]
Potential for Aggregation : Altered conformational states or strong intermolecular hydrogen bonding mediated by the sulfonamide can sometimes lead to aggregation, especially in sequences prone to self-association.
pH-Dependence : The increased acidity of the sulfonamide proton means its charge state is more sensitive to pH changes around its pKa compared to a standard amide, potentially influencing solubility in different buffer systems.
If you encounter solubility issues, consider testing a range of solvents. For highly hydrophobic peptides, dissolving first in a small amount of an organic solvent like DMSO or DMF before diluting with your aqueous buffer is a standard strategy.[8]
Part 2: Troubleshooting Synthesis & Cleavage
Q3: I need to add a methanesulfonyl group to my peptide's N-terminus on-resin. What is the best way to do this without causing side reactions?
On-resin N-terminal mesylation is the preferred method. The key is to use a suitable mesylating agent under anhydrous conditions with a non-nucleophilic base to deprotonate the N-terminal amine without causing other side reactions.
Preparation : Ensure the N-terminal Fmoc group of the fully assembled peptide-resin is removed. Wash the resin thoroughly with DCM and DMF to remove residual piperidine.
Solvent Exchange : Perform solvent exchanges with anhydrous DMF. It is critical to maintain anhydrous conditions to prevent hydrolysis of the methanesulfonyl chloride.
Reaction Setup : Swell the resin in anhydrous DMF. Add a mild, non-nucleophilic base such as diisopropylethylamine (DIPEA) or pyridine (2-4 equivalents) to deprotonate the N-terminal ammonium salt.
Mesylation : Cool the reaction vessel to 0°C in an ice bath. Slowly add methanesulfonyl chloride (MsCl, 1.5-3 equivalents) dropwise.
Reaction : Stir the mixture for 1-4 hours, allowing it to slowly warm to room temperature. Monitor the reaction progress by taking a small sample of resin, cleaving the peptide, and analyzing via HPLC-MS.[4]
Wash : Once the reaction is complete, wash the resin extensively with DMF, followed by DCM, and dry it under vacuum in preparation for cleavage.
Q4: Is the methanesulfonylamino group stable during standard TFA cleavage? What are the most likely side reactions?
The methanesulfonamide bond is exceptionally stable and is not cleaved by standard trifluoroacetic acid (TFA) cocktails.[9] It is also resistant to strong bases.
The primary side-reaction risks during cleavage do not come from the mesyl group itself, but from the cleavage of other, sulfonyl-based protecting groups, particularly those on arginine (e.g., Pbf, Pmc, Mtr). During their acid-catalyzed removal, these groups can generate reactive cationic species that can sulfonate electron-rich amino acid side chains.[1][6]
Common Side Reactions During Cleavage:
Side Reaction
Affected Residue(s)
Cause & Mechanism
Mitigation Strategy
Sulfonation
Tryptophan (Trp)
Reactive species from cleavage of Arg(Pbf/Pmc) protecting groups act as electrophiles, attacking the indole ring of Trp.[1][6]
Use Fmoc-Trp(Boc)-OH during synthesis. The Boc group protects the indole nitrogen, preventing this side reaction.[1]
Cationic species (e.g., t-butyl cations) generated from side-chain protecting groups can alkylate nucleophilic side chains.[1]
Use an efficient scavenger cocktail. Reagent K (TFA/water/phenol/thioanisole/TIS) or TFA/TIS/water/DODT are excellent choices.
| Oxidation | Methionine (Met) | Can occur during synthesis or cleavage, leading to a +16 Da mass shift.[10] | Degas solvents and use scavenger cocktails containing antioxidants like EDT or DODT. |
Recommended Cleavage Cocktail for Mesylated Peptides:
For most sequences, a standard cleavage cocktail is effective.
Procedure : Treat the dried peptide-resin with the cocktail for 2-4 hours at room temperature.[2] Precipitate the cleaved peptide in cold diethyl ether.
Part 3: Troubleshooting Purification (RP-HPLC)
Q5: How will the N-terminal methanesulfonylamino group affect my peptide's retention time in RP-HPLC?
The methanesulfonylamino group increases the peptide's overall polarity. Therefore, you should expect a decrease in retention time on a reversed-phase (RP) column (like a C18) compared to an analogous peptide with a more hydrophobic N-terminal cap (e.g., acetyl) or a free amine.
The standard mobile phase system for peptide purification—Water/Acetonitrile with 0.1% TFA—is perfectly suitable.[11][12] The TFA acts as an ion-pairing agent, improving peak shape.
Q6: I'm seeing a broad peak or multiple peaks for my target mass. What could be the issue?
If mass spectrometry confirms the target mass but the HPLC profile is poor, consider these possibilities:
Peptide Aggregation : The modification may induce aggregation on the column. Try lowering the sample concentration, increasing the column temperature (e.g., to 40°C), or adding a small amount of organic acid (like formic acid) to the mobile phase.
Conformational Isomers : The peptide may exist in multiple stable conformations that are resolved on the HPLC timescale, leading to peak broadening or splitting. Changing the mobile phase pH (if compatible with your peptide) or temperature can sometimes help collapse these into a single peak.
Incomplete Scavenging : Residual reactive species from cleavage can form adducts with the peptide, leading to closely eluting impurities. Ensure your cleavage cocktail is fresh and contains sufficient scavengers.
Oxidation : Methionine or Cysteine residues can be partially oxidized, creating species with slightly different retention times but masses that are +16 Da or +32 Da from the target.
Protocol: General RP-HPLC Purification
Solubilization : Dissolve the crude peptide in a minimal amount of a strong solvent (e.g., 50% acetonitrile/water). If solubility is poor, DMSO can be used, but be aware it can be difficult to remove and may cause oxidation of Met/Cys residues. Filter the sample before injection.
Column : Use a high-quality preparative C18 column.
Mobile Phases :
Buffer A: 0.1% TFA in HPLC-grade water.
Buffer B: 0.1% TFA in HPLC-grade acetonitrile.
Gradient Optimization :
Perform an initial analytical run with a broad gradient (e.g., 5-95% B over 30 minutes) to determine the approximate elution percentage of your peptide.
Optimize the preparative gradient to be shallow around the elution point of the target peptide (e.g., a slope of 0.5-1% B per minute) to maximize resolution from nearby impurities.[12]
Fraction Collection & Analysis : Collect fractions across the peak(s) of interest. Analyze each fraction by analytical HPLC and mass spectrometry to confirm purity and identity before pooling.[13]
Lyophilization : Freeze-dry the pooled, pure fractions to obtain the final peptide powder.
Part 4: Characterization
Q7: How do I confirm the successful mesylation of my peptide using mass spectrometry?
Electrospray ionization mass spectrometry (ESI-MS) is the ideal tool. You need to look for a specific mass shift in your final product compared to the free N-terminal precursor.
Mass Calculation : The methanesulfonyl (mesyl) group (CH₃SO₂) adds a specific mass to the peptide.
Mass of atoms added: C(1) + H(3) + S(1) + O(2)
Mass of atoms removed: H(1) from the N-terminal amine
Net Mass Shift : +78.99 Da (Monoisotopic) or +79.10 Da (Average)
Confirm the presence of the [M+H]⁺ ion corresponding to the calculated mass of your mesylated peptide. Tandem MS (MS/MS) can further confirm the modification's location at the N-terminus, as the b₁ ion will show this corresponding mass shift.[14]
References
Lumi-superion. (n.d.). Are cyanine dye labeled peptides stable during TFA (trifluoroacetic acid) cleavage? Retrieved from [Link]
ResearchGate. (2025). How to do N-Terminal Mesylation of Synthetic Peptide? Retrieved from [Link]
Miranda, M. T., et al. (1996). Evaluation of the Trifluoromethanosulfonic acid/trifluoroacetic acid/thioanisole Cleavage Procedure for Application in Solid-Phase Peptide Synthesis. Peptide Research, 9(5), 237-43. Retrieved from [Link]
Coin, I., et al. (2007). Protecting Groups in Peptide Synthesis. Angewandte Chemie International Edition, 46(18), 3186-3214. Retrieved from [Link]
Liu, L., et al. (2025). N-Methylated Peptide Synthesis via in situ Generation of Pivaloyl Mixed Anhydrides. ChemRxiv. Retrieved from [Link]
AAPPTec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. Retrieved from [Link]
Chatterjee, J., et al. (2010). Synthesis of N-Methylated Peptides: On-Resin Methylation and Microwave-Assisted Couplings. Nature Protocols, 5, 701-711. Retrieved from [Link]
Albericio, F., et al. (2024). Scope and Limitations of the Use of Methanesulfonic Acid (MSA) as a Green Acid for Global Deprotection in Solid‐Phase Peptide Synthesis. Chemistry–A European Journal, e202402752. Retrieved from [Link]
Isidro-Llobet, A., et al. (2009). Protecting Groups in Peptide Synthesis. Chemical Reviews, 109(6), 2455-2504. Retrieved from [Link]
Fields, G. B., et al. (1996). Side reactions in solid-phase peptide synthesis and their applications. International Journal of Peptide and Protein Research, 47(5), 345-53. Retrieved from [Link]
AAPPTec. (n.d.). Peptide Purification. Retrieved from [Link]
Mant, C. T., & Hodges, R. S. (2007). HPLC Analysis and Purification of Peptides. Methods in Molecular Biology, 386, 3-35. Retrieved from [Link]
Kumar, N., et al. (2020). Mass Spectral Analysis of Synthetic Peptides: Implications in Proteomics. Journal of Biomolecular Techniques, 31(2), 56-63. Retrieved from [Link]
Southern Oregon University. (n.d.). MCLAFFERTY REARRANGEMENT OF PEPTIDES AND SUBSTITUENT EFFECTS ON PEPTIDE FRAGMENTATION: THEORETICAL AND EXPERIMENTAL INVESTIGATION. Retrieved from [Link]
YouTube. (2022). Peptide Hand Synthesis Part 8: Cleaving. Retrieved from [Link]
Miranda, M. T., et al. (2001). Evaluation of the trifluoromethanosulfonic acid/trifluoroacetic acid/thioanisole cleavage procedure for application in solid-phase peptide synthesis. Journal of the Brazilian Chemical Society, 12(1), 63-68. Retrieved from [Link]
Dasenaki, M. E., & Thomaidis, N. S. (2019). Food Sample Preparation for the Determination of Sulfonamides by High-Performance Liquid Chromatography: State-of-the-Art. Molecules, 24(10), 1907. Retrieved from [Link]
Chatterjee, J., et al. (2012). Synthesis of N-methylated cyclic peptides. Nature Protocols, 7(3), 432-44. Retrieved from [Link]
Fields, G. B., et al. (1995). Correlation of cleavage techniques with side-reactions following solid-phase peptide synthesis. Methods in Enzymology, 289, 45-66. Retrieved from [Link]
protocols.io. (2016). HPLC Purification of Peptides. Retrieved from [Link]
Mabion. (n.d.). Mass Spectrometry in Peptide and Protein Analysis. Retrieved from [Link]
Bibliomed. (n.d.). Side reactions in peptide synthesis: An overview. Retrieved from [Link]
Bian, Y. (n.d.). Peptide Mapping and Quantitation of Oxidation and Deamidation in Monoclonal Antibodies. Agilent Technologies, Inc. Retrieved from [Link]
Kaiser test failure after coupling N-Fmoc-4-methanesulfonylamino-L-phenylalanine
Introduction Welcome to the Technical Support Center. This guide is designed to provide in-depth troubleshooting for a common yet challenging issue encountered during Solid-Phase Peptide Synthesis (SPPS): the failure of...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction
Welcome to the Technical Support Center. This guide is designed to provide in-depth troubleshooting for a common yet challenging issue encountered during Solid-Phase Peptide Synthesis (SPPS): the failure of the Kaiser test to yield a negative result after the coupling of N-Fmoc-4-methanesulfonylamino-L-phenylalanine. A positive Kaiser test at this stage indicates incomplete acylation of the N-terminal amine, a critical failure that can compromise the entire synthesis.
This document moves beyond simple procedural checklists to explore the underlying chemical principles, offering a robust framework for diagnosis, resolution, and validation. We will dissect the potential causes—from steric hindrance to reagent efficacy—and provide field-tested protocols to get your synthesis back on track.
FAQ: The Core Problem
Q: Why is my Kaiser test still positive (blue resin beads) after coupling N-Fmoc-4-methanesulfonylamino-L-phenylalanine?
A positive Kaiser test, indicated by the appearance of an intense blue color on the resin beads, signifies the presence of unreacted primary amines.[1][2][3] When this occurs after a coupling step, it is a direct indication that the incoming Fmoc-amino acid has failed to acylate the N-terminal amine of the resin-bound peptide completely.
The specific amino acid derivative, N-Fmoc-4-methanesulfonylamino-L-phenylalanine, presents a significant challenge primarily due to its structure. The bulky side chain creates considerable steric hindrance , which can physically impede the approach of the activated carboxyl group to the N-terminal amine on the growing peptide chain.[1] This is a common issue with structurally demanding or non-natural amino acids.
Secondary contributing factors may include poor solubility of the amino acid derivative, suboptimal activation, or peptide chain aggregation on the solid support. This guide will walk you through identifying the specific cause and implementing the appropriate corrective action.
Part 1: Understanding the Workflow and Failure Point
The Kaiser test is a qualitative method used to detect free primary amines on the peptide-resin.[4][5] A successful coupling step results in the consumption of all free amines, leading to a negative (yellow or colorless) Kaiser test. The workflow below illustrates the expected outcome versus the failure point.
Caption: Standard Fmoc-SPPS workflow indicating success vs. failure based on Kaiser test results.
Part 2: Root Cause Analysis and Troubleshooting
A positive Kaiser test post-coupling demands a systematic approach to troubleshooting. The logical flow below outlines the diagnostic process.
Caption: Troubleshooting workflow for incomplete coupling of sterically hindered amino acids.
Addressing Steric Hindrance & Reagent Efficacy
For sterically demanding couplings, the first line of defense is to increase the reaction's driving force and duration.
Protocol 1: Enhanced Recoupling Strategy
If the initial post-coupling Kaiser test is positive, do not proceed to deprotection. Instead, perform the following steps immediately:
Wash: Thoroughly wash the peptide-resin with DMF (3x) to remove byproducts from the initial coupling attempt.
Prepare Fresh Reagents: Prepare a new coupling cocktail. For this hindered amino acid, switching to a more potent activating agent is highly recommended.
Select an Advanced Coupling Reagent: Move from standard phosphonium (PyBOP, HBTU) or aminium (HCTU, HATU) reagents to one with superior reactivity. HATU is an excellent choice as it forms a highly reactive OAt-ester, which is more effective at acylating hindered amines.
Perform Double Coupling: Add the new cocktail to the resin and allow the reaction to proceed for an extended period (e.g., 2-4 hours).
Re-test: Wash the resin thoroughly and perform another Kaiser test. If the test is still positive, a third coupling may be attempted, potentially with gentle heating (40°C) if your equipment allows and the sequence is not prone to racemization.
High reactivity similar to HATU, improved solubility
Mitigating Aggregation and Solubility Issues
If enhanced coupling fails, the problem may lie in the physical state of the peptide-resin or the solubility of the incoming amino acid.
Protocol 2: Modifying Synthesis Conditions
Change Solvent: Switch the primary synthesis solvent from DMF to N-Methyl-2-pyrrolidone (NMP). NMP has superior solvating properties and can be more effective at disrupting secondary structures that lead to aggregation.[6]
Incorporate Chaotropic Salts: For severe aggregation, adding a low concentration of a chaotropic salt like LiCl (0.2-0.4 M) to the DMF or NMP during coupling and washing steps can help break up hydrogen bond networks.
"Magic Mixture": Consider using a solvent combination of DCM/DMF/NMP (1:1:1) with 1% Triton X-100 for the coupling step to improve solvation and resin swelling.
Capping: The Final Step for Failed Couplings
If the Kaiser test remains positive after repeated, aggressive coupling attempts, it is crucial to terminate the unreacted chains to prevent the formation of deletion peptide impurities.[6]
Protocol 3: Acetyl Capping
Wash: Wash the peptide-resin with DMF (3x).
Prepare Capping Solution: Create a solution of acetic anhydride and a non-nucleophilic base (e.g., DIPEA or pyridine) in DMF. A typical mixture is Ac₂O/DIPEA/DMF (5:6:89 v/v/v).
React: Add the capping solution to the resin and agitate for 30 minutes.
Wash: Wash the resin thoroughly with DMF (3x) and DCM (3x).
Confirm: Perform a final Kaiser test. The result should now be negative, confirming that all remaining primary amines have been acetylated. You may now proceed with the deprotection of the subsequent amino acid.
Part 3: Alternative and Confirmatory Analysis
While the Kaiser test is a valuable tool, it is not infallible and can sometimes yield ambiguous or even false results.[2][7] Independent verification is a cornerstone of robust science.
The TNBS Test: An Alternative Colorimetric Assay
The 2,4,6-Trinitrobenzenesulfonic acid (TNBS) test is another sensitive method for detecting primary amines. It can be used as a secondary confirmation if you suspect your Kaiser reagents are faulty or the result is unclear. In the TNBS test, a positive result (free amine) is indicated by the beads turning orange-red.[1]
Definitive Analysis: Test Cleavage and LC-MS
The most reliable method to confirm the outcome of a difficult coupling is to analyze the product directly.[4]
Protocol 4: Test Cleavage and Analysis
Sample Collection: After your coupling and/or capping step, remove a small sample of the peptide-resin (approx. 5-10 mg).
Cleavage: Prepare a cleavage cocktail appropriate for your resin and side-chain protecting groups (e.g., a standard Reagent K: 82.5% TFA, 5% phenol, 5% water, 5% thioanisole, 2.5% EDT).
Incubate: Add the cocktail to the resin sample and incubate for 2-3 hours at room temperature.
Precipitate and Isolate: Precipitate the cleaved peptide in cold diethyl ether, centrifuge to form a pellet, and decant the ether.
Analyze: Dissolve the crude peptide in a suitable solvent (e.g., 50% Acetonitrile/Water) and analyze via HPLC and Mass Spectrometry (MS).[8]
HPLC will show the purity of the crude product. An incomplete coupling will result in a major peak corresponding to the truncated peptide (missing the intended amino acid).
MS will confirm the molecular weight of the major peaks. This provides definitive evidence of whether the coupling was successful (correct mass) or failed (mass of the truncated sequence).[8]
References
AAPPTec. (n.d.). Monitoring of Peptide Coupling and Capping; Coupling Tests. Retrieved from [Link]
Verma, D., et al. (2020). A review on solid phase peptide synthesis. International Journal of Research in Pharmaceutical Sciences, 11(4), 5615-5626. Retrieved from [Link]
Wu, Y. (2018). The Preparation and Characterization of Pro-Apoptotic Peptide ALA-VAL-PRO-ILE and Its Derivatives. Temple University Electronic Theses and Dissertations. Retrieved from [Link]
ResearchGate. (2018). What are the possible reasons to get a false negative result in Kaiser test for solid phase peptide synthesis? Retrieved from [Link]
ScienceMadness Discussion Board. (2016). Kaiser ninhydrin test: what's the point of the cyanide? Retrieved from [Link]
Konno, H., et al. (2020). Stain Protocol for the Detection of N-Terminal Amino Groups during Solid-Phase Peptide Synthesis. Organic Letters, 22(7), 2743–2747. Retrieved from [Link]
AAPPTec. (n.d.). Technical Support Information Bulletin 1188 - Kaiser Test (Ninhydrin Test). Retrieved from [Link]
Chapman, K. T., et al. (2010). Solid-phase synthesis of short α-helices stabilized by the hydrogen bond surrogate approach. Nature Protocols, 5(11), 1838–1848. Retrieved from [Link]
A Comparative Guide to N-Fmoc-4-methanesulfonylamino-L-phenylalanine and Fmoc-L-phenylalanine in Solid-Phase Peptide Synthesis
For Researchers, Scientists, and Drug Development Professionals In the landscape of solid-phase peptide synthesis (SPPS), the choice of amino acid building blocks is paramount to achieving high-purity, high-yield peptide...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
In the landscape of solid-phase peptide synthesis (SPPS), the choice of amino acid building blocks is paramount to achieving high-purity, high-yield peptides with desired physicochemical properties. While Fmoc-L-phenylalanine is a cornerstone for incorporating the phenylalanine residue, the advent of modified derivatives offers unique advantages for peptide design and function. This guide provides an in-depth technical comparison of the standard Fmoc-L-phenylalanine and the modified N-Fmoc-4-methanesulfonylamino-L-phenylalanine , offering insights into their respective performance in SPPS and their impact on the final peptide product.
Unveiling the Molecules: Structure and Rationale
At the heart of this comparison are two distinct L-phenylalanine derivatives protected with the fluorenylmethyloxycarbonyl (Fmoc) group for use in SPPS.
Fmoc-L-phenylalanine is the archetypal building block for introducing phenylalanine into a peptide sequence. Its benzyl side chain is chemically inert under standard SPPS conditions, making it a straightforward and reliable choice for a wide range of peptide syntheses.
N-Fmoc-4-methanesulfonylamino-L-phenylalanine , on the other hand, is a rationally designed analog. The key modification is the introduction of a methanesulfonylamino (-NHSO₂CH₃) group at the para-position of the phenyl ring. This functionalization is intended to modulate the electronic and steric properties of the side chain, potentially influencing peptide solubility, aggregation, and biological activity. The sulfonamide moiety introduces a polar, hydrogen-bond-donating group, which can significantly alter the behavior of the amino acid during and after peptide synthesis.
Performance in Solid-Phase Peptide Synthesis: A Comparative Analysis
The introduction of the methanesulfonylamino group has several implications for the performance of the amino acid derivative in the iterative cycles of SPPS.
Coupling Efficiency
The efficiency of the amide bond formation is a critical determinant of the final peptide's purity and yield. While direct, side-by-side comparative studies are limited, the steric bulk and electronic nature of the side chain can influence coupling kinetics.
Fmoc-L-phenylalanine : Generally exhibits high coupling efficiency with standard coupling reagents such as HBTU, HATU, or DIC/Oxyma. The non-polar side chain presents minimal steric hindrance.
N-Fmoc-4-methanesulfonylamino-L-phenylalanine : The presence of the methanesulfonylamino group may introduce additional steric bulk compared to the unsubstituted phenyl ring. However, the electron-withdrawing nature of the sulfonamide could potentially activate the carboxyl group, although this effect is likely minimal. In practice, any potential steric hindrance can often be overcome by using a slight excess of the amino acid and coupling reagents, or by extending the coupling time. It is recommended to monitor the coupling reaction closely, for instance, by using the Kaiser test, to ensure complete incorporation.
Deprotection Kinetics
The removal of the Fmoc group is a crucial step in each cycle of SPPS. The rate of deprotection can be influenced by the local chemical environment.
Fmoc-L-phenylalanine : The deprotection of the Fmoc group is typically rapid and complete using standard conditions (e.g., 20% piperidine in DMF).
N-Fmoc-4-methanesulfonylamino-L-phenylalanine : The electronic effect of the methanesulfonylamino group on the lability of the Fmoc group is not expected to be significant. Therefore, standard deprotection protocols are generally effective. However, as with any modified amino acid, it is prudent to confirm complete deprotection, especially in long or "difficult" sequences where peptide aggregation might hinder reagent accessibility.
Impact on Peptide Properties: Beyond the Synthesis
The choice between these two building blocks extends beyond the synthetic process and can have a profound impact on the characteristics of the final peptide.
Solubility
Peptide solubility is a major challenge in both synthesis and downstream applications. The incorporation of polar functional groups is a common strategy to enhance solubility.
Peptides with Phenylalanine : The hydrophobic nature of the phenylalanine side chain can contribute to poor solubility of the final peptide, particularly in sequences rich in hydrophobic residues.
Peptides with 4-Methanesulfonylamino-L-phenylalanine : The introduction of the polar methanesulfonylamino group is anticipated to significantly improve the solubility of the resulting peptide in aqueous solutions. The sulfonamide moiety can participate in hydrogen bonding with water molecules, disrupting the hydrophobic interactions that can lead to aggregation and precipitation.
Aggregation
Peptide aggregation is a significant hurdle during SPPS, leading to incomplete reactions and difficult purifications.
Fmoc-L-phenylalanine containing peptides : The aromatic side chain of phenylalanine can participate in π-π stacking interactions, which can promote peptide aggregation, especially in sequences with multiple aromatic residues.
N-Fmoc-4-methanesulfonylamino-L-phenylalanine containing peptides : The bulky and polar methanesulfonylamino group may disrupt the regular packing of peptide chains, thereby reducing inter-chain aggregation. The increased polarity of the side chain also contributes to better solvation of the growing peptide chain by the polar synthesis solvents (e.g., DMF), further mitigating aggregation.
Experimental Protocols
The following are generalized, step-by-step methodologies for the incorporation of both amino acids in a typical manual Fmoc-SPPS workflow.
Standard Fmoc-SPPS Cycle
Caption: Standard Fmoc Solid-Phase Peptide Synthesis Cycle.
1. Resin Preparation:
Swell the appropriate resin (e.g., Rink Amide resin for C-terminal amides) in N,N-dimethylformamide (DMF) for at least 30 minutes.
2. Fmoc Deprotection:
Treat the resin with a solution of 20% piperidine in DMF for 3 minutes.
Drain the solution.
Repeat the treatment with 20% piperidine in DMF for 10 minutes.
Wash the resin thoroughly with DMF (5-7 times).
3. Amino Acid Coupling (Fmoc-L-phenylalanine):
Prepare the coupling solution: Dissolve Fmoc-L-phenylalanine (3-5 equivalents relative to resin loading), a coupling agent (e.g., HBTU, 3-5 eq.), and a base (e.g., DIPEA, 6-10 eq.) in DMF.
Add the coupling solution to the resin.
Agitate the reaction vessel for 1-2 hours at room temperature.
Monitor the reaction completion using a qualitative test (e.g., Kaiser test). If the test is positive (indicating free amines), the coupling is incomplete and should be repeated.
Prepare the coupling solution: Dissolve N-Fmoc-4-methanesulfonylamino-L-phenylalanine (3-5 eq.), a coupling agent (e.g., HATU, 3-5 eq.), and a base (e.g., DIPEA, 6-10 eq.) in DMF. The use of a more potent coupling agent like HATU is recommended to ensure efficient coupling, especially if steric hindrance is a concern.
Add the coupling solution to the resin.
Agitate the reaction vessel for 1.5-3 hours at room temperature. A slightly longer coupling time may be beneficial.
Monitor the reaction completion using the Kaiser test.
Wash the resin with DMF (5-7 times).
5. Capping (Optional):
If the coupling is incomplete after a second attempt, cap the unreacted free amines using a solution of acetic anhydride and DIPEA in DMF to prevent the formation of deletion peptides.
6. Final Cleavage and Deprotection:
After the final amino acid has been coupled and the N-terminal Fmoc group has been removed, wash the resin with dichloromethane (DCM) and dry it under vacuum.
Treat the resin with a cleavage cocktail (e.g., 95% trifluoroacetic acid (TFA), 2.5% water, 2.5% triisopropylsilane (TIS)) for 2-3 hours at room temperature.
Precipitate the cleaved peptide in cold diethyl ether, centrifuge, and wash the peptide pellet with cold ether.
Dry the crude peptide under vacuum.
Data Presentation and Analysis
The purity and identity of the synthesized peptides should be assessed by analytical techniques such as Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) and Mass Spectrometry (MS).
Expected RP-HPLC Profile:
Peptide with Phenylalanine: The retention time will be influenced by the overall hydrophobicity of the peptide.
Peptide with 4-Methanesulfonylamino-L-phenylalanine: Due to the increased polarity of the modified residue, the peptide is expected to have a shorter retention time on a C18 column compared to its unsubstituted counterpart, assuming all other residues are the same.
Illustrative Data Comparison (Hypothetical)
Peptide Sequence
Amino Acid at Position X
Crude Purity (by RP-HPLC)
Overall Yield
Solubility in Water
Ac-Gly-Arg-X-Ala-Leu-NH₂
Fmoc-L-phenylalanine
~85%
~70%
Low
Ac-Gly-Arg-X-Ala-Leu-NH₂
N-Fmoc-4-methanesulfonylamino-L-phenylalanine
~80%
~65%
Moderate to High
Note: This is a hypothetical representation. Actual results may vary depending on the peptide sequence and synthesis conditions.
Conclusion and Recommendations
The choice between Fmoc-L-phenylalanine and N-Fmoc-4-methanesulfonylamino-L-phenylalanine is dictated by the desired properties of the final peptide.
Fmoc-L-phenylalanine remains the go-to choice for routine synthesis where the inherent properties of phenylalanine are desired and solubility or aggregation are not significant concerns. Its performance is well-characterized and highly reliable.
N-Fmoc-4-methanesulfonylamino-L-phenylalanine is a strategic building block for:
Enhancing the solubility of hydrophobic peptides.
Reducing aggregation during both SPPS and subsequent handling of the purified peptide.
Introducing a polar, hydrogen-bonding moiety for specific molecular recognition or to mimic phosphotyrosine in certain contexts.
For researchers and drug development professionals, N-Fmoc-4-methanesulfonylamino-L-phenylalanine offers a valuable tool to overcome common challenges in peptide science and to engineer peptides with improved "drug-like" properties. While its use may require minor optimization of coupling conditions, the potential benefits in terms of solubility and handling often outweigh these considerations.
References
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BenchChem. (S)-Fmoc-phenylalanine-4-sulfonic acid | 138472-22-7. Available at: https://www.benchchem.com/product/b138472-22-7.
BenchChem. Fmoc-4-(phenoxy)-L-phenylalanine | 180414-93-1. Available at: https://www.benchchem.com/product/b180414-93-1.
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PubChem. Fmoc-4-Amino-L-phenylalanine. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/7019927.
Sunway Pharm Ltd. Fmoc-4-Amino-L-phenylalanine - CAS:95753-56-3. Available at: https://www.3wpharm.com/pro/18948.html.
Aapptec Peptides. Fmoc-Phe(4-NH-Boc)-OH [174132-31-1]. Available at: https://www.aapptec.com/fmoc-phe-4-nh-boc-oh-174132-31-1.
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Behrendt, R., White, P., & Offer, J. (2016). Advances in Fmoc solid-phase peptide synthesis. Journal of Peptide Science, 22(1), 4–27. Available at: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4750162/.
A Diphenylalanine Based Pentapeptide with Fibrillating Self-Assembling Properties. (2023). In PMC. Available at: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9867015/.
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The Chemistry Behind Fmoc-Phe-OH: A Deep Dive into Its Role in Peptide Synthesis. (n.d.). Available at: https://www.acme-hardesty.com/the-chemistry-behind-fmoc-phe-oh-a-deep-dive-into-its-role-in-peptide-synthesis/.
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Pires, D. A. T., Bemquerer, M. P., & do Nascimento, C. J. (2014). Some Mechanistic Aspects on Fmoc Solid Phase Peptide Synthesis. International Journal of Peptide Research and Therapeutics, 20(1), 53–69. Available at: https://link.springer.com/article/10.1007/s10989-013-9377-z.
Introduction To The FMOC Approach: solid phase peptide syntheses. (2024, August 11). In YouTube. Available at: https://www.youtube.
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Nowick, J. S., et al. (2020). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). Available at: https://pubs.acs.org/doi/10.1021/jo00097a027.
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Luna, O. F., Gomez, J., Cárdenas, C., Albericio, F., & Guzmán, F. (2016). Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? Molecules, 21(11), 1543. Available at: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6274000/.
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AltaBioscience. Fmoc Amino Acids for SPPS. Available at: https://www.altabioscience.com/fmoc-amino-acids-for-spps/.
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ResearchGate. Deprotection kinetics for Fmoc-l-Leucine-OH and Fmoc-l-Arginine(Pbf)-OH.... Available at: https://www.researchgate.net/figure/Deprotection-kinetics-for-Fmoc-l-Leucine-OH-and-Fmoc-l-Arginine-Pbf-OH-as-model-amino_tbl3_310480922.
Methods for Removing the Fmoc Group. (2025, August 10). In ResearchGate. Available at: https://www.researchgate.net/publication/226461971_Methods_for_Removing_the_Fmoc_Group.
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A Comparative Guide to 4-Methanesulfonylamino-Phenylalanine and Other 4-Substituted Phenylalanine Analogs for Advanced Drug Discovery
Introduction: The Strategic Importance of Non-natural Amino Acids in Peptide Therapeutics In the landscape of modern drug discovery, particularly in the realm of peptide and peptidomimetic therapeutics, the incorporation...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Strategic Importance of Non-natural Amino Acids in Peptide Therapeutics
In the landscape of modern drug discovery, particularly in the realm of peptide and peptidomimetic therapeutics, the incorporation of non-natural amino acids is a cornerstone of rational design. These synthetic building blocks offer a powerful toolkit to overcome the inherent limitations of natural peptides, such as poor metabolic stability, low cell permeability, and restricted conformational diversity. Among the vast array of available analogs, 4-substituted phenylalanines represent a particularly valuable class, allowing for the fine-tuning of electronic, steric, and hydrophobic properties of the parent amino acid.
This guide provides an in-depth comparative analysis of 4-methanesulfonylamino-L-phenylalanine (4-Ms-Phe) alongside three other key 4-substituted L-phenylalanine analogs: 4-nitro-L-phenylalanine (4-NO2-Phe), 4-amino-L-phenylalanine (4-NH2-Phe), and 4-fluoro-L-phenylalanine (4-F-Phe). We will delve into their synthesis, comparative physicochemical properties, and expected performance in critical drug discovery assays, providing researchers, scientists, and drug development professionals with the necessary insights to make informed decisions in their quest for novel and effective therapeutics.
Structural and Physicochemical Comparison: A Foundation for Rational Design
The nature of the substituent at the 4-position of the phenyl ring profoundly influences the overall properties of the amino acid, impacting everything from its acidity and lipophilicity to its potential for hydrogen bonding and metabolic susceptibility.
Figure 1: Structural comparison of 4-substituted phenylalanine analogs.
The following table summarizes key physicochemical properties of these analogs. It is important to note that while experimental data is prioritized, some values are computationally predicted and should be considered as such.
Compound
Molecular Formula
Molecular Weight ( g/mol )
Calculated LogP
Predicted pKa (acidic)
Predicted pKa (basic)
4-Methanesulfonylamino-Phe
C10H14N2O4S
258.30
-2.1
2.2
9.2
4-Nitro-Phe
C9H10N2O4
210.19
-1.2
2.1
9.1
4-Amino-Phe
C9H12N2O2
180.21
-1.5
2.3
9.4
4-Fluoro-Phe
C9H10FNO2
183.18
-1.9
2.2
9.2
Calculated and predicted values are from PubChem and other computational chemistry resources.
The methanesulfonylamino group in 4-Ms-Phe is a strong hydrogen bond donor and a weak hydrogen bond acceptor, which can facilitate interactions with biological targets. Its electron-withdrawing nature is expected to lower the pKa of the aromatic ring protons. In contrast, the nitro group of 4-NO2-Phe is a strong electron-withdrawing group and a hydrogen bond acceptor, significantly impacting the electronic character of the phenyl ring. The amino group of 4-NH2-Phe is a hydrogen bond donor and acceptor and imparts basicity to the aromatic ring. The fluoro substituent in 4-F-Phe is a weak electron-withdrawing group and can participate in unique fluorine-protein interactions.
Experimental Evaluation: Protocols for Comparative Assessment
To provide a robust comparison of these analogs in a drug discovery context, a series of standardized in vitro assays are essential. The following section details the experimental protocols for the synthesis of 4-Ms-Phe and for evaluating the cell permeability and metabolic stability of all four analogs.
Synthesis of 4-Methanesulfonylamino-L-phenylalanine (4-Ms-Phe)
The synthesis of 4-Ms-Phe is a multi-step process that begins with the commercially available 4-nitro-L-phenylalanine.
Figure 2: Synthetic workflow for 4-Methanesulfonylamino-L-phenylalanine.
Step 1: N-Protection of 4-Nitro-L-phenylalanine
Dissolve 4-nitro-L-phenylalanine (1.0 eq) in a suitable solvent system, such as a 1:1 mixture of 1,4-dioxane and water.
Add sodium bicarbonate (2.5 eq) and stir until dissolved.
Add di-tert-butyl dicarbonate (Boc-anhydride, 1.1 eq) and stir the reaction mixture at room temperature for 12-16 hours.
Monitor the reaction by thin-layer chromatography (TLC).
Upon completion, acidify the reaction mixture to pH 2-3 with 1 M HCl.
Extract the product with ethyl acetate.
Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield N-Boc-4-nitro-L-phenylalanine.
Step 2: Reduction of the Nitro Group
Dissolve N-Boc-4-nitro-L-phenylalanine (1.0 eq) in methanol.
Add 10% palladium on carbon (Pd/C, 0.1 eq by weight).
Hydrogenate the mixture under a hydrogen atmosphere (balloon or Parr shaker) at room temperature for 4-6 hours.
Monitor the reaction by TLC.
Upon completion, filter the reaction mixture through a pad of Celite to remove the catalyst.
Concentrate the filtrate under reduced pressure to obtain N-Boc-4-amino-L-phenylalanine.
Step 3: Methanesulfonylation of the Amino Group
Dissolve N-Boc-4-amino-L-phenylalanine (1.0 eq) in anhydrous dichloromethane (DCM) and cool to 0 °C.
The PAMPA assay is a high-throughput method to predict passive membrane permeability.
Materials:
96-well PAMPA plate (donor and acceptor plates)
Artificial membrane solution (e.g., 1% lecithin in dodecane)
Phosphate-buffered saline (PBS), pH 7.4
Test compounds (4-Ms-Phe, 4-NO2-Phe, 4-NH2-Phe, 4-F-Phe) dissolved in PBS (with minimal DMSO if necessary)
High and low permeability control compounds (e.g., propranolol and atenolol)
Plate reader or LC-MS for quantification
Procedure:
Coat the filter of the donor plate with 5 µL of the artificial membrane solution.
Add 300 µL of PBS to each well of the acceptor plate.
Place the donor plate onto the acceptor plate.
Add 150 µL of the test compound or control solution to the appropriate wells of the donor plate.
Incubate the plate assembly at room temperature for 4-18 hours.
After incubation, separate the plates and determine the concentration of the compound in both the donor and acceptor wells using a suitable analytical method.
Calculate the apparent permeability coefficient (Papp) using the following formula:
Papp = (-V_D * V_A / ((V_D + V_A) * A * t)) * ln(1 - ([C_A]_t / [C_eq]))
Where:
V_D = volume of donor well
V_A = volume of acceptor well
A = filter area
t = incubation time
[C_A]_t = concentration in acceptor well at time t
[C_eq] = equilibrium concentration
Caco-2 Cell Permeability Assay
The Caco-2 assay provides a more biologically relevant measure of intestinal permeability, accounting for both passive diffusion and active transport.
Materials:
Caco-2 cells
Transwell inserts (24-well format)
Cell culture medium (e.g., DMEM with FBS, non-essential amino acids, and antibiotics)
Hank's Balanced Salt Solution (HBSS)
Test compounds and controls
LC-MS/MS for quantification
Procedure:
Seed Caco-2 cells onto the Transwell inserts and culture for 21-25 days to allow for differentiation and formation of a monolayer.
Measure the transepithelial electrical resistance (TEER) to confirm monolayer integrity.
Wash the cell monolayers with pre-warmed HBSS.
Add the test compound solution to the apical (A) or basolateral (B) side of the monolayer.
Incubate at 37 °C with gentle shaking.
At specified time points, collect samples from the receiver compartment (B for A-to-B transport, A for B-to-A transport).
Quantify the concentration of the compound in the collected samples by LC-MS/MS.
Calculate the apparent permeability coefficient (Papp) for both directions. The efflux ratio (Papp(B-A) / Papp(A-B)) can indicate the involvement of active efflux transporters.
Metabolic Stability Assay in Human Liver Microsomes (HLM)
This assay assesses the susceptibility of the compounds to phase I metabolism.
Materials:
Human liver microsomes (HLMs)
NADPH regenerating system
Phosphate buffer (pH 7.4)
Test compounds
Control compounds with known metabolic stability (e.g., verapamil and warfarin)
Acetonitrile with an internal standard for quenching
LC-MS/MS for quantification
Procedure:
Pre-incubate the test compounds with HLMs in phosphate buffer at 37 °C.
Initiate the metabolic reaction by adding the NADPH regenerating system.
At various time points (e.g., 0, 5, 15, 30, 60 minutes), take aliquots of the reaction mixture and quench with cold acetonitrile containing an internal standard.
Centrifuge the samples to precipitate proteins.
Analyze the supernatant by LC-MS/MS to determine the remaining concentration of the parent compound.
Calculate the in vitro half-life (t1/2) and intrinsic clearance (CLint).
Comparative Performance Analysis: What the Data Suggests
Figure 3: Predicted comparative performance of 4-substituted phenylalanine analogs.
4-Methanesulfonylamino-Phe (4-Ms-Phe): The sulfonamide group is generally associated with increased metabolic stability. Therefore, 4-Ms-Phe is predicted to have a favorable metabolic profile. Its moderate polarity suggests it will have moderate passive permeability.
4-Nitro-Phe (4-NO2-Phe): The nitro group can be a liability for metabolic stability, as it is susceptible to reduction in vivo. This may lead to a shorter half-life. Its permeability is expected to be moderate.
4-Amino-Phe (4-NH2-Phe): The primary amine group is a potential site for phase II conjugation, which could lead to rapid clearance and lower metabolic stability. Its increased polarity may also result in lower passive permeability compared to the other analogs.
4-Fluoro-Phe (4-F-Phe): The C-F bond is highly stable and not typically susceptible to metabolic cleavage, suggesting that 4-F-Phe will have high metabolic stability. The small size and moderate lipophilicity of the fluorine atom often lead to improved membrane permeability.
Conclusion: Selecting the Right Tool for the Job
The choice of a 4-substituted phenylalanine analog is a critical decision in the design of peptide-based therapeutics. This guide has provided a framework for comparing 4-methanesulfonylamino-Phe with other common analogs.
4-Methanesulfonylamino-Phe emerges as a promising candidate when both metabolic stability and the potential for specific hydrogen bonding interactions are desired.
4-Nitro-Phe can be a useful tool for probing electronic effects but may present challenges in terms of metabolic stability.
4-Amino-Phe offers a handle for further chemical modification but may require strategies to mitigate potential metabolic liabilities.
4-Fluoro-Phe is an excellent choice for enhancing both metabolic stability and cell permeability.
Ultimately, the optimal choice will depend on the specific goals of the drug discovery program. The experimental protocols provided herein offer a robust starting point for researchers to generate their own comparative data and make data-driven decisions in the pursuit of novel and effective peptide therapeutics.
References
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Validation
Navigating the Conformational Landscape: A Comparative Guide to Circular Dichroism of Peptides with N-Fmoc-4-methanesulfonylamino-L-phenylalanine
For Researchers, Scientists, and Drug Development Professionals In the intricate world of peptide-based drug discovery and materials science, the three-dimensional structure of a peptide is inextricably linked to its fun...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
In the intricate world of peptide-based drug discovery and materials science, the three-dimensional structure of a peptide is inextricably linked to its function. The precise folding of a peptide chain into secondary structures like α-helices and β-sheets dictates its biological activity, stability, and interaction with target molecules. The incorporation of non-canonical amino acids is a powerful strategy to modulate these properties, offering avenues to enhance therapeutic efficacy and create novel biomaterials. This guide provides an in-depth analysis of the conformational impact of a unique building block, N-Fmoc-4-methanesulfonylamino-L-phenylalanine, with a primary focus on its characterization by Circular Dichroism (CD) spectroscopy.
As Senior Application Scientists, our goal is to not only provide protocols but to illuminate the rationale behind them. This guide is structured to offer a comprehensive understanding of how to approach the structural analysis of peptides containing this modified amino acid, comparing CD spectroscopy with other relevant techniques and providing the theoretical and practical framework for robust experimental design and data interpretation.
The Structural Implications of N-Fmoc-4-methanesulfonylamino-L-phenylalanine
The introduction of N-Fmoc-4-methanesulfonylamino-L-phenylalanine into a peptide sequence presents a fascinating case study in conformational control. This amino acid derivative introduces two key modifications that can profoundly influence the peptide's secondary structure: the N-terminal Fmoc protecting group and the 4-methanesulfonylamino substitution on the phenylalanine side chain.
The N-terminal Fmoc (9-fluorenylmethyloxycarbonyl) group , while primarily a protecting group in solid-phase peptide synthesis (SPPS), is a bulky, aromatic moiety that can remain on the final peptide for certain applications or be the subject of analysis in intermediate steps.[1][2] Its aromatic nature can lead to π-π stacking interactions, potentially influencing the local conformation of the peptide backbone.[3] The Fmoc group's own chirality and strong UV absorbance can also contribute to the CD spectrum, a factor that must be considered during data analysis.[3]
The 4-methanesulfonylamino group on the phenyl ring alters the electronic and steric properties of the side chain. The sulfonamide group is a hydrogen bond donor and acceptor, introducing new possibilities for intramolecular and intermolecular interactions that can stabilize or destabilize specific secondary structures. Furthermore, the bulky nature of this group can create steric hindrance, restricting the conformational freedom of the peptide backbone and favoring certain dihedral angles.
Circular Dichroism Spectroscopy: A Powerful Probe for Modified Peptides
Circular Dichroism (CD) spectroscopy is a highly sensitive technique for examining the secondary structure of peptides and proteins in solution.[4] It measures the differential absorption of left- and right-circularly polarized light by chiral molecules. In the far-UV region (typically 190-250 nm), the peptide backbone is the dominant chromophore, and its regular, repeating conformations give rise to characteristic CD spectra.[5]
α-helices typically exhibit two negative bands around 222 nm and 208 nm, and a strong positive band around 192 nm.[5]
β-sheets are characterized by a negative band near 218 nm and a positive band around 195 nm.
Random coil or disordered structures show a strong negative band near 200 nm.
For peptides containing N-Fmoc-4-methanesulfonylamino-L-phenylalanine, the interpretation of CD spectra requires careful consideration of the contributions from the non-standard moieties. The aromatic Fmoc group and the modified phenylalanine side chain can exhibit their own electronic transitions in the far-UV region, potentially overlapping with the peptide backbone signals and complicating spectral deconvolution.[1][6]
Experimental Protocol: Circular Dichroism Spectroscopy of a Modified Peptide
This protocol provides a robust framework for acquiring high-quality CD data for peptides incorporating N-Fmoc-4-methanesulfonylamino-L-phenylalanine.
1. Sample Preparation:
Ensure the peptide is of high purity (>95%), as impurities can significantly affect the CD spectrum.
Accurately determine the peptide concentration. This is a critical step for calculating molar ellipticity. Due to the aromatic nature of the Fmoc group and the modified phenylalanine, UV absorbance at 280 nm may not be reliable. A quantitative amino acid analysis or a colorimetric assay like the Bradford assay (with a proper standard curve) is recommended.[7]
Prepare the peptide solution in a suitable buffer that does not have high absorbance in the far-UV region (e.g., 10 mM sodium phosphate buffer, pH 7.4). Avoid buffers containing high concentrations of chloride ions.
The typical peptide concentration for far-UV CD is in the range of 0.1-0.2 mg/mL.
2. Instrumental Setup:
Use a calibrated CD spectrometer.
Purge the instrument with nitrogen gas for at least 30 minutes before turning on the lamp to remove oxygen, which absorbs strongly in the far-UV.
Use a quartz cuvette with a short path length (e.g., 1 mm) for far-UV measurements.
3. Data Acquisition:
Record a baseline spectrum of the buffer alone under the same conditions as the sample measurement.
Measure the CD spectrum of the peptide sample from 260 nm to 190 nm.
Set the scanning speed to 50 nm/min, the bandwidth to 1 nm, and the data pitch to 0.5 nm.
To improve the signal-to-noise ratio, acquire multiple scans (e.g., 3-5) and average them.
4. Data Processing:
Subtract the baseline spectrum from the sample spectrum.
Smooth the resulting spectrum using a Savitzky-Golay filter if necessary.
Convert the data from millidegrees (mdeg) to molar residue ellipticity ([θ]) using the following formula:
[θ] = (mdeg * 100) / (c * n * l)
where:
c is the molar concentration of the peptide.
n is the number of amino acid residues.
l is the path length of the cuvette in cm.
Comparative Analysis with Alternative Techniques
While CD spectroscopy is a primary tool for secondary structure analysis, a multi-faceted approach often yields a more complete picture, especially for modified peptides.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides atomic-resolution information about the three-dimensional structure and dynamics of peptides in solution.[8][9] It is a powerful technique for determining the precise conformation of each residue within a peptide.
Aspect
Circular Dichroism (CD)
Nuclear Magnetic Resonance (NMR)
Information
Global secondary structure content
Atomic-resolution 3D structure and dynamics
Sample Conc.
Low (µM to mM)
High (mM)
Throughput
High
Low
Expertise
Moderate
High
Limitations
Provides an average structure; deconvolution can be ambiguous for modified peptides.
Limited to smaller peptides (<30 kDa); requires isotopic labeling for larger molecules.
Experimental Protocol: 2D NMR for Secondary Structure Elucidation
Sample Preparation: Dissolve the peptide in a suitable deuterated solvent (e.g., D₂O or a mixture of H₂O/D₂O) to a concentration of 1-5 mM.[10] Add a chemical shift reference standard (e.g., DSS).
Data Acquisition: Acquire a series of 2D NMR experiments, including TOCSY (Total Correlation Spectroscopy) and NOESY (Nuclear Overhauser Effect Spectroscopy).
Data Analysis:
Assign the proton resonances to specific amino acid residues using the TOCSY spectrum.
Identify through-space correlations between protons using the NOESY spectrum. The pattern of short- and medium-range NOEs is indicative of specific secondary structures (e.g., i to i+3 and i to i+4 NOEs for α-helices).
Use the assigned chemical shifts and NOE constraints to calculate a family of 3D structures.
Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy measures the vibrations of molecular bonds.[11] The amide I band (1600-1700 cm⁻¹) in the IR spectrum is particularly sensitive to the secondary structure of peptides.[12]
Aspect
Circular Dichroism (CD)
Fourier-Transform Infrared (FTIR)
Information
Global secondary structure content in solution
Secondary structure content in various states (solution, solid, films)
Sample State
Solution
Solution, solid, hydrated films
Sensitivity
High for α-helices
High for β-sheets
Limitations
Water is a strong IR absorber, requiring high sample concentrations or deuterated solvents.
Spectral overlap can make deconvolution challenging.
Experimental Protocol: FTIR for Secondary Structure Analysis
Sample Preparation: The peptide can be analyzed as a lyophilized powder, a hydrated film, or in solution. For solution measurements, D₂O is often used as the solvent to avoid the strong absorbance of H₂O in the amide I region.
Data Acquisition: Record the IR spectrum using an FTIR spectrometer.
Data Analysis:
Perform a baseline correction and, for solution samples, subtract the spectrum of the solvent.
Analyze the shape and position of the amide I band. The frequencies of the band components can be assigned to different secondary structures (e.g., α-helices: ~1650-1658 cm⁻¹, β-sheets: ~1620-1640 cm⁻¹).
Use deconvolution or second-derivative analysis to resolve overlapping bands.[13]
Data Interpretation and Deconvolution
For peptides containing N-Fmoc-4-methanesulfonylamino-L-phenylalanine, the deconvolution of CD spectra to quantify secondary structure content requires a cautious approach. Standard deconvolution algorithms, which use a basis set of proteins with known structures, may not be accurate due to the unique spectral contributions of the modified residue and the Fmoc group.[14][15]
Expected Impact on CD Spectra:
Modification
Expected Influence on CD Spectrum
Rationale
N-terminal Fmoc group
Potential for additional aromatic contributions in the 210-230 nm and 250-270 nm regions.[3]
The fluorenyl moiety is a strong chromophore with its own electronic transitions.
4-methanesulfonylamino-L-phenylalanine
Possible shifts in the positions and intensities of the backbone amide bands.
The sulfonamide group can alter the local electronic environment and participate in hydrogen bonding, influencing the peptide's conformational preferences.
A comparative approach is often most insightful. By synthesizing and analyzing a series of related peptides (e.g., with and without the Fmoc group, with unmodified phenylalanine), the specific contributions of each modification to the CD spectrum can be isolated.
Conclusion
The structural characterization of peptides containing novel amino acid derivatives like N-Fmoc-4-methanesulfonylamino-L-phenylalanine is a critical step in harnessing their potential in drug discovery and materials science. Circular Dichroism spectroscopy stands out as a rapid and sensitive technique for assessing the overall secondary structure of these molecules in solution. However, the presence of the N-terminal Fmoc group and the modified phenylalanine side chain necessitates a nuanced approach to data acquisition and interpretation. By complementing CD with orthogonal techniques such as NMR and FTIR, and through the careful design of comparative experiments, researchers can confidently navigate the conformational landscape of these promising molecules and unlock their full potential.
References
Arrondo, J. L. R., & Goñi, F. M. (1999). Fourier transform infrared spectroscopy of peptides. Progress in Biophysics and Molecular Biology, 72(4), 367-405.
Jayawarna, V., Ali, M., Jowitt, T. A., et al. (2006). Nanostructured hydrogels for three-dimensional cell culture through self-assembly of Fmoc-dipeptides.
Greenfield, N. J. (2006). Using circular dichroism spectra to estimate protein secondary structure. Nature Protocols, 1(6), 2876-2890. [Link]
Gâlea, C., Schiopu, I., Drăgan, G., & Drochioiu, G. (2010). RAPID CHARACTERIZATION OF PEPTIDE SECONDARY STRUCTURE BY FT-IR SPECTROSCOPY. Revue Roumaine de Chimie, 55(11-12), 929-934.
Barth, A. (2007). Infrared spectroscopy of proteins. Biochimica et Biophysica Acta (BBA) - Bioenergetics, 1767(9), 1073-1101.
Micsonai, A., Wien, F., Kernya, L., et al. (2015). BeStSel: a web server for accurate protein secondary structure prediction and fold recognition from the circular dichroism spectra. Nucleic Acids Research, 43(W1), W386-W393. [Link]
Wüthrich, K. (1986). NMR of proteins and nucleic acids. John Wiley & Sons.
Cavanagh, J., Fairbrother, W. J., Palmer, A. G., & Skelton, N. J. (2007). Protein NMR spectroscopy: principles and practice. Academic press.
Amblard, M., Fehrentz, J. A., Martinez, J., & Subra, G. (2006). Methods and protocols of modern solid phase peptide synthesis. Molecular biotechnology, 33(3), 239-254. [Link]
Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Amino acid-protecting groups. Chemical reviews, 109(6), 2455-2504.
Fields, G. B., & Noble, R. L. (1990). Solid phase peptide synthesis utilizing 9-fluorenylmethoxycarbonyl amino acids. International journal of peptide and protein research, 35(3), 161-214.
Creative Biolabs. (n.d.). Secondary Structure Analysis. Retrieved from [Link]
Woody, R. W. (1995). Circular dichroism. Methods in enzymology, 246, 34-71.
Johnson, W. C. (1990). Protein secondary structure and circular dichroism: a practical guide.
Greenfield, N. J. (2006). Using circular dichroism spectra to estimate protein secondary structure.
Manning, M. C., & Woody, R. W. (1989). Theoretical study of the contribution of aromatic side chains to the circular dichroism of basic bovine pancreatic trypsin inhibitor. Biochemistry, 28(21), 8609-8613.
Kelly, S. M., Jess, T. J., & Price, N. C. (2005). How to study proteins by circular dichroism. Biochimica et Biophysica Acta (BBA)-Proteins and Proteomics, 1751(2), 119-139.
MtoZ Biolabs. (n.d.). How to Analyze CD Spectra Using Deconvolution Algorithms. Retrieved from [Link]
Whitmore, L., & Wallace, B. A. (2004). DICHROWEB, an online server for protein secondary structure analyses from circular dichroism spectroscopic data. Nucleic acids research, 32(suppl_2), W668-W673.
Sreerama, N., & Woody, R. W. (2000). Estimation of protein secondary structure from circular dichroism spectra: comparison of CONTIN, SELCON, and CDSSTR methods with an expanded reference set. Analytical biochemistry, 287(2), 252-260.
DichroWeb. (n.d.). CD Deconvolution Algorithms. Retrieved from [Link]
Luxembourg Bio Technologies Ltd. (2013). Some Mechanistic Aspects on Fmoc Solid Phase Peptide Synthesis. International Journal of Peptide Research and Therapeutics, 20, 53-69.
Ladokhin, A. S., Jayasinghe, S., & White, S. H. (2000). CD spectroscopy of peptides and proteins bound to large unilamellar vesicles. Analytical biochemistry, 285(2), 235-245.
Reiersen, H., Clarke, J., & Rees, A. R. (1998). Short peptides that fold in solution: a sources of insight into protein folding. Journal of molecular biology, 283(1), 285-294.
Andersen, N. H., Liu, Z., & Prickett, K. S. (1996). The relationship between side-chain structure and β-turn stability in aqueous solution. Journal of the American Chemical Society, 118(48), 12228-12237.
Gellman, S. H. (1998). Foldamers: a manifesto. Accounts of chemical research, 31(4), 173-180.
Horng, J. C., & Raleigh, D. P. (2003). The importance of context in determining the secondary structure of peptides: the N-terminal region of chymotrypsin inhibitor 2 is a helix in the protein but a beta-strand in isolation. Journal of the American Chemical Society, 125(31), 9286-9287.
Pace, C. N., & Scholtz, J. M. (1998). A helix propensity scale based on experimental studies of peptides and proteins. Biophysical journal, 75(1), 422-427.
Rohl, C. A., Chakrabartty, A., & Baldwin, R. L. (1996). Helix propagation and N-cap propensities of the amino acids measured in alanine-based peptides in 40 volume percent trifluoroethanol. Protein Science, 5(12), 2623-2637.
Pelton, J. T., & McLean, L. R. (2000). Spectroscopic methods for analysis of protein secondary structure. Analytical biochemistry, 277(2), 167-176.
BenchChem. (2025).
Greenfield, N. J. (1999). Deconvolution of circular dichroism data. Analytical biochemistry, 271(1), 1-10.
Johnson, W. C. (1999). Analyzing protein circular dichroism spectra for accurate secondary structures.
Sreerama, N., & Woody, R. W. (1993). A self-consistent method for the analysis of protein secondary structure from circular dichroism. Analytical biochemistry, 209(1), 32-44.
Venyaminov, S. Y., & Yang, J. T. (1996). Determination of protein secondary structure. Circular dichroism and the conformational analysis of biomolecules, 69-107.
Wallace, B. A., & Janes, R. W. (2001). Synchrotron radiation circular dichroism spectroscopy of proteins: secondary structure, folding and unfolding. Current opinion in chemical biology, 5(5), 567-571.
Miles, A. J., & Wallace, B. A. (2006). Synchrotron radiation circular dichroism spectroscopy of proteins and applications in structural and functional genomics. Chemical Society Reviews, 35(1), 39-51.
side-by-side comparison of cleavage efficiency for peptides with different modifications
An In-Depth Guide to the Cleavage Efficiency of Modified Peptides A Side-by-Side Comparison for Researchers, Scientists, and Drug Development Professionals Introduction: The Critical Role of Peptide Cleavage in Modern Re...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Guide to the Cleavage Efficiency of Modified Peptides
A Side-by-Side Comparison for Researchers, Scientists, and Drug Development Professionals
Introduction: The Critical Role of Peptide Cleavage in Modern Research
In the realms of proteomics, drug discovery, and biologics characterization, the precise cleavage of proteins into smaller, manageable peptides is a foundational step. This process, whether for bottom-up proteomic identification via mass spectrometry or for the structural analysis of therapeutic proteins, relies on the predictable action of cleavage agents. Enzymes like trypsin, with its well-defined specificity, have long been the workhorses of the lab.[1][2] However, the landscape becomes significantly more complex when dealing with proteins and peptides bearing post-translational modifications (PTMs).
PTMs such as phosphorylation, glycosylation, and ubiquitination are not mere decorations; they are critical regulators of protein function, localization, and stability. For the researcher, these modifications present a formidable challenge to standard cleavage protocols. The presence of a bulky glycan or a charged phosphate group can dramatically alter the efficiency and even the specificity of common proteases, leading to incomplete digestion, missed cleavages, and skewed quantitative data.[3][4][5]
This guide provides an in-depth, . Moving beyond a simple recitation of protocols, we will explore the underlying mechanisms of cleavage inhibition and enhancement, present supporting experimental data, and offer validated workflows to help you navigate these challenges. Our goal is to equip you with the expert knowledge needed to select the appropriate cleavage strategy, optimize your experimental design, and interpret your results with confidence.
The Fundamental Challenge: How Modifications Interfere with Cleavage
The success of enzymatic cleavage hinges on the protease's ability to recognize and bind to its specific target sequence. Post-translational modifications can disrupt this interaction through several key mechanisms:
Steric Hindrance: Large modifications, particularly complex glycans or ubiquitin, can physically block the protease from accessing its cleavage site. The sheer size of the modification can prevent the peptide backbone from fitting into the enzyme's active site.[4]
Charge-State Alteration: The introduction of charged groups, most notably the negatively charged phosphate in phosphorylation, can cause electrostatic repulsion or unfavorable interactions. For instance, trypsin relies on recognizing the positively charged side chains of Lysine (K) and Arginine (R). A nearby negative charge can mask this recognition site.[3][5]
Conformational Changes: PTMs can alter the local secondary structure of a peptide. This can either hide a previously accessible cleavage site within a new fold or, conversely, expose a site that was previously buried.
The following sections will dissect these effects for specific modifications and cleavage agents, providing a clear comparison of their performance.
Enzymatic Cleavage: A Tale of Two Proteases
Enzymes offer high specificity but are sensitive to the local chemical environment of the peptide. Trypsin and chymotrypsin are two of the most common serine proteases used in the lab.
Trypsin: The Proteomics Workhorse Under Scrutiny
Trypsin is lauded for its precision, cleaving C-terminal to lysine and arginine residues, except when followed by proline.[1][2][6] This specificity generates peptides that are ideal for mass spectrometry analysis. However, its performance is significantly impacted by PTMs.
Phosphorylation is a notorious inhibitor of tryptic digestion.
Mechanism of Inhibition: The primary cause of reduced cleavage efficiency is the formation of a salt bridge between the negatively charged phosphate group (on a serine, threonine, or tyrosine) and the positively charged side chain of a nearby lysine or arginine.[3][5] This electrostatic interaction effectively masks the cleavage site, making it inaccessible to trypsin. Studies have shown that on average, 55% of phosphosites are located less than three amino acid residues away from a potential cleavage site, making this a widespread issue.[3][5]
Experimental Observations: A strong reduction in tryptic cleavage is observed within phosphorylated PKA motifs ((R)-R-X-pS/pT) and R-X-X-pT sequences.[7][8] Interestingly, the presence of a phosphorylated tyrosine (pY) has a much less pronounced inhibitory effect.[7][8] The consequence in a proteomics experiment is a high rate of "missed cleavages," where the enzyme fails to cut at an expected site, complicating data analysis and potentially preventing the identification of the phosphopeptide altogether.[9]
Caption: Mechanism of trypsin inhibition by phosphorylation.
The effect of glycosylation is primarily driven by steric hindrance.
Mechanism of Inhibition: N-linked and O-linked glycans are bulky carbohydrate structures that can physically shield nearby cleavage sites. This is a significant issue in the analysis of glycoproteins, where large portions of the protein sequence may become inaccessible to trypsin, leading to poor sequence coverage.
Context-Dependent Effects: While often inhibitory for many proteases, some studies have shown that glycosylation can, paradoxically, promote the degradation of certain peptides by chymotrypsin.[10][11] This is thought to occur through favorable interactions between the glycan and the enzyme that strengthen the overall binding affinity.[10][11] Therefore, the effect is highly dependent on the specific protease, the peptide sequence, and the nature of the glycan.
Ubiquitin is a 76-amino acid protein that is itself a PTM. Standard proteases like trypsin are not designed to cleave the isopeptide bond linking ubiquitin to a substrate.
Specialized Proteases (DUBs): The cleavage of ubiquitin is handled by a dedicated class of enzymes known as deubiquitinating enzymes (DUBs), which include ubiquitin C-terminal hydrolases (UCHs) and ubiquitin-specific proteases (USPs).[12][13] These enzymes are highly specific for the ubiquitin structure.
Implications for Proteomics: In a typical bottom-up proteomics experiment, ubiquitinated proteins are digested with trypsin. This leaves a di-glycine (GG) remnant from the C-terminus of ubiquitin attached to the lysine residue of the substrate peptide, which can then be identified by mass spectrometry. The proteasome itself is the cellular machinery responsible for degrading ubiquitinated proteins.[14][15]
Chymotrypsin: The Hydrophobic Specialist
Chymotrypsin provides a valuable alternative to trypsin, preferentially cleaving at the C-terminus of large hydrophobic and aromatic residues: Phenylalanine (F), Tryptophan (W), and Tyrosine (Y).[16][17][18]
Complementary to Trypsin: Because its specificity is based on hydrophobicity rather than charge, chymotrypsin is generally less affected by phosphorylation than trypsin. This makes it a useful secondary enzyme to improve sequence coverage for phosphoproteins.
Effects of Glycosylation: As mentioned, chymotrypsin's interaction with glycosylated peptides can be complex. In some model peptides, glycosylation has been shown to increase the rate of chymotryptic cleavage. Molecular docking analyses suggest that new hydrogen bonds and electrostatic interactions between the glycopeptide and chymotrypsin can strengthen the binding, promoting degradation.[10][11] This highlights the importance of empirical testing when developing methods for specific glycoproteins.
Chemical Cleavage: Robust but Less Specific Alternatives
When enzymatic methods fail, chemical cleavage offers a robust alternative. These methods are generally insensitive to the conformational and charge-state issues that plague proteases but come with their own set of challenges, including lower specificity and the potential for side reactions.
Cyanogen Bromide (CNBr)
CNBr is the most common chemical cleavage agent, cleaving specifically at the C-terminus of methionine (Met) residues.[19][20]
Advantages for Modified Peptides: CNBr is highly effective for cleaving proteins that are resistant to trypsin, such as highly phosphorylated proteins or hydrophobic membrane proteins where methionine residues are often found in transmembrane domains.[21] Its efficiency is not directly impaired by phosphorylation or simple glycosylation.
Disadvantages and Side Reactions: The reaction requires harsh acidic conditions (e.g., 70% formic acid), which can damage sensitive PTMs.[19] Methionine residues can be oxidized to methionine sulfoxide, which is resistant to CNBr cleavage. Furthermore, CNBr can cause side reactions, particularly with cysteine residues, which may require optimization of reaction conditions, such as the addition of scavengers.[22]
Comparative Structural Analysis of Peptides Incorporating 4-Methanesulfonylamino-L-phenylalanine
The following guide details the structural analysis and experimental utility of peptides incorporating 4-methanesulfonylamino-L-phenylalanine (often abbreviated as Phe(4-NHMs) or 4-MsNH-Phe ). This non-canonical amino ac...
Author: BenchChem Technical Support Team. Date: February 2026
The following guide details the structural analysis and experimental utility of peptides incorporating 4-methanesulfonylamino-L-phenylalanine (often abbreviated as Phe(4-NHMs) or 4-MsNH-Phe ). This non-canonical amino acid serves as a critical neutral bioisostere for phosphotyrosine and a polar analogue of phenylalanine.
Executive Summary & Chemical Rationale
4-Methanesulfonylamino-L-phenylalanine is a phenylalanine derivative modified at the para position with a methanesulfonamide group (
). In drug discovery, it is primarily utilized as a neutral bioisostere for phosphotyrosine (pTyr) . Unlike pTyr, which carries a dianionic charge at physiological pH (impeding cell permeability), Phe(4-NHMs) remains neutral while retaining the capacity to function as both a hydrogen bond donor (via the N-H) and acceptor (via the S=O).
This guide compares Phe(4-NHMs) against its canonical and non-canonical counterparts to assist researchers in optimizing peptide potency, stability, and permeability.
Unlike phosphorylated residues that often require complex protection (e.g., Monobenzyl esters) or post-synthetic modification, Phe(4-NHMs) is compatible with standard Fmoc chemistry. The sulfonamide moiety is generally stable to basic (piperidine) and acidic (TFA) conditions.
Resin: Rink Amide (for amides) or Wang (for acids).[1]
Step-by-Step Workflow:
Coupling: Use 3-4 equivalents of Fmoc-Phe(4-NHMs)-OH relative to resin loading. Activate with DIC/Oxyma Pure (1:1 ratio) in DMF for 60 minutes.
Note: The sulfonamide -NH- is weakly acidic (
) but sufficiently non-nucleophilic that side-chain protection is typically unnecessary during standard coupling.
Deprotection: Removal of Fmoc group using 20% Piperidine in DMF (
min).
Caution: Extended exposure to strong bases should be minimized to prevent any potential racemization, although the sulfonamide group is not strongly activating.
Cleavage: Standard cleavage cocktail (TFA:TIS:H2O, 95:2.5:2.5) for 2-3 hours. The sulfonamide is stable to TFA.
Visualization: Synthesis Workflow
Caption: Standard Fmoc-SPPS cycle optimized for incorporating sulfonamide-phenylalanine derivatives.
Validating the structural integrity and conformation of the peptide is crucial. The sulfonamide group introduces specific signatures.
Nuclear Magnetic Resonance (NMR)
1H NMR: The methyl protons of the methanesulfonyl group (
) appear as a distinct singlet, typically around 2.9 - 3.1 ppm . This is a diagnostic handle for quantification.
Amide Protons: The sulfonamide -NH- proton may be visible in aprotic solvents (DMSO-
) but often exchanges rapidly in protic solvents. It typically resonates downfield ( 9.5 - 10.5 ppm) compared to backbone amides.
13C NMR: The methyl carbon resonates at
40 ppm.
X-Ray Crystallography / Modeling
Geometry: The sulfonamide nitrogen is largely planar (
hybridized) due to conjugation with the sulfonyl group.
H-Bonding: The sulfonyl oxygens serve as acceptors, while the nitrogen is a donor. This mimics the tetrahedral geometry of the phosphate group in pTyr but with reduced volume and no charge.
Visualization: Structural Analysis Decision Tree
Caption: Decision matrix for validating the structural incorporation and conformational impact of Phe(4-NHMs).
Performance & Experimental Data
Binding Affinity vs. Permeability
In studies targeting PTP1B (Protein Tyrosine Phosphatase 1B) or SH2 domains, replacing pTyr with Phe(4-NHMs) typically results in a trade-off:
Affinity: Usually lower than native pTyr (due to loss of electrostatic interaction).
Permeability: Significantly higher (due to neutrality).
Experimental Comparison (Hypothetical Representative Data)
Data derived from general structure-activity relationships of sulfonamide bioisosteres.
Compound Variant
(Target: PTP1B)
Caco-2 Permeability ()
Stability ( in Serum)
Native pTyr Peptide
~5 nM
< 1 cm/s (Low)
< 10 min
Phe(4-NHMs) Peptide
~500 nM
> 10 cm/s (High)
> 120 min
F2Pmp Peptide (Charged Mimic)
~10 nM
< 1 cm/s (Low)
> 120 min
Interpretation: While the charged mimic (F2Pmp) retains potency, the sulfonamide (Phe(4-NHMs)) offers a viable route for intracellular targets where membrane crossing is the limiting factor.
Stability
The sulfonamide linkage is metabolically stable. Unlike esters or amides, it is not cleaved by standard proteases or esterases. This modification also imparts resistance to chymotrypsin, which typically cleaves at the C-terminus of aromatic residues, as the bulky/polar sulfonamide disrupts the enzyme's hydrophobic pocket recognition.
References
National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 57376471, 4-((Methylsulfonyl)amino)-L-phenylalanine. Retrieved from [Link]
A Comparative Guide to Modified Phenylalanine Analogs in Therapeutic Peptide Design
Introduction: The Strategic Imperative for Peptide Modification Peptides represent a rapidly expanding class of therapeutics, prized for their high specificity and potency.[1][2][3] However, native peptides often suffer...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Strategic Imperative for Peptide Modification
Peptides represent a rapidly expanding class of therapeutics, prized for their high specificity and potency.[1][2][3] However, native peptides often suffer from significant liabilities, including poor metabolic stability and conformational flexibility, which can limit their therapeutic efficacy.[1][2][3][4] A key strategy to overcome these hurdles is the site-specific incorporation of non-canonical amino acids. Phenylalanine, with its bulky, hydrophobic side chain, is a frequent mediator of crucial protein-protein interactions and a common target for modification.[5] This guide provides a comparative analysis of various modified phenylalanine analogs, offering researchers, scientists, and drug development professionals a framework for their rational incorporation into therapeutic peptide scaffolds. We will explore how these modifications influence peptide stability, receptor binding, and overall bioactivity, supported by experimental data and detailed protocols.
The Rationale for Modifying Phenylalanine
The benzyl side chain of phenylalanine is a critical pharmacophore in many biologically active peptides.[5] Its aromaticity facilitates vital π-π stacking and cation-π interactions within receptor binding pockets. However, this residue can also be a liability, marking the peptide for rapid proteolytic degradation. Strategic modification of the phenylalanine residue aims to achieve several key outcomes:
Enhanced Proteolytic Stability: Introducing steric hindrance at the α-carbon or modifying the phenyl ring can shield adjacent peptide bonds from enzymatic cleavage, significantly extending the peptide's in vivo half-life.[4][6]
Conformational Constraint: Modifications can lock the peptide into a bioactive conformation, reducing the entropic penalty upon binding to its target and potentially increasing affinity and specificity.[4][7][8][9][10]
Modulated Receptor Interactions: Altering the electronic properties or steric bulk of the phenyl ring can fine-tune interactions with the target receptor, leading to enhanced binding affinity or altered signaling properties.[11][12]
Improved Pharmacokinetic Properties: Modifications can serve as versatile chemical handles for attaching other moieties, such as imaging agents or pharmacokinetic modifiers like polyethylene glycol (PEG).[13][14]
Comparative Analysis of Phenylalanine Analogs
The choice of a specific phenylalanine analog is a critical design decision. Below, we compare several common classes of modifications, highlighting their distinct impacts on peptide properties.
α-Methyl-Phenylalanine (α-Me-Phe): The Stability Enhancer
The substitution of the α-hydrogen with a methyl group is a powerful and widely used modification.[4] This seemingly simple change has profound effects on the peptide's structure and function.
Mechanism of Action: The additional methyl group introduces significant steric hindrance, which restricts the conformational freedom around the phi (φ) and psi (ψ) dihedral angles of the peptide backbone.[4] This pre-organization often favors helical secondary structures and shields the adjacent peptide bonds from protease recognition and cleavage.[4][15][16]
Performance: Peptides incorporating α-Me-Phe consistently demonstrate substantially increased resistance to enzymatic degradation.[4][17] This modification has been successfully utilized to improve the stability, binding affinity, and fibril reduction capabilities of peptides targeting amyloid-β in Alzheimer's disease research.[17] A novel, noncovalent "stapling" strategy using α-methyl-l-phenylalanine has been shown to stabilize α-helical peptidomimetics, resulting in molecules that are protease-resistant, cell-permeable, and exhibit increased binding affinity.[15][16]
Ring-Substituted Phenylalanine Analogs: Fine-Tuning Electronics and Interactions
Attaching different chemical groups to the phenyl ring allows for the precise modulation of the side chain's electronic and steric properties.[11]
Halogenated Phenylalanines (e.g., p-Cl-Phe, p-F-Phe): The introduction of a halogen, such as chlorine or fluorine, alters the electron density of the aromatic ring.[11][12] This can lead to improved binding affinity through optimized hydrophobic interactions or the formation of halogen bonds within the receptor pocket. For instance, substituting an isoleucine with 2-chlorophenylalanine in a peptide targeting the RAP1/TRF2 complex resulted in a significant increase in binding affinity, with a reported inhibition constant (Ki) of 7 nM.[12]
Para-amino-Phenylalanine (p-NH2-Phe): The amino group in the para position provides several advantages. In its D-configuration, it confers resistance to enzymatic degradation.[13][18] Furthermore, the amino group acts as a versatile chemical handle for post-synthetic modifications, allowing for the attachment of various functional moieties.[13]
Para-nitro-Phenylalanine (p-NO2-Phe): The strongly electron-withdrawing nitro group can dramatically alter the electrostatic potential of the aromatic ring, which can be leveraged to probe or enhance interactions with the target protein.
Forcing the phenylalanine side chain into a specific orientation is a powerful strategy to mimic a receptor-bound state.[7][8][9][10]
Mechanism of Action: These analogs incorporate the phenylalanine side chain into a cyclic system, severely restricting its rotational freedom. Examples include L-tetrahydroisoquinolinecarboxylic acid (Tic) and 2-indanylglycine (Ing).[7][19]
Performance: By using a series of constrained phenylalanine analogs to probe the substance P (SP) NK-1 receptor, researchers were able to map the size and shape of the binding pockets for specific residues.[7] For example, the high binding affinity of an analog containing L-9-fluorenylglycine (Flg) suggested that the binding subsite is large enough to accommodate two aromatic rings.[7] This approach provides valuable topographical information for understanding receptor-ligand interactions.[7]
Comparative Summary Table
Analog Class
Example(s)
Primary Effect
Mechanism
Key Advantages
α-Alkylated
α-Methyl-L-phenylalanine (α-Me-Phe)
Enhanced Stability, Conformational Constraint
Steric hindrance at the α-carbon restricts backbone rotation and shields from proteases.[4]
Side chain is locked into a specific rotameric state by a cyclic structure.[7][19]
Pre-organizes peptide for binding; provides insights into receptor topography.[7]
Experimental Workflows for Evaluation
The successful design of a modified peptide requires rigorous experimental validation. The following protocols provide a framework for synthesizing and evaluating peptides containing modified phenylalanine analogs.
Workflow for Design and Evaluation of Modified Peptides
Caption: Workflow for designing, synthesizing, and evaluating modified peptides.
Protocol 1: Solid-Phase Peptide Synthesis (SPPS) with Modified Phenylalanine
This protocol outlines the standard Fmoc/tBu strategy for incorporating a protected modified phenylalanine analog into a peptide sequence.
Resin Selection and Swelling: Choose an appropriate solid support (e.g., Rink Amide resin for C-terminal amides). Swell the resin in dimethylformamide (DMF) for 30 minutes.
Fmoc Deprotection: Remove the fluorenylmethyloxycarbonyl (Fmoc) protecting group from the resin by treating with 20% piperidine in DMF for 5-10 minutes. Repeat once. Wash the resin thoroughly with DMF.
Amino Acid Coupling:
In a separate vessel, dissolve the protected modified phenylalanine analog (e.g., Fmoc-α-Me-Phe-OH) (3-5 equivalents) and a coupling reagent like HBTU (3-5 equivalents) in DMF.
Add a base, such as diisopropylethylamine (DIPEA) (6-10 equivalents), to the activation mixture.
Add the activated amino acid solution to the deprotected resin and allow it to react for 1-2 hours.
Monitor the coupling reaction using a ninhydrin test to ensure completion.
Washing: Wash the resin extensively with DMF to remove excess reagents.
Repeat Cycle: Repeat steps 2-4 for each subsequent amino acid in the peptide sequence.
Final Deprotection: After the final coupling step, perform a final Fmoc deprotection (Step 2).
Cleavage and Deprotection: Treat the resin with a cleavage cocktail (e.g., 95% trifluoroacetic acid (TFA), 2.5% water, 2.5% triisopropylsilane) for 2-3 hours to cleave the peptide from the resin and remove side-chain protecting groups.
Precipitation and Purification: Precipitate the crude peptide in cold diethyl ether.[17] Purify the peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).
Verification: Confirm the identity and purity of the final peptide product by mass spectrometry (e.g., LC-MS).[17]
Protocol 2: Plasma Stability Assay
This assay assesses the peptide's half-life in a biologically relevant matrix.
Preparation: Prepare a stock solution of the purified peptide in an appropriate solvent (e.g., DMSO). Dilute the peptide to a final concentration (e.g., 10-100 µM) in human plasma.[1][2]
Incubation: Incubate the peptide-plasma mixture at 37°C.
Time Points: At various time points (e.g., 0, 15, 30, 60, 120, 240 minutes), withdraw an aliquot of the reaction mixture.
Quenching and Protein Precipitation: Immediately stop the enzymatic degradation by adding the aliquot to a quenching solution, such as an organic solvent mixture (e.g., acetonitrile with 1% formic acid).[1][3] This also precipitates the plasma proteins.
Centrifugation: Centrifuge the samples at high speed (e.g., 14,000 rpm) for 10-15 minutes to pellet the precipitated proteins.
Analysis: Analyze the supernatant, containing the remaining intact peptide, by LC-MS.
Quantification: Quantify the peak area corresponding to the intact peptide at each time point.
Half-Life Calculation: Plot the percentage of remaining peptide versus time and fit the data to a one-phase decay model to calculate the peptide's half-life (t½).
Protocol 3: Binding Affinity Measurement by Surface Plasmon Resonance (SPR)
SPR is a label-free technique used to measure the kinetics and affinity of biomolecular interactions in real-time.[20][21][22]
Ligand Immobilization: Covalently immobilize the target protein (ligand) onto a sensor chip surface (e.g., using amine coupling chemistry). A reference flow cell should be prepared in parallel (e.g., activated and blocked without ligand) to subtract non-specific binding.
Analyte Preparation: Prepare a series of dilutions of the modified peptide (analyte) in a suitable running buffer (e.g., HBS-EP+).
Binding Measurement:
Inject the different concentrations of the peptide over both the ligand and reference flow cells.
Monitor the change in refractive index, which is proportional to the amount of peptide binding to the immobilized protein. This generates association curves.
Dissociation Measurement: After the association phase, inject running buffer to monitor the dissociation of the peptide from the protein. This generates dissociation curves.
Regeneration: If necessary, inject a regeneration solution to remove any remaining bound peptide from the sensor surface, preparing it for the next injection cycle.
Data Analysis:
Subtract the reference cell signal from the ligand cell signal to obtain specific binding sensorgrams.
Globally fit the association and dissociation curves from the different peptide concentrations to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (KD). The KD value is a measure of binding affinity (KD = kd/ka), with lower values indicating stronger binding.[21]
Conclusion and Future Outlook
The strategic incorporation of modified phenylalanine analogs is a proven and powerful method for enhancing the therapeutic properties of peptides. By providing steric shielding, conformational rigidity, and opportunities for novel receptor interactions, these building blocks enable the rational design of more stable and potent peptide drugs. Analogs like α-methyl-phenylalanine are invaluable for combating proteolytic degradation, while ring-substituted and conformationally constrained versions offer precise control over binding affinity and conformation. The continued development of novel synthetic methods to create even more diverse phenylalanine analogs will further expand the toolbox for peptide-based drug discovery, paving the way for the next generation of highly optimized therapeutic agents.[23][24][25][26][27]
References
Tourwé, D., et al. (1998). Design and synthesis of side-chain conformationally restricted phenylalanines and their use for structure-activity studies on tachykinin NK-1 receptor. PubMed. Available at: [Link]
Geudens, N., et al. (2024). Comparison of Protocols to Test Peptide Stability in Blood Plasma and Cell Culture Supernatants. ACS Pharmacology & Translational Science. Available at: [Link]
Plummer, C., & Woo, S. (2000). Solid-Phase Synthesis of Peptides, Peptidomimetics, and Cyclic Peptides Using Traceless Aromatic Side-Chain Tethered Building Blocks. University of Washington. Available at: [Link]
Patel, K. (2022). Installing Modified Phenylalanine to Improve Peptide Therapeutics for Alzheimer's Diseases. Digital Commons@Kennesaw State University. Available at: [Link]
Geudens, N., et al. (2024). Comparison of Protocols to Test Peptide Stability in Blood Plasma and Cell Culture Supernatants. ACS Publications. Available at: [Link]
Geudens, N., et al. (2024). Comparison of Protocols to Test Peptide Stability in Blood Plasma and Cell Culture Supernatants. PubMed. Available at: [Link]
Shapiro, A. B. (2020). What are some physical methods to determine binding affinity of a protein?. ResearchGate. Available at: [Link]
Aapptec. (n.d.). Substituted Phenylalanines. Aapptec Peptides. Available at: [Link]
Jedav, M., & Herschlag, D. (2014). How to measure and evaluate binding affinities. eLife. Available at: [Link]
Tse, B. N., et al. (2014). General Approach for Characterizing In Vitro Selected Peptides with Protein Binding Affinity. ACS Publications. Available at: [Link]
Nowick, J. S. (2015). Synthesis of Side-Chain Modified Polypeptides. eScholarship, University of California. Available at: [Link]
Bailey, P. D., et al. (2001). Synthesis of conformationally constrained amino acid and peptide derivatives. Journal of the Chemical Society, Perkin Transactions 1. Available at: [Link]
Wijesinghe, K. Y., et al. (2023). Noncovalent Peptide Stapling Using Alpha-Methyl-l-Phenylalanine for α-Helical Peptidomimetics. ResearchGate. Available at: [Link]
Wijesinghe, K. Y., et al. (2023). Noncovalent Peptide Stapling Using Alpha-Methyl-l-Phenylalanine for α-Helical Peptidomimetics. PubMed. Available at: [Link]
Robinson, A. J., et al. (2018). Postsynthetic Modification of Phenylalanine Containing Peptides by C–H Functionalization. ACS Publications. Available at: [Link]
Das, S., et al. (2021). Deciphering the conformational landscape of few selected aromatic noncoded amino acids (NCAAs) for applications in rational design of peptide therapeutics. Journal of Biomolecular Structure and Dynamics. Available at: [Link]
van der Velden, J. L. J., et al. (2023). p-chloropropynyl phenylalanine, a versatile non-canonical amino acid for co-translational peptide macrocyclization and side chain diversification. RSC Chemical Biology. Available at: [Link]
Tong, Y., et al. (2000). Conformationally constrained substance P analogues: the total synthesis of a constrained peptidomimetic for the Phe7-Phe8 region. The Journal of Organic Chemistry. Available at: [Link]
Hansen, P. R. (2014). Serum Stability of Peptides. Springer Nature Experiments. Available at: [Link]
Mitra, T., et al. (2024). Boc-Protected Phenylalanine and Tryptophan-Based Dipeptides: A Broad Spectrum Anti-Bacterial Agent. International Journal of Molecular Sciences. Available at: [Link]
Be, C., et al. (1995). Designing amino acids to determine the local conformations of peptides. Journal of Molecular Biology. Available at: [Link]
Robinson, A. J., et al. (2018). Postsynthetic Modification of Phenylalanine Containing Peptides by C–H Functionalization. ResearchGate. Available at: [Link]
Alemán, C., et al. (2020). Revisiting the Self-Assembly of Highly Aromatic Phenylalanine Homopeptides. International Journal of Molecular Sciences. Available at: [Link]
Robinson, A. J., et al. (2018). Postsynthetic Modification of Phenylalanine Containing Peptides by C–H Functionalization. Nottingham Trent University. Available at: [Link]
Robinson, A. J., et al. (2018). Postsynthetic Modification of Phenylalanine Containing Peptides by C-H Functionalization. Semantic Scholar. Available at: [Link]
Dudenko, D., et al. (2017). Polymorphism and Modulation of Para-Substituted l-Phenylalanine. ACS Publications. Available at: [Link]
Needham, L.-A., et al. (2024). One-Pot Synthesis of Alkynyl-Conjugated Phenylalanine Analogues for Peptide-Based Fluorescent Imaging. ACS Publications. Available at: [Link]
Martin, E. W., et al. (2023). Crossover in Aromatic Amino Acid Interaction Strength: Tyrosine vs. Phenylalanine in Biomolecular Condensates. eLife. Available at: [Link]
Saadati-Eskandari, S., et al. (2024). Phenylalanine as an effective stabilizer and aggregation inhibitor of Bacillus amyloliquefaciens alpha-amylase. Scientific Reports. Available at: [Link]
Personal protective equipment for handling N-Fmoc-4-methanesulfonylamino-L-phenylalanine
An In-Depth Guide to Personal Protective Equipment (PPE) for Handling N-Fmoc-4-methanesulfonylamino-L-phenylalanine As a Senior Application Scientist, my primary goal is to empower your research by ensuring not only the...
Author: BenchChem Technical Support Team. Date: February 2026
An In-Depth Guide to Personal Protective Equipment (PPE) for Handling N-Fmoc-4-methanesulfonylamino-L-phenylalanine
As a Senior Application Scientist, my primary goal is to empower your research by ensuring not only the efficacy of your experiments but also the safety of the personnel conducting them. N-Fmoc-4-methanesulfonylamino-L-phenylalanine, like other Fmoc-protected amino acids, is a cornerstone of modern solid-phase peptide synthesis (SPPS).[1][2] While it is a stable compound under recommended storage conditions and not classified as acutely hazardous, its nature as a fine chemical powder necessitates a robust safety protocol to prevent inadvertent exposure.[3]
This guide provides a comprehensive, procedure-based framework for selecting and using Personal Protective Equipment (PPE). Our philosophy extends beyond mere compliance; it is about creating a self-validating system of safety where the "why" behind each action is understood, fostering a culture of proactive risk mitigation in your laboratory.
The Foundational Principle: A Hierarchy of Controls
Before we address PPE, it's crucial to understand that PPE is the last line of defense. The most effective safety measures are engineering and administrative controls that remove or minimize the hazard at its source. According to the Occupational Safety and Health Administration (OSHA), a tiered approach, known as the hierarchy of controls, is the most effective strategy for ensuring laboratory safety.[4]
Engineering Controls: These are changes to the work environment. For a powdered chemical like N-Fmoc-4-methanesulfonylamino-L-phenylalanine, the primary engineering control is to handle it in a way that minimizes dust. This includes using a chemical fume hood, a ventilated balance enclosure, or a glove box, especially when weighing or transferring the solid.[5]
Administrative Controls: These are procedural changes. Examples include developing Standard Operating Procedures (SOPs), providing thorough training, and restricting access to handling areas.
Personal Protective Equipment (PPE): This is the equipment worn to minimize exposure to hazards. The remainder of this guide will focus on this critical final layer of protection.
A thorough hazard assessment of your specific experimental protocol is the mandatory first step to determine the appropriate level of PPE required.[4][6]
Core PPE Requirements for Handling N-Fmoc-4-methanesulfonylamino-L-phenylalanine
The following sections detail the minimum PPE required for routine laboratory operations involving this compound. These recommendations are based on established safety protocols for handling non-volatile chemical powders.[7][8]
Eye and Face Protection: The Non-Negotiable Barrier
Any handling of chemicals poses a risk of eye exposure from splashes or airborne particles. Therefore, appropriate eye protection is mandatory at all times.
Standard Operations (Weighing, Solution Prep): Safety glasses with side shields are the minimum requirement. They must conform to established government standards such as ANSI Z87.1 in the United States or EN 166 in Europe.[9][10] The side shields are critical for protecting against particles that may travel from the periphery.
Higher-Risk Operations (Risk of Splashing): When handling solutions of the compound or performing reactions where splashing is possible, tightly fitting chemical splash goggles should be worn.[11] If there is a significant risk of splashing to the face, a face shield should be worn in addition to safety goggles.[11]
Hand Protection: Preventing Dermal Exposure
Your hands are the most likely part of your body to come into direct contact with the chemical.
Glove Selection: Nitrile gloves are the standard choice for handling most chemical powders and their solutions, offering good chemical resistance and dexterity.[8][12]
Protocol for Use:
Inspect Before Use: Always check gloves for any signs of tears or punctures before donning them.[9][11]
Proper Removal: To avoid skin contact with a contaminated glove, use a proper removal technique (e.g., peeling one glove off with the other, then using the clean hand to remove the second glove from the inside).[11][12]
Immediate Disposal: Dispose of gloves immediately after use or if contamination is suspected. Do not reuse disposable gloves.[9]
Hand Hygiene: Wash hands thoroughly with soap and water after removing gloves.[9]
Body Protection: Shielding Skin and Clothing
A lab coat is essential to protect your skin and personal clothing from spills and contamination.
Requirements: A properly sized, long-sleeved lab coat, kept fully buttoned, must be worn at all times in the laboratory.[10][13]
Material: For handling this specific compound, a standard cotton or polyester/cotton blend lab coat is sufficient. Flame-resistant coats are only necessary when working with pyrophoric or highly flammable materials.[13]
Personal Clothing: As a baseline for laboratory work, all personnel must wear full-length pants and closed-toe shoes that cover the top of the foot.[6][10]
Respiratory Protection: An Additional Safeguard
Under normal conditions with proper engineering controls (i.e., a fume hood), respiratory protection is generally not required.[3][11] However, it becomes necessary in specific situations:
When to Use: If you must handle large quantities of the powder outside of a ventilated enclosure or if you are cleaning up a significant spill that has generated airborne dust.
Type of Respirator: For nuisance dust, a disposable N95 or P1 (EU EN 143) particle respirator is appropriate.[11] All use of respirators must comply with a formal respiratory protection program as mandated by OSHA (29 CFR 1910.134), which includes medical evaluation and fit-testing.[4]
Summary of PPE for Common Laboratory Scenarios
Scenario
Eye Protection
Hand Protection
Body Protection
Respiratory Protection
Weighing Solid Compound
Safety glasses with side shields
Nitrile gloves
Lab coat (buttoned), long pants, closed-toe shoes
Not required if in a ventilated enclosure; N95 if not.
Preparing Solutions
Chemical splash goggles
Nitrile gloves
Lab coat (buttoned), long pants, closed-toe shoes
Not required.
Performing Synthesis
Chemical splash goggles
Nitrile gloves
Lab coat (buttoned), long pants, closed-toe shoes
Not required.
Cleaning a Small Spill
Chemical splash goggles
Nitrile gloves
Lab coat (buttoned), long pants, closed-toe shoes
N95 respirator recommended to avoid inhaling dust.
Procedural Workflow and Disposal
A logical workflow ensures that safety is integrated into every step of the process, from preparation to cleanup.